Ny-eso-1

• CAS: 344422-47-5

Core Science & Biosynthesis

The Enigmatic Role of NY-ESO-1 in Germ Cell Biology: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

New York Esophageal Squamous Cell Carcinoma-1 (NY-ESO-1), also known as Cancer/Testis Antigen 1B (CTAG1B), is a protein of significant interest in oncology due to its tumor-specific expression and immunogenicity. However, its physiological function in healthy tissues, where its expression is tightly restricted to the testis, remains a subject of ongoing investigation. This technical guide provides an in-depth exploration of the current understanding of NY-ESO-1's function in germ cells, synthesizing available data and outlining key experimental methodologies for its study. This document is intended to serve as a comprehensive resource for researchers in reproductive biology and oncology, as well as professionals involved in the development of therapeutics targeting NY-ESO-1.

Introduction: The Dichotomy of NY-ESO-1 Expression

NY-ESO-1 is a prototypical cancer-testis antigen (CTA), a class of proteins characterized by their expression in immunoprivileged germ cells and various types of cancer, but not in most normal somatic tissues.[1][2] In adult males, NY-ESO-1 expression is consistently observed in the early stages of sperm development, specifically in spermatogonia and primary spermatocytes.[3] Its expression is downregulated in post-meiotic cells.[3] This restricted expression pattern strongly suggests a role in gametogenesis.[3] The aberrant expression of NY-ESO-1 in malignant tissues, coupled with its ability to elicit spontaneous humoral and cellular immune responses, has made it a prominent target for cancer immunotherapy.[4][5] Understanding its native function in germ cells is crucial, not only for elucidating fundamental processes of spermatogenesis but also for anticipating potential on-target, off-tumor toxicities of NY-ESO-1-directed therapies.

Hypothesized Functions of NY-ESO-1 in Germ Cells

While the precise function of NY-ESO-1 in germ cells is not yet fully elucidated, several hypotheses have been proposed based on its expression pattern, protein structure, and known interactions. The primary proposed roles center on the regulation of germ cell proliferation, differentiation, and cell cycle control.

Role in Germ Cell Self-Renewal and Differentiation

The expression of NY-ESO-1 in spermatogonia, the foundational stem cells of spermatogenesis, and its subsequent downregulation in more differentiated spermatocytes, suggests a potential role in maintaining the balance between self-renewal and differentiation of these germline stem cells.[6] This is further supported by the observation that NY-ESO-1 expression is also detected in mesenchymal stem cells, with its expression decreasing as these cells mature.

Involvement in Cell Cycle Progression and Growth

A significant clue to NY-ESO-1's function lies in its protein structure and its interaction with other proteins.

• Pcc-1 Domain: NY-ESO-1 contains a Pcc-1p transcription factor domain.[3] Mutations in the homologous PCC1 gene in yeast are known to affect the expression of genes involved in cell cycle progression and polarized cell growth.[3] This suggests that NY-ESO-1 may have a similar regulatory role in the cell cycle of spermatogonia.

• Interaction with MAGE-C1: A key finding is the direct physical interaction between NY-ESO-1 and MAGE-C1 (Melanoma-associated antigen C1), another cancer-testis antigen.[7] MAGE-C1 is implicated in the regulation of the cell cycle and apoptosis.[7] This interaction strongly supports the hypothesis that NY-ESO-1 is involved in controlling the proliferation of germ cells.

Quantitative Data Summary

Direct quantitative data on the function of NY-ESO-1 in germ cells is limited in the current literature. The following table summarizes the available information on its expression.

Parameter	Cell Type	Observation	Reference
Protein Expression	Spermatogonia	Strong Expression	[3]
Primary Spermatocytes	Consistent Expression	[3]
Post-meiotic Germ Cells	Not Expressed	[3]
mRNA Expression	Fetal Testis (13-18 weeks)	Detected	[3]
Fetal Testis (22-24 weeks)	Peak Expression	[3]

Key Experimental Protocols

Investigating the function of NY-ESO-1 in germ cells requires a combination of molecular and cellular biology techniques. Below are detailed methodologies for key experiments.

Immunohistochemistry (IHC) for NY-ESO-1 Detection in Testis Tissue

This protocol is for the localization of NY-ESO-1 protein within the seminiferous tubules.

Materials:

• Formalin-fixed, paraffin-embedded human testis tissue sections (5 µm)

• Xylene

• Ethanol (B145695) (100%, 95%, 70%)

• Antigen retrieval solution (e.g., DAKO high pH solution)

• Endogenous peroxidase blocking solution (e.g., 3% hydrogen peroxide in methanol)

• Blocking buffer (e.g., 5% normal goat serum in PBS)

• Primary antibody: anti-NY-ESO-1 monoclonal antibody (Clone E978)

• Secondary antibody: HRP-conjugated goat anti-mouse IgG

• DAB (3,3'-Diaminobenzidine) substrate kit

• Hematoxylin counterstain

• Mounting medium

Procedure:

• Deparaffinization and Rehydration:

  • Immerse slides in xylene (2 x 5 minutes).

  • Immerse in 100% ethanol (2 x 3 minutes).

  • Immerse in 95% ethanol (1 x 3 minutes).

  • Immerse in 70% ethanol (1 x 3 minutes).

  • Rinse with distilled water.

• Antigen Retrieval:

  • Immerse slides in pre-heated antigen retrieval solution and heat in a water bath or steamer at 95-100°C for 20-30 minutes.

  • Allow slides to cool to room temperature.

• Peroxidase Blocking:

  • Incubate sections in endogenous peroxidase blocking solution for 10 minutes at room temperature.

  • Rinse with PBS (3 x 5 minutes).

• Blocking:

  • Incubate sections with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation:

  • Dilute the anti-NY-ESO-1 primary antibody in blocking buffer.

  • Incubate sections with the primary antibody overnight at 4°C in a humidified chamber.

• Secondary Antibody Incubation:

  • Rinse with PBS (3 x 5 minutes).

  • Incubate sections with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection:

  • Rinse with PBS (3 x 5 minutes).

  • Incubate sections with DAB substrate solution until the desired brown color develops.

  • Rinse with distilled water.

• Counterstaining and Mounting:

  • Counterstain with hematoxylin.

  • Dehydrate through graded ethanol and xylene.

  • Mount with mounting medium and a coverslip.

Co-Immunoprecipitation (Co-IP) to Validate Protein Interactions

This protocol is designed to confirm the interaction between NY-ESO-1 and potential binding partners like MAGE-C1 in testicular cell lysates.

Materials:

• Fresh or frozen human testis tissue

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Anti-NY-ESO-1 antibody for immunoprecipitation

• Anti-MAGE-C1 antibody for western blotting

• Protein A/G magnetic beads

• Wash buffer (e.g., PBS with 0.1% Tween-20)

• Elution buffer (e.g., glycine-HCl, pH 2.5 or SDS-PAGE sample buffer)

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• HRP-conjugated secondary antibody

• ECL detection reagents

Procedure:

• Lysate Preparation:

  • Homogenize testis tissue in ice-cold lysis buffer.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant (protein lysate).

• Immunoprecipitation:

  • Pre-clear the lysate by incubating with protein A/G beads for 1 hour at 4°C.

  • Incubate the pre-cleared lysate with the anti-NY-ESO-1 antibody overnight at 4°C with gentle rotation.

  • Add protein A/G magnetic beads and incubate for 2-4 hours at 4°C.

• Washing:

  • Pellet the beads using a magnetic stand and discard the supernatant.

  • Wash the beads 3-5 times with wash buffer.

• Elution:

  • Elute the protein complexes from the beads using elution buffer or by boiling in SDS-PAGE sample buffer.

• Western Blotting:

  • Separate the eluted proteins by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the anti-MAGE-C1 primary antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using ECL reagents.

Flow Cytometry for Cell Cycle Analysis of Germ Cells

This protocol allows for the quantitative analysis of the cell cycle distribution of isolated germ cell populations.

Materials:

• Isolated human testicular cells

• Collagenase and Trypsin for tissue dissociation

• FACS buffer (PBS with 2% FBS)

• Fixation/Permeabilization buffer (e.g., 70% cold ethanol)

• RNase A

• Propidium Iodide (PI) staining solution

Procedure:

• Germ Cell Isolation:

  • Dissociate testicular tissue using a multi-step enzymatic digestion with collagenase and trypsin to obtain a single-cell suspension.

• Fixation:

  • Wash the cells with FACS buffer.

  • Fix the cells by dropwise addition of cold 70% ethanol while vortexing, and incubate for at least 30 minutes on ice.

• Staining:

  • Wash the fixed cells with FACS buffer.

  • Resuspend the cells in a solution containing RNase A and incubate for 30 minutes at 37°C.

  • Add PI staining solution and incubate for 15-30 minutes in the dark.

• Data Acquisition and Analysis:

  • Analyze the stained cells using a flow cytometer.

  • Gate on the germ cell populations based on forward and side scatter properties.

  • Analyze the DNA content (PI fluorescence) to determine the percentage of cells in G0/G1, S, and G2/M phases of the cell cycle.

Visualizing Molecular Pathways and Workflows

To better illustrate the hypothesized roles and experimental approaches for studying NY-ESO-1 in germ cells, the following diagrams are provided.

Caption: Hypothesized role of NY-ESO-1 in spermatogonia, highlighting its interaction with MAGE-C1.

Caption: Workflow for Co-Immunoprecipitation to detect NY-ESO-1 and MAGE-C1 interaction.

Caption: Workflow for analyzing the cell cycle of testicular germ cells using flow cytometry.

Future Directions and Conclusion

The precise function of NY-ESO-1 in germ cells remains an important area for future research. Key unanswered questions include:

• What are the functional consequences of the NY-ESO-1/MAGE-C1 interaction in spermatogonia?

• Does the modulation of NY-ESO-1 expression levels affect the proliferation and differentiation of germline stem cells?

• What is the phenotype of a NY-ESO-1 knockout model in the context of spermatogenesis?

• What are the downstream signaling pathways regulated by NY-ESO-1 in germ cells?

Answering these questions will require the application of advanced molecular and genetic techniques, including the development of relevant animal models and the use of proteomic approaches to identify a broader network of NY-ESO-1 interacting proteins in germ cells.

References

• 1. NY-ESO-1 Based Immunotherapy of Cancer: Current Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. e-century.us [e-century.us]
• 3. jcp.bmj.com [jcp.bmj.com]
• 4. NY‐ESO‐1 antigen: A promising frontier in cancer immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Gene of the month: cancer testis antigen gene 1b (NY-ESO-1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CTAG1B - Wikipedia [en.wikipedia.org]
• 7. What are MAGEC1 antagonists and how do they work? [synapse.patsnap.com]

An In-depth Technical Guide on the Regulation of NY-ESO-1 Gene Expression in Normal vs. Tumor Cells

For Researchers, Scientists, and Drug Development Professionals

Abstract

New York-esophageal squamous cell carcinoma-1 (NY-ESO-1), encoded by the CTAG1B gene, is a cancer-testis antigen (CTA) with highly restricted expression in normal tissues but aberrant expression in a wide range of malignancies. This differential expression pattern makes NY-ESO-1 an attractive target for cancer immunotherapy. Understanding the molecular mechanisms that govern its tightly regulated expression in normal cells and its re-activation in tumor cells is paramount for the development of effective therapeutic strategies. This technical guide provides a comprehensive overview of the regulatory landscape of NY-ESO-1 gene expression, with a focus on the epigenetic and transcriptional mechanisms that differentiate its status in normal and cancerous cells. We delve into the critical roles of DNA methylation, histone modifications, and the interplay of key transcription factors. Furthermore, this guide presents quantitative data on NY-ESO-1 expression and methylation across various tissues, detailed protocols for key experimental assays, and visual representations of the core regulatory pathways and experimental workflows.

Introduction

NY-ESO-1 is one of the most immunogenic tumor antigens identified to date, capable of eliciting spontaneous humoral and cellular immune responses in cancer patients.[1][2] In healthy adults, its expression is primarily confined to the spermatogonia and primary spermatocytes in the testis, and to a lesser extent, in ovarian germ cells and the placenta.[1][3] Normal somatic tissues are largely devoid of NY-ESO-1 expression. However, a significant percentage of various cancers, including melanoma, synovial sarcoma, neuroblastoma, ovarian cancer, and non-small cell lung cancer (NSCLC), exhibit robust re-expression of this antigen.[1][4] This tumor-specific expression profile has positioned NY-ESO-1 as a prime candidate for targeted immunotherapies, such as cancer vaccines and adoptive T-cell therapies.

The fundamental difference in NY-ESO-1 expression between normal and tumor cells is primarily orchestrated at the epigenetic level. The silencing of the CTAG1B gene in somatic tissues and its activation in germ cells and cancer cells are intricately linked to the methylation status of its promoter and the surrounding chromatin architecture.

Epigenetic Regulation of NY-ESO-1

The epigenetic landscape is the primary determinant of NY-ESO-1 expression. This regulation is multifactorial, involving a dynamic interplay between DNA methylation and histone modifications.

DNA Methylation: The Master Switch

The most critical mechanism governing NY-ESO-1 expression is the methylation of CpG islands within its promoter region.

• In Normal Somatic Cells: The NY-ESO-1 promoter is heavily methylated (hypermethylated). This methylation is established and maintained by DNA methyltransferases (DNMTs), which catalyze the addition of a methyl group to cytosine residues. This hypermethylation leads to a condensed chromatin structure, preventing the binding of transcription factors and effectively silencing gene expression.

• In Germ Cells and Tumor Cells: In contrast, the NY-ESO-1 promoter is unmethylated or significantly hypomethylated in expressing cells. This lack of methylation creates an open chromatin configuration, permitting the transcriptional machinery to access the promoter and initiate gene expression. A strong inverse correlation has been consistently observed between the level of NY-ESO-1 promoter methylation and the levels of its mRNA and protein expression.[5][6] For instance, in non-small cell lung cancer cell lines, NY-ESO-1 negative lines exhibit hypermethylated promoters (often >90% methylation), while expressing lines show hypomethylated promoters (<10% methylation).[5]

The functional significance of DNA methylation in controlling NY-ESO-1 expression is underscored by studies using demethylating agents. Treatment of cancer cell lines with DNMT inhibitors, such as 5-aza-2'-deoxycytidine (decitabine), can induce or upregulate NY-ESO-1 expression.[7]

Histone Modifications: Fine-Tuning Expression

While DNA methylation acts as a primary on/off switch, histone modifications provide a more nuanced level of regulation, influencing the degree and stability of gene expression. Histones are proteins around which DNA is wound, and chemical modifications to their tails can alter chromatin accessibility.

• Repressive Marks: In cells where NY-ESO-1 is silenced, the associated histones are typically characterized by repressive marks. These can include the methylation of specific lysine (B10760008) residues on histone H3, such as H3K27me3.

• Activating Marks: Conversely, in expressing cells, the histones in the NY-ESO-1 promoter region are adorned with activating marks, such as the acetylation of histone H3 (e.g., H3K9ac) and methylation of other lysine residues like H3K4me2.

The interplay between DNA methylation and histone modifications is often synergistic. For example, methylated DNA can recruit histone deacetylases (HDACs), which remove acetyl groups from histones, leading to a more compact and transcriptionally repressed chromatin state. Consequently, combining DNMT inhibitors with HDAC inhibitors can lead to a more robust and sustained re-expression of NY-ESO-1 in cancer cells.

Transcriptional Regulation of NY-ESO-1

The accessibility of the NY-ESO-1 promoter, dictated by the epigenetic landscape, allows for the binding of specific transcription factors that drive its expression. The balance between the binding of a transcriptional repressor and a transcriptional activator to the NY-ESO-1 promoter is a critical determinant of its expression status.

The CTCF/BORIS Dichotomy

A key regulatory axis for NY-ESO-1 expression involves the antagonistic actions of two structurally related zinc-finger proteins: CCCTC-binding factor (CTCF) and its paralog, Brother of the Regulator of Imprinted Sites (BORIS), also known as CTCFL.[8]

• CTCF (The Repressor): CTCF is a ubiquitously expressed protein that functions as a master regulator of the 3D genome architecture. In the context of NY-ESO-1, CTCF binds to its promoter in normal somatic cells, contributing to the maintenance of a repressed chromatin state and gene silencing.

• BORIS (The Activator): BORIS shares a nearly identical DNA-binding domain with CTCF but has distinct N- and C-terminal regions.[9] Its expression is normally restricted to male germ cells, where NY-ESO-1 is also expressed.[8] In several cancers, BORIS is aberrantly re-expressed. When present, BORIS can competitively displace CTCF from the NY-ESO-1 promoter. The binding of BORIS is associated with an open chromatin conformation and the recruitment of other transcriptional activators, such as Sp1, leading to the initiation of NY-ESO-1 transcription.

The switch from CTCF to BORIS occupancy at the NY-ESO-1 promoter is a pivotal event in the activation of this gene in cancer cells.

Upstream Signaling Pathways

The expression and activity of these key transcription factors are, in turn, regulated by various signaling pathways that are often dysregulated in cancer.

• Wnt/β-catenin Signaling: The Wnt/β-catenin pathway has been implicated in the regulation of BORIS. Activation of this pathway, which leads to the nuclear translocation of β-catenin and its interaction with TCF/LEF transcription factors, can influence BORIS expression.[10][11][12][13][14] Some studies suggest that BORIS expression is higher in the context of an active Wnt pathway.[10]

• TGF-β Signaling: The Transforming Growth Factor-beta (TGF-β) signaling pathway is another key regulator. BORIS expression has been shown to activate the TGF-β signaling cascade by stabilizing SMAD3 and SMAD4 transcripts, leading to prolonged pathway activation.[15][16] This suggests a potential positive feedback loop where BORIS can enhance a signaling pathway that may also contribute to its own expression or the expression of other cancer-associated genes.

Post-Translational Modifications of CTCF

The function of CTCF can be further modulated by post-translational modifications (PTMs), which can affect its DNA binding affinity and its interaction with other proteins.

• Phosphorylation: CTCF can be phosphorylated by several kinases, including Polo-like kinase 1 (PLK1).[3][17][18] Phosphorylation can either enhance or reduce its DNA-binding activity depending on the specific site of modification.[3][17]

• PARylation: Poly(ADP-ribosyl)ation (PARylation) of CTCF by PARP1 has also been shown to regulate its function.[19][20] This modification can influence CTCF's role in gene imprinting and its binding to chromatin.

These PTMs add another layer of complexity to the regulation of NY-ESO-1, as they can fine-tune the repressive function of CTCF.

Quantitative Data on NY-ESO-1 Expression and Methylation

The following tables summarize quantitative data on NY-ESO-1 expression and promoter methylation across various normal and tumor tissues.

Table 1: NY-ESO-1 Protein Expression in Various Human Cancers

Cancer Type	Positive Expression Frequency (%)	Reference(s)
Myxoid and Round Cell Liposarcoma	89-100%	[1]
Neuroblastoma	82%	[1][4]
Synovial Sarcoma	80%	[1]
Melanoma	46%	[1]
Ovarian Cancer	43%	[1]
Multiple Myeloma (with cytogenetic abnormalities)	60-100%	[21]
Bladder Cancer (high-grade)	31-48%	[22]
Esophageal Cancer	24-33%	[12]
Non-Small Cell Lung Cancer	10-32%	[4][12]
Breast Cancer	12-28%	[12]
Prostate Cancer (advanced)	38%	[23]
Gastric Cancer	8-12%	[12]
Head and Neck Squamous Cell Carcinoma	4.3%	[4]

Table 2: NY-ESO-1 mRNA Expression in Various Human Cancers

Cancer Type	Positive Expression Frequency (%)	Reference(s)
Diffuse Large B-cell Lymphoma	46.4%
Prostate Cancer (advanced)	38%	[23]
Lung Cancer	28.6%	[24][25]
Esophageal Cancer	25.3%	[24][25]
Ovarian Cancer	22.6%	[24][25]
Melanoma	34.3% (23/67)	[26]
Breast Cancer	30.3% (10/33)	[26]
Bladder Cancer	80% (4/5)	[26]

Table 3: NY-ESO-1 Promoter Methylation in Normal vs. Cancer Tissues

Tissue Type	Methylation Status	Average Methylation (%)	Reference(s)
Normal Ovary	Hypermethylated	High	[27]
Ovarian Cancer	Hypomethylated (in expressing tumors)	Low	[27]
Normal Lung	Hypermethylated	>90% (in cell lines)	[5]
Non-Small Cell Lung Cancer (NY-ESO-1 negative)	Hypermethylated	>90% (in cell lines)	[5][7]
Non-Small Cell Lung Cancer (NY-ESO-1 positive)	Hypomethylated	<10% - 60% (in cell lines)	[5][7]
Non-Small Cell Lung Cancer (patient tumors, NY-ESO-1 negative)	Hypermethylated	~80%	[5]
Non-Small Cell Lung Cancer (patient tumors, NY-ESO-1 positive)	Hypomethylated	~40%	[5]

Experimental Protocols

This section provides detailed methodologies for key experiments used to investigate the regulation of NY-ESO-1 expression.

Chromatin Immunoprecipitation (ChIP)

Objective: To identify the in vivo binding of transcription factors (e.g., CTCF, BORIS, Sp1) to the NY-ESO-1 promoter.

Methodology:

• Cross-linking: Treat cells with 1% formaldehyde (B43269) for 10 minutes at room temperature to cross-link proteins to DNA. Quench the reaction with 125 mM glycine.

• Cell Lysis: Harvest and wash the cells with ice-cold PBS. Lyse the cells using a detergent-based lysis buffer to release the nuclei.

• Chromatin Shearing: Isolate the nuclei and resuspend them in a lysis buffer. Shear the chromatin into fragments of 200-1000 bp using sonication. The sonication conditions (power, duration, number of cycles) must be optimized for each cell type.

• Immunoprecipitation: Pre-clear the chromatin lysate with Protein A/G agarose/magnetic beads. Incubate the pre-cleared chromatin overnight at 4°C with an antibody specific to the transcription factor of interest (or a negative control IgG).

• Immune Complex Capture: Add Protein A/G beads to the antibody-chromatin mixture and incubate for 1-2 hours at 4°C to capture the immune complexes.

• Washing: Wash the beads sequentially with low-salt, high-salt, and LiCl wash buffers to remove non-specifically bound proteins and DNA.

• Elution and Reverse Cross-linking: Elute the protein-DNA complexes from the beads. Reverse the cross-links by incubating at 65°C overnight in the presence of high salt concentration.

• DNA Purification: Treat the samples with RNase A and Proteinase K to remove RNA and proteins, respectively. Purify the DNA using a PCR purification kit or phenol-chloroform extraction.

• Analysis: Analyze the purified DNA by quantitative PCR (qPCR) using primers specific for the NY-ESO-1 promoter region.

Bisulfite Sequencing

Objective: To determine the methylation status of individual CpG sites within the NY-ESO-1 promoter.

Methodology:

• DNA Extraction: Isolate high-quality genomic DNA from cells or tissues.

• Bisulfite Conversion: Treat the genomic DNA with sodium bisulfite. This chemical treatment converts unmethylated cytosines to uracil (B121893), while methylated cytosines remain unchanged. Several commercial kits are available for efficient bisulfite conversion.

• PCR Amplification: Amplify the bisulfite-converted DNA using PCR primers designed to be specific for the converted sequence of the NY-ESO-1 promoter. It is crucial to design primers that do not contain CpG sites to avoid methylation-biased amplification.

• Cloning and Sequencing: Clone the PCR products into a suitable vector (e.g., using TA cloning). Transform the vectors into competent E. coli and select individual colonies. Isolate plasmid DNA from multiple clones (typically 10-15) and sequence them using Sanger sequencing.

• Data Analysis: Align the obtained sequences to the reference sequence of the NY-ESO-1 promoter. For each CpG site, determine the percentage of clones that have a cytosine (indicating methylation) versus a thymine (B56734) (representing the original unmethylated cytosine that was converted to uracil and then read as thymine during sequencing).

Dual-Luciferase Reporter Assay

Objective: To quantitatively measure the transcriptional activity of the NY-ESO-1 promoter in response to the expression of transcription factors or treatment with signaling pathway modulators.

Methodology:

• Vector Construction: Clone the NY-ESO-1 promoter region upstream of a firefly luciferase reporter gene in an expression vector.

• Cell Culture and Transfection: Seed cells in a multi-well plate. Co-transfect the cells with the NY-ESO-1 promoter-luciferase construct, a control vector expressing Renilla luciferase (for normalization of transfection efficiency), and an expression vector for the transcription factor of interest (e.g., BORIS) or a control vector.

• Cell Lysis: After 24-48 hours of incubation, wash the cells with PBS and lyse them using a passive lysis buffer.

• Luciferase Activity Measurement:

  • Transfer the cell lysate to a luminometer plate.

  • Add the firefly luciferase substrate and measure the luminescence.

  • Add a quenching reagent that also contains the Renilla luciferase substrate, and then measure the Renilla luminescence.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity for each sample. Compare the relative luciferase activity between different experimental conditions to determine the effect on NY-ESO-1 promoter activity.

Visualizations: Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate the key regulatory pathways and experimental workflows described in this guide.

Caption: Regulatory landscape of NY-ESO-1 expression in normal vs. tumor cells.

References

• 1. NY-ESO-1 Based Immunotherapy of Cancer: Current Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. Exploration of CTCF post-translation modifications uncovers Serine-224 phosphorylation by PLK1 at pericentric regions during the G2/M transition | eLife [elifesciences.org]
• 4. NY-ESO-1 expression in solid tumors predicts prognosis: A systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Promoter hypomethylation of NY-ESO-1, association with clinicopathological features and PD-L1 expression in non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. The Diverging Routes of BORIS and CTCF: An Interactomic and Phylogenomic Analysis [mdpi.com]
• 9. BORIS/CTCFL is an RNA-binding protein that associates with polysomes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Frontiers | Activation of Wnt/Beta-Catenin Signaling Pathway as a Promising Therapeutic Candidate for Cerebral Ischemia/Reperfusion Injury [frontiersin.org]
• 12. Activation of Wnt/β-catenin signaling is critical for the tumorigenesis of choroid plexus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. youtube.com [youtube.com]
• 15. BORIS/CTCFL expression activates the TGFβ signaling cascade and induces Drp1 mediated mitochondrial fission in neuroblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. CTCFL CCCTC-binding factor like [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 17. Exploration of CTCF post-translation modifications uncovers Serine-224 phosphorylation by PLK1 at pericentric regions during the G2/M transition - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Exploration of CTCF post-translation modifications uncovers Serine-224 phosphorylation by PLK1 at pericentric regions during the G2/M transition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Poly(ADP-ribosyl)ation associated changes in CTCF-chromatin binding and gene expression in breast cells - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. ashpublications.org [ashpublications.org]
• 22. aacrjournals.org [aacrjournals.org]
• 23. aacrjournals.org [aacrjournals.org]
• 24. MAGE-A4, NY-ESO-1 and SAGE mRNA expression rates and co-expression relationships in solid tumours - PMC [pmc.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. researchgate.net [researchgate.net]
• 27. Intertumor and intratumor NY-ESO-1 expression heterogeneity is associated with promoter-specific and global DNA methylation status in ovarian cancer - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the NY-ESO-1 Protein: Structure and Post-Translational Modifications

For Researchers, Scientists, and Drug Development Professionals

Introduction

New York Esophageal Squamous Cell Carcinoma-1 (NY-ESO-1), also known as Cancer/Testis Antigen 1B (CTAG1B), is a highly immunogenic tumor antigen that has garnered significant attention as a promising target for cancer immunotherapy.[1] Its expression is primarily restricted to germ cells in the testis and placenta under normal physiological conditions but becomes aberrantly re-activated in a wide array of malignancies, including melanoma, synovial sarcoma, multiple myeloma, and cancers of the lung, ovary, and bladder.[2][3][4][5] This tumor-specific expression profile, coupled with its ability to elicit spontaneous humoral and cellular immune responses in cancer patients, makes NY-ESO-1 an attractive candidate for targeted therapies with minimal off-tumor toxicities.[1][5][6] This technical guide provides a comprehensive overview of the current understanding of the NY-ESO-1 protein structure and its post-translational modifications (PTMs), offering insights for researchers and professionals in the field of drug development.

NY-ESO-1 Protein Structure

The NY-ESO-1 protein is an 18 kDa protein composed of 180 amino acids.[7] Its structure is characterized by a glycine-rich N-terminal region and a hydrophobic C-terminal region which contains a conserved Pcc-1 domain.[7] The precise three-dimensional structure of the full-length protein has not been fully elucidated; however, structural studies have been conducted on its immunogenic peptide epitopes in complex with HLA molecules.[8][9]

Property	Value	Reference
Molecular Weight	~18 kDa	[7]
Amino Acid Count	180	[7]
N-terminal Region	Glycine-rich	[7]
C-terminal Region	Hydrophobic	[7]
Key Domain	Pcc-1 domain	[7]

Post-Translational Modifications of NY-ESO-1

Post-translational modifications play a critical role in regulating protein function, stability, localization, and interaction with other proteins. While the PTM landscape of NY-ESO-1 is not yet fully mapped, several modifications have been reported or are predicted, with ubiquitination being the most studied. A comprehensive, quantitative analysis of all PTMs on NY-ESO-1 is not yet available in the scientific literature.

Ubiquitination

Ubiquitination is a key PTM that regulates protein degradation and is crucial for MHC class I antigen presentation. The process involves the covalent attachment of ubiquitin, a small regulatory protein, to lysine (B10760008) residues on a substrate protein. This can lead to either degradation by the proteasome or altered protein function, depending on the nature of the ubiquitin chain.

Quantitative Data on NY-ESO-1 Ubiquitination:

Specific quantitative mass spectrometry data detailing the exact ubiquitinated lysine residues on NY-ESO-1 and the types of ubiquitin linkages are not extensively available in the public domain. However, studies have qualitatively demonstrated that NY-ESO-1 is polyubiquitinated.

Signaling and Functional Relevance:

The ubiquitination of NY-ESO-1 is essential for its processing and presentation on MHC class I molecules, which is a prerequisite for recognition by cytotoxic T lymphocytes (CTLs). The immunoproteasome, often induced by inflammatory cytokines in the tumor microenvironment, is involved in the degradation of ubiquitinated NY-ESO-1 for antigen presentation.

Phosphorylation, Glycosylation, and SUMOylation

While there is a strong rationale for investigating other PTMs such as phosphorylation, glycosylation, and SUMOylation on NY-ESO-1 due to their established roles in regulating the function of other cancer-associated proteins, specific experimental evidence for these modifications on NY-ESO-1 is currently limited.[10][11][12] The presence of consensus motifs for these PTMs can be predicted bioinformatically, but experimental validation is lacking.

Experimental Protocols

Immunoprecipitation (IP) for NY-ESO-1 Enrichment

This protocol describes the enrichment of NY-ESO-1 from cell lysates for subsequent analysis, such as mass spectrometry.

Materials:

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Anti-NY-ESO-1 antibody

• Protein A/G magnetic beads

• Wash buffer (e.g., PBS with 0.1% Tween-20)

• Elution buffer (e.g., low pH glycine (B1666218) buffer or SDS-PAGE sample buffer)

Procedure:

• Cell Lysis: Lyse cultured cells expressing NY-ESO-1 with ice-cold lysis buffer.

• Clarification: Centrifuge the lysate to pellet cell debris and collect the supernatant.

• Pre-clearing: (Optional) Incubate the lysate with protein A/G beads to reduce non-specific binding.

• Immunoprecipitation: Incubate the pre-cleared lysate with an anti-NY-ESO-1 antibody overnight at 4°C with gentle rotation.

• Capture: Add protein A/G magnetic beads to the lysate-antibody mixture and incubate for 1-2 hours at 4°C.

• Washing: Pellet the beads using a magnetic stand and wash them multiple times with wash buffer to remove non-specifically bound proteins.

• Elution: Elute the bound NY-ESO-1 protein from the beads using an appropriate elution buffer.

Workflow for NY-ESO-1 Immunoprecipitation.

Mass Spectrometry (MS) for PTM Identification

This protocol outlines a general workflow for identifying PTMs on enriched NY-ESO-1 using mass spectrometry.

Procedure:

• Protein Digestion: The eluted NY-ESO-1 is subjected to in-solution or in-gel digestion with a protease (e.g., trypsin).

• Peptide Desalting: The resulting peptides are desalted and concentrated using C18 spin columns.

• LC-MS/MS Analysis: The peptides are separated by liquid chromatography (LC) and analyzed by tandem mass spectrometry (MS/MS). The mass spectrometer measures the mass-to-charge ratio of the peptides and their fragments.

• Data Analysis: The MS/MS spectra are searched against a protein database containing the NY-ESO-1 sequence to identify peptides and their modifications. Specialized software is used to identify mass shifts corresponding to specific PTMs.

General Workflow for PTM Analysis by Mass Spectrometry.

In Vitro Ubiquitination Assay

This assay can be used to determine if NY-ESO-1 is a direct substrate of a specific E3 ubiquitin ligase.

Materials:

• Recombinant E1 activating enzyme

• Recombinant E2 conjugating enzyme

• Recombinant E3 ligase of interest

• Recombinant ubiquitin

• Recombinant NY-ESO-1 protein

• ATP

• Reaction buffer

Procedure:

• Reaction Setup: Combine the E1, E2, E3 enzymes, ubiquitin, NY-ESO-1, and ATP in a reaction buffer.

• Incubation: Incubate the reaction mixture at 37°C for a specified time.

• Quenching: Stop the reaction by adding SDS-PAGE sample buffer.

• Analysis: Analyze the reaction products by SDS-PAGE and Western blotting using an anti-NY-ESO-1 antibody to detect higher molecular weight species corresponding to ubiquitinated NY-ESO-1.

Schematic of an In Vitro Ubiquitination Assay.

Signaling Pathways Involving NY-ESO-1

NY-ESO-1 has been implicated in signaling pathways that promote tumor progression, although the precise mechanisms and the role of its PTMs are still under investigation. One reported pathway involves the interaction of NY-ESO-1 with the deubiquitinase OTUB1, leading to the stabilization of Protein Phosphatase 1α (PP1α). This stabilization, in turn, enhances the activation of the ERK1/2 signaling pathway, which is known to promote cell survival and proliferation.

NY-ESO-1 Signaling Pathway via OTUB1 and PP1α.

Conclusion and Future Directions

NY-ESO-1 remains a compelling target for cancer immunotherapy. A deeper understanding of its structural biology and the regulatory landscape of its post-translational modifications is paramount for the development of more effective and targeted therapeutic strategies. While ubiquitination has been identified as a key PTM, a comprehensive and quantitative analysis of the NY-ESO-1 "PTM-ome" is a critical next step. Future research should focus on utilizing advanced mass spectrometry techniques to identify and quantify the full spectrum of PTMs on NY-ESO-1 in various cancer contexts. Elucidating how these modifications modulate its function, stability, and interaction with other cellular components will undoubtedly unveil novel avenues for therapeutic intervention, ultimately benefiting patients with NY-ESO-1-expressing cancers.

References

• 1. NY-ESO-1 antigen: A promising frontier in cancer immunotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. What are NY-ESO-1 inhibitors and how do they work? [synapse.patsnap.com]
• 4. biorxiv.org [biorxiv.org]
• 5. Frontiers | Decoding NY-ESO-1 TCR T cells: transcriptomic insights reveal dual mechanisms of tumor targeting in a melanoma murine xenograft model [frontiersin.org]
• 6. Quantitative Profiling of Post-translational Modifications by Immunoaffinity Enrichment and LC-MS/MS in Cancer Serum without Immunodepletion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Targeted Identification of SUMOylation Sites in Human Proteins Using Affinity Enrichment and Paralog-specific Reporter Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Functional and structural characteristics of NY-ESO-1-related HLA A2-restricted epitopes and the design of a novel immunogenic analogue : Find an Expert : The University of Melbourne [findanexpert.unimelb.edu.au]
• 9. research.monash.edu [research.monash.edu]
• 10. Role of post-translational modifications of Sp1 in cancer: state of the art - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Insights into the post-translational modification and its emerging role in shaping the tumor microenvironment - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Role of post-translational modifications of Sp1 in cancer: state of the art - PMC [pmc.ncbi.nlm.nih.gov]

The Cellular Landscape of NY-ESO-1: A Technical Guide to Localization in Cancer

For Researchers, Scientists, and Drug Development Professionals

Introduction

New York Esophageal Squamous Cell Carcinoma-1 (NY-ESO-1), a member of the cancer-testis antigen (CTA) family, has emerged as a premier target for cancer immunotherapy due to its restricted expression in normal tissues and aberrant expression in a wide array of malignancies. A nuanced understanding of its subcellular localization is paramount for the development of effective targeted therapies. This technical guide provides an in-depth analysis of the cellular distribution of NY-ESO-1 across various cancer types, details the experimental methodologies used for its detection, and explores the signaling pathways influencing its localization and function.

Cellular Localization of NY-ESO-1: A Cross-Cancer Perspective

The subcellular localization of NY-ESO-1 is not uniform across different cancer types and can even be heterogeneous within a single tumor. It is predominantly found in the cytoplasm, but nuclear or mixed cytoplasmic and nuclear staining patterns have also been reported. This differential localization may have significant implications for its biological function and immunogenicity.

In many cancers, NY-ESO-1 is primarily detected in the cytoplasm of malignant cells.[1] However, a notable contrast is observed in mesenchymal stem cells, where NY-ESO-1 exhibits a nuclear localization.[2] This suggests a potential role in cell proliferation and differentiation.[2]

Quantitative Analysis of NY-ESO-1 Expression and Localization

The following tables summarize the expression frequency and cellular localization of NY-ESO-1 in various cancer types based on immunohistochemical (IHC) studies.

Table 1: Expression Frequency of NY-ESO-1 in Various Cancer Types

Cancer Type	Expression Frequency (%)	Citation(s)
Myxoid/Round Cell Liposarcoma	89-100	[3]
Synovial Sarcoma	76-80	[3][4]
Neuroblastoma	82	[3]
Melanoma	13-46	[3]
Ovarian Cancer	40.7-43	[1][3]
Non-Small Cell Lung Cancer (NSCLC)	~30	[5]
Head and Neck Squamous Cell Carcinoma (HNSCC)	4.3	[6]
Breast Cancer	Varies (higher in TNBC)	[7]
Osteosarcoma	33.3	[8]

Table 2: Subcellular Localization of NY-ESO-1 in Different Cancer Types

Cancer Type	Predominant Localization	Other Patterns Reported	Citation(s)
Melanoma	Cytoplasmic	Nuclear staining also present in some cases.	[9]
Synovial Sarcoma	Diffuse	Not specified	[4]
Ovarian Cancer	Heterogeneous (Focal to Diffuse)	Not specified
Osteosarcoma	Cytoplasmic	Not specified	[8]
Head and Neck Squamous Cell Carcinoma	Cytoplasmic and/or Nuclear	Simultaneous expression is a poor prognostic marker.	[6]

Experimental Protocols for Determining NY-ESO-1 Localization

Accurate determination of NY-ESO-1's subcellular localization relies on robust and well-validated experimental protocols. Immunohistochemistry (IHC) on formalin-fixed paraffin-embedded (FFPE) tissues is the most common method. Immunofluorescence (IF) offers higher resolution for colocalization studies, while subcellular fractionation followed by Western blotting provides a quantitative measure of protein distribution.

Immunohistochemistry (IHC) Protocol for NY-ESO-1 in FFPE Tissues

This protocol is a generalized procedure based on common practices for NY-ESO-1 detection.

• Deparaffinization and Rehydration:

  • Immerse slides in xylene (2 x 5 minutes).

  • Rehydrate through a graded series of ethanol (B145695) (100%, 95%, 70%, 50%; 3 minutes each).

  • Rinse in distilled water.

• Antigen Retrieval:

  • Perform heat-induced epitope retrieval (HIER) using a citrate-based buffer (pH 6.0) or Tris-EDTA (pH 9.0) in a pressure cooker or water bath at 95-100°C for 20-30 minutes.

  • Allow slides to cool to room temperature.

• Blocking:

  • Block endogenous peroxidase activity with 3% hydrogen peroxide for 10 minutes.

  • Rinse with wash buffer (e.g., PBS or TBS).

  • Block non-specific binding with a protein block (e.g., 5% normal goat serum) for 30 minutes.

• Primary Antibody Incubation:

  • Incubate with a validated primary antibody against NY-ESO-1 (e.g., clone E978) diluted in antibody diluent. Typical dilutions range from 1:100 to 1:500.

  • Incubate overnight at 4°C in a humidified chamber.

• Detection:

  • Wash slides with wash buffer (3 x 5 minutes).

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash slides with wash buffer (3 x 5 minutes).

  • Apply DAB chromogen and incubate until the desired stain intensity develops.

  • Rinse with distilled water.

• Counterstaining and Mounting:

  • Counterstain with hematoxylin.

  • Dehydrate through a graded series of ethanol and clear in xylene.

  • Mount with a permanent mounting medium.

Immunofluorescence (IF) Protocol for NY-ESO-1

This protocol is adapted for FFPE tissues.

• Deparaffinization, Rehydration, and Antigen Retrieval: Follow steps 1 and 2 from the IHC protocol.

• Permeabilization and Blocking:

  • Permeabilize with 0.1-0.25% Triton X-100 in PBS for 10 minutes.[10]

  • Wash with PBS.

  • Block with 5% normal goat serum in PBS for 1 hour.[10]

• Primary Antibody Incubation:

  • Incubate with the primary NY-ESO-1 antibody overnight at 4°C.

• Secondary Antibody Incubation:

  • Wash with PBS (3 x 5 minutes).

  • Incubate with a fluorophore-conjugated secondary antibody (e.g., Alexa Fluor 488) for 1-2 hours at room temperature in the dark.[10]

• Counterstaining and Mounting:

  • Wash with PBS (3 x 5 minutes).

  • Counterstain with DAPI for nuclear visualization.

  • Mount with an anti-fade mounting medium.[11]

Subcellular Fractionation and Western Blotting

This method allows for the biochemical separation and quantification of NY-ESO-1 in different cellular compartments.

• Cell Lysis and Fractionation:

  • Harvest cells and wash with ice-cold PBS.

  • Lyse cells in a hypotonic buffer to release cytoplasmic contents.

  • Centrifuge to pellet the nuclei. The supernatant contains the cytoplasmic fraction.

  • Wash the nuclear pellet to remove cytoplasmic contamination.

  • Lyse the nuclei in a nuclear extraction buffer.

• Protein Quantification:

  • Determine the protein concentration of the cytoplasmic and nuclear fractions using a BCA or Bradford assay.

• Western Blotting:

  • Separate equal amounts of protein from each fraction by SDS-PAGE.

  • Transfer proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate with the primary NY-ESO-1 antibody (e.g., clone E978) overnight at 4°C.[12]

  • Wash and incubate with an HRP-conjugated secondary antibody.

  • Detect with an enhanced chemiluminescence (ECL) substrate.

  • Use compartment-specific markers (e.g., GAPDH for cytoplasm, Lamin B1 for nucleus) to verify the purity of the fractions.

Signaling Pathways and Logical Relationships

The subcellular localization and function of NY-ESO-1 are influenced by its interactions with other proteins and its regulation by cellular degradation machinery.

NY-ESO-1 Interaction with MAGE-C1

NY-ESO-1 has been shown to physically interact with another cancer-testis antigen, MAGE-C1.[13] This interaction primarily occurs in the cytoplasm, where both proteins have been observed to co-localize.[13] MAGE family proteins are implicated in cell cycle progression and apoptosis, suggesting that the NY-ESO-1/MAGE-C1 complex may play a role in these processes.[2]

NY-ESO-1 and MAGE-C1 cytoplasmic interaction.

Regulation of NY-ESO-1 by the Ubiquitin-Proteasome Pathway

The stability and cellular levels of NY-ESO-1 are regulated by the ubiquitin-proteasome system.[14] Inhibition of the proteasome leads to the accumulation of NY-ESO-1.[14] This pathway is critical for the degradation of misfolded or damaged proteins and plays a key role in cell cycle control.

Proteasome-mediated degradation of NY-ESO-1.

Experimental Workflow for Subcellular Localization

The following diagram illustrates a typical experimental workflow for determining the subcellular localization of NY-ESO-1.

Workflow for NY-ESO-1 localization analysis.

Conclusion

The cellular localization of NY-ESO-1 is a critical parameter that varies across different cancer types, with implications for its biological function and its efficacy as an immunotherapeutic target. A predominantly cytoplasmic localization is most frequently observed, although nuclear and mixed patterns are also present and may correlate with clinical outcomes. The detailed experimental protocols and an understanding of the signaling pathways outlined in this guide provide a robust framework for researchers and drug development professionals to accurately assess NY-ESO-1's subcellular distribution and leverage this knowledge for the design of novel cancer therapies. Further investigation into the mechanisms governing NY-ESO-1's nucleocytoplasmic transport and its functional roles within different subcellular compartments will be crucial for maximizing the therapeutic potential of targeting this promising cancer-testis antigen.

References

• 1. NY-ESO-1 expression predicts an aggressive phenotype of ovarian cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NY-ESO-1 Based Immunotherapy of Cancer: Current Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | NY-ESO-1 Based Immunotherapy of Cancer: Current Perspectives [frontiersin.org]
• 4. academic.oup.com [academic.oup.com]
• 5. Promoter hypomethylation of NY-ESO-1, association with clinicopathological features and PD-L1 expression in non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Expression and clinical significance of MAGE and NY-ESO-1 Cancer-Testis Antigens in Adenoid Cystic Carcinoma of the Head and Neck - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Decoding NY-ESO-1 TCR T cells: transcriptomic insights reveal dual mechanisms of tumor targeting in a melanoma murine xenograft model - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Clinicopathological assessment of cancer/testis antigens NY-ESO-1 and MAGE-A4 in osteosarcoma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Expression of the cancer/testis antigen NY-ESO-1 in primary and metastatic malignant melanoma (MM) - correlation with prognostic factors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. FFPE Immunofluorescence Protocol | IHC Staining of FFPE Tissue | Bio-Techne [bio-techne.com]
• 11. protocols.io [protocols.io]
• 12. Frontiers | Synergistic Therapeutic Effects of Low Dose Decitabine and NY-ESO-1 Specific TCR-T Cells for the Colorectal Cancer With Microsatellite Stability [frontiersin.org]
• 13. Physical interaction of two cancer-testis antigens, MAGE-C1 (CT7) and NY-ESO-1 (CT6) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

The Role of NY-ESO-1 in Tumor Progression and Metastasis: A Technical Guide

Abstract

New York esophageal squamous cell carcinoma 1 (NY-ESO-1), a member of the cancer-testis antigen (CTA) family, has garnered significant attention primarily as a promising target for cancer immunotherapy due to its restricted expression in normal tissues and aberrant re-expression in various malignancies.[1][2][3] While its immunogenicity is well-documented, emerging evidence indicates that NY-ESO-1 is not a passive bystander but plays an active role in tumor progression and metastasis. This technical guide provides an in-depth examination of the molecular functions of NY-ESO-1, summarizing its expression across different cancers, its prognostic value, and its contribution to key malignant phenotypes such as cell migration and invasion. We detail the experimental protocols used to elucidate these functions and present visual diagrams of its proposed signaling interactions and experimental workflows to provide a comprehensive resource for the scientific community.

Introduction to NY-ESO-1

NY-ESO-1, encoded by the CTAG1B gene on chromosome Xq28, is a 180-amino acid protein.[4] Its expression in healthy individuals is confined to germ cells in the testis and placental trophoblasts, which are immune-privileged sites.[4][5][6] This restricted expression pattern changes dramatically in the context of malignancy, with NY-ESO-1 being re-expressed in a wide array of tumor types, including melanoma, sarcoma, ovarian, lung, bladder, and breast cancers.[1][7] This aberrant expression, coupled with its ability to elicit spontaneous and robust humoral and cellular immune responses in cancer patients, makes it an ideal target for immunotherapies like cancer vaccines and adoptive T-cell therapies.[1][2][8] Beyond its antigenic properties, research now suggests NY-ESO-1 has intrinsic biological functions that contribute to the cancer phenotype, potentially influencing cell cycle progression, apoptosis, and metastasis.[4][6]

NY-ESO-1 Expression and Prognostic Significance

The expression of NY-ESO-1 varies significantly among different tumor types and is often associated with advanced disease and poorer clinical outcomes. However, this correlation is not universal, and its prognostic value can be context-dependent.[1]

Data Presentation

Table 1: Frequency of NY-ESO-1 Expression in Various Solid Tumors

Tumor Type	Frequency of Expression (%)	Reference
Myxoid and Round Cell Liposarcoma	89-100%	[7]
Neuroblastoma	82%	[1][7]
Synovial Sarcoma	80%	[1][7]
Melanoma	46%	[1][7]
Ovarian Cancer	43%	[1][7]
Esophageal Cancer	32%	[1]
Non-Small Cell Lung Cancer (NSCLC)	20-40%	[7]
Hepatocellular Carcinoma (HCC)	0-43.9%	[9]
Head and Neck Cancer	4.3-40%	[4][7]
Breast Cancer	7-46%	[1]
Prostate Cancer	10-40%	[1][7]
Bladder Cancer	20-40%	[7]
Multiple Myeloma	60% (with cytogenetic abnormalities)	[10]

Table 2: Prognostic Significance of NY-ESO-1 Expression

Cancer Type	Association with Clinical Outcome	Key Findings	Reference
General Solid Tumors	Worse Overall & Progression-Free Survival	Meta-analysis of 23 studies concluded NY-ESO-1 expression is associated with worse OS and PFS.	[4]
Cutaneous Melanoma	Worse Relapse-Free Survival	Median RFS reduced from 70 months (NY-ESO-1 negative) to 45 months (NY-ESO-1 positive).	[7]
Non-Small Cell Lung Cancer (NSCLC)	Worse Overall Survival	Hypomethylation of the NY-ESO-1 gene, leading to increased expression, correlated with reduced OS.	[7]
Hepatocellular Carcinoma (HCC)	Worse Recurrence-Free Survival	Positive NY-ESO-1 expression was an independent predictor of early recurrence after surgery.	[9]
Head and Neck Cancer	Worse Overall Survival	Simultaneous cytoplasmic and nuclear localization significantly reduced OS.	[7]
Synovial Sarcoma & Myxoid Liposarcoma	Advanced Disease	Expression associated with the presence of necrosis and advanced tumor stage.	[7]
Breast Cancer	Controversial / Potentially Improved Prognosis	Some evidence suggests an association with improved prognosis, though it is also linked to a metastatic phenotype.	[7][11]
Non-Hodgkin's Lymphoma	Early Stage Disease	Associated with early-stage disease, contrasting with most solid tumors.	[1]

Role of NY-ESO-1 in Tumor Progression and Metastasis

While the precise molecular mechanisms are still being fully elucidated, several studies have demonstrated that NY-ESO-1 actively promotes key processes in tumor progression and metastasis.

Promotion of Cell Migration and Invasion

Studies in hepatocellular and breast cancer models have provided direct evidence for NY-ESO-1's role in metastasis.

• Hepatocellular Carcinoma (HCC): Overexpression of NY-ESO-1 in HepG2 cells was shown to significantly enhance cell migration, but not proliferation. This suggests a specific role in promoting the motile and invasive aspects of metastasis.[9]

• Breast Cancer: NY-ESO-1 expression is enhanced in metastatic breast cancer tissues compared to non-metastatic tissues.[11][12] Its expression strongly correlates with CD44, a marker associated with cancer stem-like cells (CSLCs). Breast cancer stem-like cells (BCSLCs) with a CD44+/CD24-/low phenotype that also have high NY-ESO-1 expression exhibit greater migratory and invasive capacity.[11][12] This links NY-ESO-1 to the highly metastatic subpopulation of tumor cells.

Regulation of Cell Cycle and Survival

The biological function of NY-ESO-1 may be linked to its interaction with other CTAs. A specific interaction has been identified between NY-ESO-1 and MAGE-C1, another CTA implicated in regulating cell cycle progression and apoptosis.[4] This suggests that NY-ESO-1 may contribute to tumor progression by modulating these fundamental cellular processes, although the exact downstream effects of this interaction require further investigation.

Association with Epithelial-to-Mesenchymal Transition (EMT)

Some data points to a broader role for CTAs in the regulation of EMT, a key process for initiating metastasis.[6] Given the strong association of NY-ESO-1 with metastatic phenotypes and cancer stem-like cells, it is plausible that it contributes to the EMT process, though direct mechanistic studies are needed to confirm this link.

Molecular Mechanisms and Signaling Pathways

The signaling pathways through which NY-ESO-1 exerts its pro-metastatic functions are an active area of research. Its function as an intrinsic adjuvant suggests it can act as a damage-associated molecular pattern (DAMP).[5][13] Released from necrotic cancer cells, NY-ESO-1 may engage with receptors like Toll-like receptor 4 (TLR4) on immune cells, but how it signals within the cancer cell itself is less clear.[5]

Recent evidence from a patient with synovial sarcoma who developed resistance to NY-ESO-1 targeted T-cell therapy pointed towards the WNT/β-catenin pathway . In the resistant metastatic lesion, there was an enrichment of tumor regions with increased CTNNB1 (β-catenin) expression, which was negatively associated with T-cell infiltration and antigen presentation machinery.[14] This suggests a potential link where NY-ESO-1 expression or the immune pressure against it may select for cells with activated WNT signaling, a pathway known to promote tumor progression and immune evasion.

Caption: Proposed functional relationships of NY-ESO-1 in tumor progression.

Experimental Protocols

This section provides detailed methodologies for key experiments used to investigate the role of NY-ESO-1 in tumor progression.

Protocol for NY-ESO-1 Overexpression via Lentiviral Transduction

This protocol is for creating a stable cell line overexpressing NY-ESO-1 to study its functional effects.

Materials:

• HEK293T cells (for lentivirus production)

• Target cancer cell line (e.g., HepG2, MCF-7)

• Lentiviral vector encoding NY-ESO-1 (e.g., pLV-NY-ESO-1-Puro)

• Packaging plasmids (e.g., psPAX2, pMD2.G)

• Transfection reagent (e.g., Lipofectamine 3000)

• Polybrene (8 mg/mL stock)

• Puromycin (B1679871)

• Complete culture medium (e.g., DMEM + 10% FBS)

Procedure:

• Day 1: Seed HEK293T Cells: Plate HEK293T cells in a 10 cm dish so they reach 70-80% confluency on the day of transfection.

• Day 2: Transfection: Co-transfect the HEK293T cells with the NY-ESO-1 expression vector and the packaging plasmids using a suitable transfection reagent according to the manufacturer's protocol.

• Day 3: Change Medium: After 18-24 hours, replace the transfection medium with fresh complete culture medium.

• Day 4-5: Harvest Virus: Collect the supernatant containing the lentiviral particles at 48 and 72 hours post-transfection. Pool the supernatants, centrifuge to remove cell debris, and filter through a 0.45 µm filter. The virus can be concentrated by ultracentrifugation if necessary.

• Day 5: Transduction of Target Cells: Seed the target cancer cells in a 6-well plate to be 50% confluent.[15] Add the viral supernatant to the cells at a desired Multiplicity of Infection (MOI). Add polybrene to a final concentration of 8 µg/mL to enhance transduction efficiency.[15]

• Day 6: Change Medium: After 18-24 hours, remove the virus-containing medium and replace it with fresh complete medium.

• Day 8 onwards: Selection: 48 hours post-transduction, begin selection by adding puromycin to the culture medium at a pre-determined optimal concentration. Culture the cells for 1-2 weeks, replacing the medium with fresh puromycin-containing medium every 3-4 days until stable, resistant colonies are formed.

• Validation: Confirm NY-ESO-1 overexpression in the stable cell line via qPCR and Western blot.

Protocol for In Vitro Cell Migration Assay (Transwell)

This assay, also known as a Boyden chamber assay, measures the chemotactic capability of cells.

Materials:

• Transwell inserts (8.0 µm pore size for most cancer cells) for 24-well plates

• Control and NY-ESO-1-overexpressing cells

• Serum-free medium

• Medium with chemoattractant (e.g., 10% FBS)

• Cotton swabs

• Crystal Violet stain (0.2%)

• Methanol (B129727) (for fixation)

Procedure:

• Cell Preparation: Culture cells to 70-80% confluency. Serum-starve the cells for 18-24 hours prior to the assay.[16]

• Assay Setup: Add 600 µL of medium containing a chemoattractant to the lower chamber of the 24-well plate.[17][18]

• Cell Seeding: Harvest the serum-starved cells with trypsin, wash with PBS, and resuspend in serum-free medium at a concentration of 1 x 10^5 to 1 x 10^6 cells/mL.[17] Add 100 µL of the cell suspension to the upper chamber of the Transwell insert.[17]

• Incubation: Incubate the plate at 37°C for a period determined by the cell type's migratory speed (typically 6-24 hours).

• Cell Removal and Fixation: After incubation, carefully remove the insert. Use a cotton swab to gently wipe away the non-migrated cells from the top surface of the membrane.

• Staining: Fix the migrated cells on the underside of the membrane with methanol for 10 minutes. Then, stain the cells by placing the insert into a well containing 0.2% crystal violet for 5-10 minutes.[17]

• Quantification: Gently wash the insert in water to remove excess stain. Allow it to air dry. Count the migrated cells in several representative fields under a microscope. Alternatively, the dye can be eluted with a solvent (e.g., 10% acetic acid) and the absorbance can be measured with a plate reader.

Protocol for In Vitro Cell Invasion Assay (Matrigel Transwell)

This assay is a modification of the migration assay and measures the ability of cells to invade through an extracellular matrix (ECM) barrier.

Materials:

• Same as for the migration assay.

• Matrigel (or similar basement membrane extract).

• Cold, serum-free medium.

Procedure:

• Coating the Inserts: Thaw Matrigel on ice. Dilute the Matrigel with cold, serum-free medium (a 1:3 ratio is a common starting point).[19] Add 100 µL of the diluted Matrigel solution to the upper chamber of a cold Transwell insert. Be careful to avoid bubbles.

• Gelling: Incubate the plate at 37°C for at least 1 hour to allow the Matrigel to solidify into a gel.

• Assay Performance: The remainder of the protocol is identical to the In Vitro Cell Migration Assay (steps 1-7), starting with the preparation and seeding of serum-starved cells onto the Matrigel-coated insert. The incubation time may need to be longer (e.g., 24-48 hours) to allow for matrix degradation and invasion.

Caption: Workflow for investigating NY-ESO-1's role in cell migration and invasion.

Conclusion and Future Directions

The dual identity of NY-ESO-1 as both a potent immunotherapeutic target and an active contributor to tumor malignancy presents a complex but compelling picture. Evidence strongly indicates that NY-ESO-1 expression is not merely a biomarker but a functional driver of metastatic processes, including cell migration and invasion, particularly within cancer stem-like cell populations.[9][11][12] Its association with poor clinical outcomes in a majority of solid tumors underscores its clinical relevance beyond immunology.[4]

Future research should focus on delineating the precise signaling pathways governed by NY-ESO-1 within cancer cells. Unraveling its interaction with the WNT/β-catenin pathway and other oncogenic signaling networks could reveal novel therapeutic vulnerabilities.[14] Understanding how NY-ESO-1 promotes a stem-like phenotype may also provide strategies to target therapy-resistant cell populations. Ultimately, integrating the knowledge of NY-ESO-1's biological function with its use as an immunologic target will be crucial for developing next-generation therapies that can both eliminate NY-ESO-1-positive tumors and counteract their inherent metastatic potential.

References

• 1. Frontiers | NY-ESO-1 Based Immunotherapy of Cancer: Current Perspectives [frontiersin.org]
• 2. What are NY-ESO-1 modulators and how do they work? [synapse.patsnap.com]
• 3. What are NY-ESO-1 inhibitors and how do they work? [synapse.patsnap.com]
• 4. NY-ESO-1 expression in solid tumors predicts prognosis: A systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. NY‐ESO‐1 antigen: A promising frontier in cancer immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. NY-ESO-1 Based Immunotherapy of Cancer: Current Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. onclive.com [onclive.com]
• 8. NY-ESO-1 antigen: A promising frontier in cancer immunotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. NY-ESO-1 expression in hepatocellular carcinoma: A potential new marker for early recurrence after surgery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ashpublications.org [ashpublications.org]
• 11. Cancer stem-like cells with increased expression of NY-ESO-1 initiate breast cancer metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. spandidos-publications.com [spandidos-publications.com]
• 13. Frontiers | Decoding NY-ESO-1 TCR T cells: transcriptomic insights reveal dual mechanisms of tumor targeting in a melanoma murine xenograft model [frontiersin.org]
• 14. Spatial profiling reveals association between WNT pathway activation and T-cell exclusion in acquired resistance of synovial sarcoma to NY-ESO-1 transgenic T-cell therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. origene.com [origene.com]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. In vitro Cell Migration and Invasion Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Cell migration assay or Transwell assay [protocols.io]
• 19. Frontiers | In vitro Cell Migration, Invasion, and Adhesion Assays: From Cell Imaging to Data Analysis [frontiersin.org]

An In-depth Technical Guide to NY-ESO-1 and its Isoforms for Researchers and Drug Development Professionals

Introduction

NY-ESO-1, also known as New York esophageal squamous cell carcinoma 1, is a cancer-testis antigen (CTA) that has garnered significant attention as a promising target for cancer immunotherapy.[1][2] Encoded by the CTAG1B gene on the X chromosome, its expression in healthy adults is primarily restricted to the testicular germ cells and placenta, which are immune-privileged sites.[1][2][3] However, NY-ESO-1 is aberrantly re-expressed in a wide variety of malignancies, including melanoma, synovial sarcoma, multiple myeloma, and ovarian cancer.[4] This tumor-specific expression, combined with its potent immunogenicity, makes NY-ESO-1 an ideal target for therapies designed to selectively eliminate cancer cells while sparing normal tissues.[2][4][5]

While the 180-amino acid protein is the most studied form of NY-ESO-1, the CTAG1B gene is known to produce alternative transcripts.[6] However, the functional distinctions between these potential protein isoforms remain largely uncharacterized in the scientific literature. Most research has focused on the primary 180-amino acid protein and its role in oncogenesis and as an immune target. This guide will provide a comprehensive overview of the current understanding of NY-ESO-1, its homologous family member LAGE-1, their expression, regulation, and known functions. It will also detail the experimental protocols used to study these antigens and the signaling pathways they are believed to influence.

NY-ESO-1 and its Gene Family

The CTAG1B gene is part of a family of cancer-testis antigens located on the Xq28 chromosome region.[1][7] This family includes the highly homologous LAGE-1 (CTAG1A), which often shows co-expression with NY-ESO-1.[1] Another member, ESO3, has lower homology and is more ubiquitously expressed in somatic tissues.[1][7]

Screening of cDNA expression libraries has also revealed that a shorter, 58-amino acid protein can be generated from an alternative open reading frame of the NY-ESO-1 transcript, and this shorter version is also recognized by tumor-reactive T cells.[1]

Alternative Splicing in the NY-ESO-1 Gene Family

While functional data on NY-ESO-1 isoforms is scarce, its homolog LAGE-1 is known to have at least two splice variants, LAGE-1a and LAGE-1b. Studies in multiple myeloma have shown that LAGE-1a mRNA is more frequently expressed than LAGE-1b. This indicates that alternative splicing is a feature of this CTA family, though the specific functional consequences of these LAGE-1 isoforms are not yet well understood.

Regulation of NY-ESO-1 Expression

The aberrant expression of NY-ESO-1 in tumors is not due to mutation but rather to epigenetic de-repression. The primary mechanism governing its expression is the methylation status of the CTAG1B promoter. In normal somatic tissues, the promoter is hypermethylated, leading to gene silencing. In contrast, in expressing tumor cells, the promoter is hypomethylated.[8]

This epigenetic regulation has significant therapeutic implications. Treatment of cancer cell lines with DNA methyltransferase inhibitors, such as 5-aza-2'-deoxycytidine (decitabine), can induce or upregulate NY-ESO-1 expression, potentially rendering previously negative tumors susceptible to NY-ESO-1-targeted immunotherapies.[9][10]

Functional Roles of NY-ESO-1

The precise biological function of NY-ESO-1 is still under investigation, but several lines of evidence point to its involvement in cell cycle progression and apoptosis.[1][2][3]

• Pcc-1 Domain: The NY-ESO-1 protein contains a conserved Pcc-1 domain, which suggests a role in cell cycle control and growth.[1][2][3]

• Interaction with MAGE-C1: NY-ESO-1 has been shown to co-localize with MAGE-C1, another cancer-testis antigen. MAGE proteins are known to be involved in processes like cell cycle regulation and apoptosis, further supporting a similar role for NY-ESO-1.[3]

• Cellular Localization and Differentiation: The subcellular localization of NY-ESO-1 appears to be context-dependent. In mesenchymal stem cells, it is found in the nucleus, but it is predominantly cytoplasmic in cancer cells.[1] Its expression is downregulated as mesenchymal stem cells differentiate, suggesting a role in maintaining a proliferative or undifferentiated state.[1]

Data Presentation: NY-ESO-1 Expression in Solid Tumors

The frequency of NY-ESO-1 expression varies significantly across different cancer types. The following table summarizes expression data from immunohistochemistry (IHC) and reverse transcription-polymerase chain reaction (RT-PCR) studies.

Tumor Type	Expression Frequency (%)	Method(s)	Reference(s)
Myxoid/Round Cell Liposarcoma	89-100%	IHC/RT-PCR	[4][11]
Neuroblastoma	82%	IHC/RT-PCR	[4][11]
Synovial Sarcoma	80%	IHC/RT-PCR	[4][11]
Melanoma	46%	IHC/RT-PCR	[4][11]
Ovarian Cancer	43%	IHC/RT-PCR	[4][11]
Non-Small Cell Lung Cancer	10-38%	IHC/RT-PCR	[12]
Bladder Cancer	20-30%	IHC	[13]
Esophageal Cancer	15-32%	IHC	[14]
Head and Neck Cancer	4.3-20%	IHC/RT-PCR
Breast Cancer	7-20%	RT-PCR	[4]
Hepatocellular Carcinoma	11-20%	RT-PCR	[4]
Prostate Cancer	10-20%	RT-PCR	[4]

Signaling Pathways and Logical Relationships

The exact signaling pathways involving NY-ESO-1 are not fully elucidated. However, its association with cell cycle control and apoptosis suggests interactions with key regulatory pathways. The induction of NY-ESO-1 expression by demethylating agents like decitabine (B1684300) is also linked to the activation of apoptotic pathways.

Potential functional roles and regulation of NY-ESO-1.

Experimental Protocols

Quantitative Real-Time PCR (qRT-PCR) for NY-ESO-1 mRNA Expression

This protocol is for the quantification of NY-ESO-1 mRNA from tumor tissue or cell lines.

A. RNA Extraction:

• Homogenize ~50-100 mg of tissue or 1x107 cells in 1 mL of TRIzol reagent.

• Perform phase separation by adding 0.2 mL of chloroform, incubating, and centrifuging at 12,000 x g for 15 minutes at 4°C.

• Precipitate the RNA from the aqueous phase with isopropanol.

• Wash the RNA pellet with 75% ethanol (B145695) and resuspend in RNase-free water.

• Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop).

B. Reverse Transcription (cDNA Synthesis):

• Use a high-capacity cDNA reverse transcription kit.

• In a reaction tube, combine 1-2 µg of total RNA, 2.0 µL of 10x RT Buffer, 0.8 µL of 25x dNTP Mix, 2.0 µL of 10x RT Random Primers, 1.0 µL of MultiScribe™ Reverse Transcriptase, and nuclease-free water to a final volume of 20 µL.

• Incubate the reaction at 25°C for 10 minutes, then 37°C for 120 minutes, and finally 85°C for 5 minutes to inactivate the enzyme.

C. Real-Time PCR:

• Prepare the reaction mix using a qPCR master mix (e.g., TaqMan or SYBR Green).

• For a 20 µL reaction, mix 10 µL of 2x Master Mix, 1 µL of forward primer (e.g., ESO1A: 5'-CACACAGGATCCATGGATGCTGCAGATGCGG-3'), 1 µL of reverse primer (e.g., ESO1B: 5'-CACACAAAGCTTGGCTTAGCGCCTCTGCCCTG-3'), 2 µL of diluted cDNA, and 6 µL of nuclease-free water.[15]

• Use a housekeeping gene (e.g., GAPDH, ACTB) for normalization.

• Run the qPCR plate on a real-time PCR system with a standard thermal cycling profile (e.g., 95°C for 10 min, followed by 40 cycles of 95°C for 15 sec and 60°C for 1 min).

• Analyze the data using the ΔΔCt method to determine the relative expression of NY-ESO-1.

Workflow for qRT-PCR analysis of NY-ESO-1 expression.

Immunohistochemistry (IHC) for NY-ESO-1 Protein Detection

This protocol outlines the detection of NY-ESO-1 protein in formalin-fixed, paraffin-embedded (FFPE) tissue sections.[4][16]

• Deparaffinization and Rehydration:

  • Immerse slides in xylene (2 x 10 min).

  • Rehydrate through a graded series of ethanol (100% 2 x 10 min, 95% 5 min, 70% 5 min, 50% 5 min).

  • Rinse with running tap water.

• Antigen Retrieval:

  • Immerse slides in a citrate (B86180) buffer (10 mM, pH 6.0) or a high pH epitope retrieval solution.[14][16]

  • Heat at 95-100°C for 10-25 minutes in a water bath or steamer.[14][16]

  • Allow slides to cool to room temperature.

• Staining:

  • Block endogenous peroxidase activity with 3% H2O2 in methanol (B129727) for 10 minutes.

  • Rinse with PBS (2 x 5 min).

  • Block non-specific binding with a blocking serum (e.g., normal goat serum) for 30 minutes.

  • Incubate with the primary antibody (e.g., anti-NY-ESO-1, clone E978) diluted appropriately (e.g., 1:400) for 30-60 minutes at room temperature or overnight at 4°C.[14]

  • Rinse with PBS (3 x 5 min).

  • Incubate with a biotinylated secondary antibody for 30 minutes.

  • Rinse with PBS (3 x 5 min).

  • Incubate with Streptavidin-HRP complex for 30 minutes.

  • Rinse with PBS (3 x 5 min).

• Visualization and Counterstaining:

  • Apply DAB substrate solution and monitor color development under a microscope (typically < 5 minutes).

  • Wash with PBS to stop the reaction.

  • Counterstain with hematoxylin (B73222) for 1-2 minutes.

  • "Blue" the sections in running tap water.

  • Dehydrate through graded ethanol and clear in xylene.

  • Mount with a permanent mounting medium.

ELISpot Assay for Detecting NY-ESO-1-Specific T-Cell Responses

This assay quantifies the number of T cells secreting cytokines (e.g., IFN-γ) in response to NY-ESO-1 antigens.[17][18][19]

• Plate Preparation:

  • Pre-wet a 96-well PVDF plate with 35% ethanol, then wash with sterile PBS.

  • Coat the plate with a capture antibody (e.g., anti-human IFN-γ) overnight at 4°C.

  • Wash the plate and block with RPMI medium containing 10% fetal bovine serum for 1-2 hours.

• Cell Plating and Stimulation:

  • Add peripheral blood mononuclear cells (PBMCs) or isolated T cells to the wells (e.g., 2x105 cells/well).

  • Add the stimulating antigen: either a pool of overlapping NY-ESO-1 peptides (e.g., 1 µM) or NY-ESO-1-expressing target cells.[19][20]

  • Include a negative control (no antigen) and a positive control (e.g., PHA or anti-CD3 antibody).

  • Incubate at 37°C in a 5% CO2 incubator for 18-24 hours.

• Detection:

  • Wash the plate to remove cells.

  • Add a biotinylated detection antibody (e.g., anti-human IFN-γ-biotin) and incubate for 2 hours at room temperature.

  • Wash the plate and add streptavidin-alkaline phosphatase (ALP) or -horseradish peroxidase (HRP). Incubate for 1 hour.

  • Wash thoroughly. Add the substrate (e.g., BCIP/NBT for ALP or AEC for HRP).

  • Stop the reaction by washing with tap water once spots have developed.

• Analysis:

  • Allow the plate to dry completely.

  • Count the spots in each well using an automated ELISpot reader. Each spot represents a cytokine-secreting cell.

Chromium (51Cr) Release Assay for Cytotoxicity

This classic assay measures the ability of cytotoxic T lymphocytes (CTLs) to lyse NY-ESO-1-expressing target cells.[21][22][23][24]

• Target Cell Labeling:

  • Incubate target cells (e.g., NY-ESO-1+, HLA-A2+ tumor cells like SK-MEL-37) with 51Cr (sodium chromate) for 1-2 hours at 37°C.[22][23]

  • Wash the cells 3 times with culture medium to remove unincorporated 51Cr.

  • Resuspend the labeled target cells at a concentration of 1x105 cells/mL.

• Cytotoxicity Assay:

  • Plate the effector cells (NY-ESO-1-specific T cells) at various effector-to-target (E:T) ratios (e.g., 40:1, 20:1, 10:1, 5:1) in a 96-well round-bottom plate.

  • Add 1x104 labeled target cells to each well (100 µL).

  • Prepare control wells:

    • Spontaneous release: Target cells with medium only.

    • Maximum release: Target cells with a lysis buffer (e.g., 2.5% Triton X-100).[21]

  • Incubate the plate for 4-6 hours at 37°C.

• Measurement of 51Cr Release:

  • Centrifuge the plate at 350 x g for 5 minutes.

  • Carefully transfer a portion of the supernatant (e.g., 30 µL) to a LumaPlate or counting tubes.[21]

  • Measure the radioactivity (counts per minute, CPM) in each sample using a gamma counter or a liquid scintillation counter.

• Calculation:

  • Calculate the percentage of specific lysis using the formula: % Specific Lysis = 100 x (Experimental Release - Spontaneous Release) / (Maximum Release - Spontaneous Release)

Workflow for the ⁵¹Cr release cytotoxicity assay.

Conclusion

NY-ESO-1 remains one of the most compelling targets for cancer immunotherapy due to its tumor-restricted expression and high immunogenicity. While the existence of multiple transcripts from the CTAG1B gene suggests the possibility of different protein isoforms, the functional consequences of this variation are a clear gap in the current research landscape. The field has, to date, focused almost exclusively on the canonical 180-amino acid protein. Future studies are needed to elucidate whether alternative isoforms of NY-ESO-1, or its homolog LAGE-1, have distinct biological roles in cancer progression or immunomodulation. A deeper understanding of these potential isoforms could unveil new therapeutic avenues and refine existing immunotherapeutic strategies. The protocols and data presented in this guide provide a solid foundation for researchers and drug developers to further investigate the complex biology of the NY-ESO-1 family of antigens.

References

• 1. NY-ESO-1 Based Immunotherapy of Cancer: Current Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | NY-ESO-1 Based Immunotherapy of Cancer: Current Perspectives [frontiersin.org]
• 3. jcp.bmj.com [jcp.bmj.com]
• 4. bosterbio.com [bosterbio.com]
• 5. What are NY-ESO-1 inhibitors and how do they work? [synapse.patsnap.com]
• 6. genecards.org [genecards.org]
• 7. A new member of the NY-ESO-1 gene family is ubiquitously expressed in somatic tissues and evolutionarily conserved - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Promoter hypomethylation of NY-ESO-1, association with clinicopathological features and PD-L1 expression in non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The molecular mechanisms of apoptosis accompanied with the epigenetic regulation of the NY-ESO-1 antigen in non-small lung cancer cells treated with decitabine (5-aza-CdR). [vivo.weill.cornell.edu]
• 10. researchgate.net [researchgate.net]
• 11. Frontiers | Identification of NY-ESO-1157–165 Specific Murine T Cell Receptors With Distinct Recognition Pattern for Tumor Immunotherapy [frontiersin.org]
• 12. aacrjournals.org [aacrjournals.org]
• 13. Immunohistochemical analysis of NY-ESO-1 antigen expression in normal and malignant human tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Immunohistochemical assessment of NY-ESO-1 expression in esophageal adenocarcinoma resection specimens - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Immunohistochemistry(IHC) Protocol [immunohistochemistry.us]
• 17. ELISPOT protocol | Abcam [abcam.com]
• 18. ELISPOT Assay for Monitoring Cytotoxic T Lymphocytes (CTL) Activity in Cancer Vaccine Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. pnas.org [pnas.org]
• 21. Rutgers New Jersey Medical School [njms.rutgers.edu]
• 22. bitesizebio.com [bitesizebio.com]
• 23. A Radioactive-Free Method for the Thorough Analysis of the Kinetics of Cell Cytotoxicity [mdpi.com]
• 24. revvity.com [revvity.com]

Spontaneous Immune Response to the Cancer-Testis Antigen NY-ESO-1 in Cancer Patients: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

NY-ESO-1, a member of the cancer-testis (CT) antigen family, is a highly immunogenic protein aberrantly expressed in a wide range of malignancies, including melanoma, sarcoma, ovarian, lung, and bladder cancers.[1][2][3] Its expression is typically restricted to germ cells in the testis and placenta, making it an attractive target for cancer immunotherapy due to its tumor-specific expression.[3][4] A notable feature of NY-ESO-1 is its ability to elicit a spontaneous and integrated immune response in cancer patients, encompassing both humoral (antibody-mediated) and cellular (T-cell mediated) immunity.[1][5][6][7] This spontaneous immunogenicity provides a unique window into the natural anti-tumor immune response and offers valuable insights for the development of novel immunotherapeutic strategies.

This technical guide provides an in-depth overview of the spontaneous immune response to NY-ESO-1 in cancer patients. It is designed to serve as a comprehensive resource for researchers, scientists, and drug development professionals, offering detailed quantitative data, experimental protocols, and visualizations of key biological pathways.

Quantitative Analysis of Spontaneous NY-ESO-1 Immunity

The presence of a spontaneous immune response to NY-ESO-1 is a significant event in a subset of cancer patients. The frequency and magnitude of this response vary depending on the cancer type, stage of disease, and the specific arm of the immune system involved.

NY-ESO-1 Expression and Immunogenicity Across Cancer Types

The expression of NY-ESO-1 is a prerequisite for the development of a specific immune response. Its prevalence varies considerably among different tumor histologies.

Cancer Type	NY-ESO-1 Expression Frequency (%)	Spontaneous Antibody Response in NY-ESO-1 Positive Patients (%)	Reference
Myxoid and Round Cell Liposarcoma	89-100	Not specified	[3]
Synovial Sarcoma	80	Not specified	[3]
Neuroblastoma	82	Not specified	[3]
Melanoma	24-46	~50	[2][3]
Epithelial Ovarian Cancer	43	~30	[3][8]
Lung Cancer	13-20	13	[1][2]
Breast Cancer	10-30	7	[1][2]
Triple-Negative Breast Cancer	16	73	[9][10]
Esophageal Squamous Cell Carcinoma	33	32	[1][2]
Gastric Cancer	Not specified	10	[1]
Hepatocellular Carcinoma	Not specified	11	[1]
Prostate Cancer	25	10	[1][2]
Colorectal Cancer	~10	8	[1][11]

Correlation of NY-ESO-1 Immune Response with Clinical Outcomes

Several studies have investigated the association between spontaneous NY-ESO-1 immunity and clinical outcomes, particularly in the context of immunotherapy.

Patient Cohort	Immune Parameter	Key Finding	Reference
Advanced Melanoma (Ipilimumab-treated)	Integrated NY-ESO-1 antibody and CD8+ T-cell response	Patients with both antibody and CD8+ T-cell responses had a significantly higher clinical benefit (77%) compared to those with only antibodies (14%).[5][12]	[5][12]
Advanced Melanoma (Ipilimumab-treated)	NY-ESO-1 Seropositivity	Seropositive patients had a greater likelihood of clinical benefit at 24 weeks post-treatment.[12]	[12]
Various Cancers	NY-ESO-1 Antibody Titer	Antibody titers often correlate with disease progression, increasing with advancing disease and decreasing with successful treatment.[1][7][13]	[1][7][13]
Triple-Negative Breast Cancer	NY-ESO-1 Expression	No significant difference in overall survival (OS) or progression-free survival (PFS) was observed based on NY-ESO-1 expression status alone.[9][10]	[9][10]
Esophageal Cancer	NY-ESO-1 Antibody Response	The detection rate of NY-ESO-1 antibodies increases with disease stage, from 16% in stage I to 42% in stage IV.[1]	[1]

Experimental Protocols

The detection and characterization of NY-ESO-1 specific immune responses rely on a variety of well-established immunological assays. This section provides detailed methodologies for key experiments.

Detection of NY-ESO-1 Specific Antibodies by ELISA

The Enzyme-Linked Immunosorbent Assay (ELISA) is a standard method for detecting and quantifying NY-ESO-1 specific antibodies in patient serum.

Materials:

• Recombinant full-length NY-ESO-1 protein

• 96-well ELISA plates

• Coating Buffer (e.g., PBS, pH 7.4)

• Blocking Buffer (e.g., PBS with 5% non-fat dry milk or 1% BSA)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Patient and healthy donor serum samples

• HRP-conjugated anti-human IgG secondary antibody

• TMB (3,3’,5,5’-tetramethylbenzidine) substrate

• Stop Solution (e.g., 2N H₂SO₄)

• Microplate reader

Protocol:

• Coating: Dilute recombinant NY-ESO-1 protein to a final concentration of 1-5 µg/mL in Coating Buffer. Add 100 µL of the diluted protein to each well of a 96-well ELISA plate. Incubate overnight at 4°C.

• Washing: Wash the plate three times with 200 µL/well of Wash Buffer.

• Blocking: Add 200 µL/well of Blocking Buffer and incubate for 2 hours at room temperature.

• Washing: Repeat the washing step as in step 2.

• Sample Incubation: Dilute patient and control sera (typically 1:100) in Blocking Buffer. Add 100 µL of the diluted sera to the appropriate wells. Incubate for 2 hours at room temperature.

• Washing: Repeat the washing step as in step 2.

• Secondary Antibody Incubation: Dilute the HRP-conjugated anti-human IgG secondary antibody in Blocking Buffer according to the manufacturer's instructions. Add 100 µL to each well and incubate for 1 hour at room temperature.

• Washing: Repeat the washing step as in step 2.

• Detection: Add 100 µL of TMB substrate to each well and incubate in the dark for 15-30 minutes.

• Stopping the Reaction: Add 50 µL of Stop Solution to each well.

• Data Acquisition: Read the absorbance at 450 nm using a microplate reader. The cutoff for positivity is typically determined as the mean optical density (OD) of healthy donor sera plus 2 or 3 standard deviations.[11]

Detection of NY-ESO-1 Specific T-Cells by ELISpot

The Enzyme-Linked Immunospot (ELISpot) assay is a highly sensitive method for quantifying the frequency of cytokine-secreting T-cells (e.g., IFN-γ) in response to NY-ESO-1 antigens.

Materials:

• PVDF-membrane 96-well ELISpot plates

• Anti-human IFN-γ capture antibody

• Biotinylated anti-human IFN-γ detection antibody

• Streptavidin-Alkaline Phosphatase (AP) or Streptavidin-Horseradish Peroxidase (HRP)

• BCIP/NBT or AEC substrate

• Peripheral Blood Mononuclear Cells (PBMCs) from patients

• NY-ESO-1 overlapping peptide pools or specific peptide epitopes

• Positive control (e.g., PHA or anti-CD3 antibody)

• Negative control (e.g., medium alone)

• RPMI 1640 medium supplemented with 10% fetal bovine serum, L-glutamine, and antibiotics.

Protocol:

• Plate Coating: Pre-wet the ELISpot plate with 35% ethanol (B145695) for 30 seconds, then wash with sterile PBS. Coat the wells with anti-human IFN-γ capture antibody diluted in sterile PBS and incubate overnight at 4°C.

• Washing and Blocking: Wash the plate three times with sterile PBS. Block the wells with RPMI 1640 medium containing 10% FBS for at least 1 hour at 37°C.[14]

• Cell Plating and Stimulation: Add patient PBMCs (typically 2 x 10⁵ cells/well) to the wells. Add the NY-ESO-1 peptides (final concentration of 5-10 µg/mL), positive control, or negative control.[15]

• Incubation: Incubate the plate for 18-24 hours at 37°C in a 5% CO₂ incubator.

• Washing: Wash the plate three times with PBS and then three times with PBS containing 0.05% Tween-20.

• Detection Antibody: Add the biotinylated anti-human IFN-γ detection antibody diluted in PBS with 1% BSA and incubate for 2 hours at room temperature.

• Washing: Repeat the washing step as in step 5.

• Enzyme Conjugate: Add Streptavidin-AP or Streptavidin-HRP and incubate for 1 hour at room temperature.

• Washing: Repeat the washing step as in step 5.

• Spot Development: Add the appropriate substrate (BCIP/NBT for AP or AEC for HRP) and monitor for the appearance of spots.

• Stopping the Reaction: Stop the reaction by washing with distilled water.

• Data Analysis: Allow the plate to dry completely and count the spots using an automated ELISpot reader.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes involved in the spontaneous immune response to NY-ESO-1 can aid in understanding the underlying mechanisms.

NY-ESO-1 Antigen Processing and Presentation

The presentation of NY-ESO-1 peptides on MHC molecules is a critical step in initiating a T-cell response. Both classical and non-classical pathways have been implicated.

Caption: NY-ESO-1 Antigen Processing and Presentation Pathways.

Experimental Workflow for Detecting Spontaneous NY-ESO-1 T-Cell Responses

This workflow outlines the key steps involved in identifying and characterizing NY-ESO-1 specific T-cells from patient samples.

Caption: Workflow for Detecting Spontaneous NY-ESO-1 T-Cell Responses.

Conclusion

The spontaneous immune response to NY-ESO-1 in cancer patients represents a critical area of research with significant implications for cancer immunotherapy. The integrated nature of this response, involving both B-cells and T-cells, underscores the potent immunogenicity of this tumor antigen. The quantitative data and experimental protocols provided in this guide offer a framework for the continued investigation of NY-ESO-1 as a biomarker and a therapeutic target. A deeper understanding of the mechanisms driving this spontaneous immunity will be instrumental in designing next-generation vaccines and adoptive T-cell therapies that can recapitulate and enhance these natural anti-tumor responses for the benefit of a broader patient population.

References

• 1. Frontiers | NY-ESO-1 Based Immunotherapy of Cancer: Current Perspectives [frontiersin.org]
• 2. aacrjournals.org [aacrjournals.org]
• 3. NY‐ESO‐1 antigen: A promising frontier in cancer immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. JCI - Effective NY-ESO-1–specific MHC II–restricted T cell receptors from antigen-negative hosts enhance tumor regression [jci.org]
• 5. pnas.org [pnas.org]
• 6. Survey of naturally occurring CD4+ T cell responses against NY-ESO-1 in cancer patients: Correlation with antibody responses - PMC [pmc.ncbi.nlm.nih.gov]
• 7. NY-ESO-1 Based Immunotherapy of Cancer: Current Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. NY-ESO-1-Specific Circulating CD4+ T Cells in Ovarian Cancer Patients Are Prevalently TH1 Type Cells Undetectable in the CD25+FOXP3+Treg Compartment - PMC [pmc.ncbi.nlm.nih.gov]
• 9. NY-ESO-1 Cancer Testis Antigen Demonstrates High Immunogenicity in Triple Negative Breast Cancer | PLOS One [journals.plos.org]
• 10. ASCO – American Society of Clinical Oncology [asco.org]
• 11. Measurement of serum antibodies against NY-ESO-1 by ELISA: A guide for the treatment of specific immunotherapy for patients with advanced colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Integrated NY-ESO-1 antibody and CD8+ T-cell responses correlate with clinical benefit in advanced melanoma patients treated with ipilimumab - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Humoral immune responses of cancer patients against "Cancer-Testis" antigen NY-ESO-1: correlation with clinical events - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. protocols.io [protocols.io]
• 15. ELISpot Protocol [elisa-antibody.com]

An In-depth Technical Guide to NY-ESO-1 Expression in Melanoma and Sarcoma

For Researchers, Scientists, and Drug Development Professionals

New York esophageal squamous cell carcinoma-1 (NY-ESO-1), also known as CTAG1B, is a leading cancer-testis antigen (CTA) being explored for cancer immunotherapy.[1][2] Its expression is typically restricted to germ cells in the testis and placental cells but becomes aberrantly activated in various malignancies.[1][3] This tumor-specific expression pattern, combined with its high immunogenicity, makes NY-ESO-1 an ideal target for therapies such as adoptive T-cell therapy and cancer vaccines.[4][5] This guide provides a detailed overview of NY-ESO-1 expression frequencies, detection methodologies, and its role in the immune landscape of melanoma and sarcoma.

NY-ESO-1 Expression Frequency

The expression of NY-ESO-1 is heterogeneous across different cancer types and even within the same tumor, a factor that can influence the efficacy of targeted treatments.[1] Expression is significantly more common in metastatic disease compared to primary tumors, suggesting a role in tumor progression.[4][6]

In melanoma, NY-ESO-1 expression is strongly associated with advanced-stage, metastatic disease.[4][6] Studies consistently show that while absent in benign nevi and rare in primary tumors, its prevalence increases significantly in metastatic lesions.[4][6] One study found NY-ESO-1 protein in 20% of invasive melanomas but in none of the primary tumors analyzed.[6] Another larger study reported a 28.2% expression rate in 206 metastatic melanoma specimens, with zero expression in 16 primary tumors.[4]

Melanoma Type	Patient Cohort (n)	Expression Frequency (%)	Detection Method	Reference
Metastatic	206	28.2%	Immunohistochemistry (IHC)	[4]
Primary	16	0%	Immunohistochemistry (IHC)	[4]
Invasive	79	20%	Immunohistochemistry (IHC)	[6]
Metastatic	Not Specified	~25-46%	IHC / RT-PCR	[1][5]
All Stages	120	45% (staining in >0% of cells)	Immunohistochemistry (IHC)	[7]

Table 1: Summary of NY-ESO-1 Expression Frequency in Melanoma.

Sarcomas, particularly certain subtypes, exhibit some of the highest and most consistent NY-ESO-1 expression levels among all cancers.[1][5] This has made them a primary focus for NY-ESO-1 targeted therapies, which have shown promising results in clinical trials.[5][8] Myxoid/round cell liposarcoma and synovial sarcoma show remarkably high frequencies of expression.[1][5]

Sarcoma Subtype	Patient Cohort (n)	Expression Frequency (%)	Detection Method	Reference
Synovial Sarcoma	50	76%	Immunohistochemistry (IHC)	[8][9]
Synovial Sarcoma	Not Specified	80%	Not Specified	[1]
Myxoid/Round Cell Liposarcoma	25	100%	Not Specified	[5]
Myxoid/Round Cell Liposarcoma	Not Specified	89-100%	Not Specified	[1]
Gastrointestinal Stromal Tumor (GIST)	155	1.3%	Immunohistochemistry (IHC)	[8][9]
Malignant Peripheral Nerve Sheath Tumor	34	2.9%	Immunohistochemistry (IHC)	[8][9]
Dermatofibrosarcoma Protuberans	20	10%	Immunohistochemistry (IHC)	[8][9]
Leiomyosarcoma	24	0%	Immunohistochemistry (IHC)	[9]

Table 2: Summary of NY-ESO-1 Expression Frequency in Sarcoma Subtypes.

Experimental Protocols for NY-ESO-1 Detection

Accurate detection of NY-ESO-1 is critical for patient selection in clinical trials and for future diagnostic applications. The two primary methods are Immunohistochemistry (IHC) for protein detection at the cellular level and Reverse Transcription Polymerase Chain Reaction (RT-PCR) for mRNA transcript detection.

IHC allows for the visualization of protein expression within the tumor microenvironment, providing information on the percentage of positive cells and the heterogeneity of expression.

Key Reagents and Steps:

• Tissue Preparation: Formalin-fixed, paraffin-embedded (FFPE) tissue sections (4-5 µm) are deparaffinized in xylene and rehydrated through a graded series of ethanol (B145695).[4]

• Antigen Retrieval: Heat-induced epitope retrieval is performed, often using a low pH target retrieval solution.[4]

• Blocking: Non-specific antibody binding is blocked using a serum-based blocking solution (e.g., 3% goat serum in Tris-buffered saline) for 15 minutes.[4]

• Primary Antibody Incubation: Slides are incubated with a primary monoclonal antibody specific to NY-ESO-1. Commonly used clones include E978 and ES121.[7][10] Incubation is typically for 1-2 hours at room temperature.[4]

• Detection System: A polymer-based detection system (e.g., horseradish peroxidase/3,3'-diaminobenzidine, HRP/DAB) is used.[4]

• Counterstain: The tissue is counterstained with hematoxylin (B73222) to visualize cell nuclei.

• Dehydration and Mounting: Slides are dehydrated through graded ethanol and xylene before mounting.

• Scoring: Staining is assessed by a pathologist. A common scoring criterion considers staining intensity and the percentage of positive tumor cells. For example, a tumor may be considered positive if ≥50% of cells show staining of any intensity.[11]

Fig. 1: Standard workflow for Immunohistochemistry (IHC) detection of NY-ESO-1.

qRT-PCR is a highly sensitive method for detecting and quantifying NY-ESO-1 mRNA transcripts. It is particularly useful for confirming IHC results or when tissue is limited.

Key Reagents and Steps:

• RNA Extraction: Total RNA is extracted from fresh-frozen or FFPE tumor tissue samples using a suitable commercial kit.

• RNA Quality Control: The concentration and purity of the extracted RNA are assessed using spectrophotometry (e.g., NanoDrop).

• Reverse Transcription: RNA is reverse-transcribed into complementary DNA (cDNA) using a reverse transcriptase enzyme.

• Quantitative PCR: The qPCR reaction is performed using a thermal cycler. The reaction mix includes the cDNA template, specific primers for NY-ESO-1 (gene: CTAG1B), a fluorescent dye (e.g., SYBR Green) or a probe, and DNA polymerase.

• Housekeeping Gene: A housekeeping gene (e.g., GAPDH) is used as an endogenous control to normalize the expression data.

• Data Analysis: The relative expression level of NY-ESO-1 is calculated using the comparative CT (2-ΔΔCT) method.

Fig. 2: Workflow for quantitative RT-PCR (qRT-PCR) detection of NY-ESO-1 mRNA.

NY-ESO-1 Signaling and Immunological Role

NY-ESO-1 does not have a traditionally defined signaling pathway like a receptor tyrosine kinase. Its primary role in oncology is that of a highly immunogenic tumor antigen that can stimulate both humoral (antibody) and cellular (T-cell) immune responses.[1][3]

The process begins when NY-ESO-1 protein from tumor cells is processed by antigen-presenting cells (APCs), such as dendritic cells (DCs).

• Antigen Uptake & Processing: DCs take up exogenous NY-ESO-1 protein released by dying tumor cells.

• Cross-Presentation (MHC Class I): The protein is processed in the proteasome, and resulting peptides are loaded onto MHC class I molecules. These complexes are presented on the DC surface to CD8+ cytotoxic T-lymphocytes (CTLs).[12][13][14]

• MHC Class II Presentation: The protein can also be processed in endosomes and loaded onto MHC class II molecules, which are then presented to CD4+ helper T-cells.

• T-Cell Activation: Recognition of the peptide-MHC complex by a specific T-cell receptor (TCR), along with co-stimulatory signals, leads to the activation and clonal expansion of NY-ESO-1-specific T-cells. These activated CTLs can then recognize and kill tumor cells that express NY-ESO-1.

Fig. 3: Simplified pathway of NY-ESO-1 antigen presentation and T-cell activation.

References

• 1. NY-ESO-1 Based Immunotherapy of Cancer: Current Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jcp.bmj.com [jcp.bmj.com]
• 3. Frontiers | NY-ESO-1 Based Immunotherapy of Cancer: Current Perspectives [frontiersin.org]
• 4. Expression of NY-ESO-1 in Primary and Metastatic Melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. NY-ESO-1 expression in sarcomas: A diagnostic marker and immunotherapy target - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Increased NY-ESO-1 Expression and Reduced Infiltrating CD3+ T Cells in Cutaneous Melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. NY-ESO-1 expression in synovial sarcoma and other mesenchymal tumors: significance for NY-ESO-1-based targeted therapy and differential diagnosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. NY-ESO-1 expression in synovial sarcoma and other mesenchymal tumors: significance for NY-ESO-1-based targeted therapy and differential diagnosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. NY-ESO-1 Monoclonal Antibody (E978) (35-6200) [thermofisher.com]
• 11. Expression of MAGE-A and NY-ESO-1 in Primary and Metastatic Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pnas.org [pnas.org]
• 13. Cross‐presentation of NY‐ESO‐1 cytotoxic T lymphocyte epitope fused to human heat shock cognate protein 70 by dendritic cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Cross-presentation of NY-ESO-1 cytotoxic T lymphocyte epitope fused to human heat shock cognate protein 70 by dendritic cells - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Molecular Pathways Interacting with NY-ESO-1

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

New York Esophageal Squamous Cell Carcinoma-1 (NY-ESO-1), a member of the cancer-testis antigen (CTA) family, has emerged as a premier target for cancer immunotherapy due to its restricted expression in normal tissues and aberrant expression in a wide range of malignancies. While its role in eliciting spontaneous humoral and cellular immune responses is well-documented, its intracellular signaling functions are less understood. This guide provides a comprehensive overview of the known and potential molecular interactions of NY-ESO-1, with a focus on its immunological context and hypothesized intracellular pathways. We present quantitative data on its expression, detailed experimental protocols to investigate its interactions, and visualizations of the relevant signaling cascades.

NY-ESO-1: The Protein and Its Expression

NY-ESO-1 is a 180-amino acid protein encoded by the CTAG1B gene on the X chromosome. Its expression in healthy individuals is primarily limited to the testicular germ cells and placental trophoblasts.[1][2] However, it is re-expressed in various tumor types, making it a highly specific tumor-associated antigen.

Quantitative Data on NY-ESO-1 Expression

The frequency of NY-ESO-1 expression varies significantly across different cancer types. This data is crucial for identifying patient populations that may benefit from NY-ESO-1-targeted therapies.

Tumor Type	NY-ESO-1 Expression Frequency (%)	Reference
Myxoid/Round Cell Liposarcoma	89-100	[1]
Neuroblastoma	82	[1]
Synovial Sarcoma	80	[1]
Melanoma	46	[1]
Ovarian Cancer	43	[1]
Non-Small Cell Lung Cancer	~30	[3]
Head and Neck Cancer	20-40	[2]
Bladder Cancer	20-40	[4]
Esophageal Cancer	20-40	[4]
Hepatocellular Cancer	20-40	[4]
Prostate Cancer	20-40	[4]
Breast Cancer	20-40	[4]

The Immunological Signaling of NY-ESO-1

The most well-characterized molecular interactions involving NY-ESO-1 are those related to the immune system. NY-ESO-1 is a highly immunogenic antigen that can be processed and presented by antigen-presenting cells (APCs) to initiate both CD4+ and CD8+ T-cell responses.

Antigen Presentation Pathway

NY-ESO-1 protein, when released from tumor cells, is taken up by APCs such as dendritic cells. Inside the APC, it is processed into smaller peptides that are loaded onto Major Histocompatibility Complex (MHC) class I and class II molecules. These MHC-peptide complexes are then presented on the cell surface for recognition by T-cells.

NY-ESO-1 Antigen Presentation Pathway

T-Cell Activation and Tumor Cell Killing

Recognition of the NY-ESO-1 peptide-MHC complex by the T-cell receptor (TCR) on CD8+ cytotoxic T-lymphocytes (CTLs) triggers their activation. Activated CTLs then directly kill tumor cells expressing NY-ESO-1. CD4+ helper T-cells, upon activation, provide cytokine support that enhances the function and proliferation of CTLs.

T-Cell Mediated Killing of Tumor Cells

Potential Intracellular Signaling of NY-ESO-1

While the immunological aspects of NY-ESO-1 are well-studied, its intracellular functions remain an area of active investigation. The presence of a Pcc1p transcription factor domain suggests a potential role in cell cycle regulation. Furthermore, its frequent co-expression with other cancer-testis antigens, such as MAGE-A proteins, points towards possible functional interactions.[5][6][7][8]

Hypothetical Intracellular Interaction Network

The following diagram illustrates a hypothetical model of NY-ESO-1's intracellular interactions based on its structural domains and co-expression patterns. Direct experimental evidence for these interactions is still needed.

Hypothetical Intracellular Interactions of NY-ESO-1

Interaction with the TGF-β Signaling Pathway in the Tumor Microenvironment

The Transforming Growth Factor-beta (TGF-β) signaling pathway is a critical regulator of the tumor microenvironment, often promoting immunosuppression.[9][10] While there is no direct evidence of NY-ESO-1 protein interacting with components of the TGF-β pathway, this pathway is highly relevant in the context of NY-ESO-1-targeted immunotherapies. High levels of TGF-β in the tumor microenvironment can inhibit the function of NY-ESO-1-specific T-cells. Therefore, combining NY-ESO-1-targeted therapies with TGF-β inhibitors is a promising strategy to enhance anti-tumor immunity.[9]

Inhibitory Effect of TGF-β on NY-ESO-1 T-Cell Response

Experimental Protocols for Investigating NY-ESO-1 Interactions

To further elucidate the molecular interactions of NY-ESO-1, standard biochemical and genetic techniques can be employed. Below are detailed protocols for Co-Immunoprecipitation and Yeast Two-Hybrid screening, which are fundamental methods for identifying protein-protein interactions.

Co-Immunoprecipitation (Co-IP) to Identify NY-ESO-1 Binding Partners

Objective: To isolate NY-ESO-1 and its interacting proteins from cell lysates.

Materials:

• Cells expressing NY-ESO-1

• Co-IP Lysis Buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40, with protease and phosphatase inhibitors)

• Anti-NY-ESO-1 antibody (validated for IP)

• Isotype control IgG

• Protein A/G magnetic beads

• Wash Buffer (e.g., lysis buffer with lower detergent concentration)

• Elution Buffer (e.g., low pH glycine (B1666218) buffer or SDS-PAGE sample buffer)

• SDS-PAGE and Western blotting reagents

Procedure:

• Cell Lysis:

  • Harvest and wash cells expressing NY-ESO-1.

  • Lyse cells in ice-cold Co-IP Lysis Buffer.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant (cell lysate).

• Pre-clearing the Lysate (Optional but Recommended):

  • Add Protein A/G beads to the cell lysate and incubate for 1 hour at 4°C with gentle rotation.

  • Pellet the beads by centrifugation or using a magnetic rack and discard the beads. This step reduces non-specific binding.

• Immunoprecipitation:

  • Add the anti-NY-ESO-1 antibody or isotype control IgG to the pre-cleared lysate.

  • Incubate for 2-4 hours or overnight at 4°C with gentle rotation.

  • Add pre-washed Protein A/G beads and incubate for another 1-2 hours at 4°C.

• Washing:

  • Pellet the beads and discard the supernatant.

  • Wash the beads 3-5 times with ice-cold Wash Buffer.

• Elution:

  • Elute the protein complexes from the beads using Elution Buffer.

  • If using SDS-PAGE sample buffer, boil the beads for 5-10 minutes.

• Analysis:

  • Analyze the eluted proteins by SDS-PAGE and Western blotting using antibodies against NY-ESO-1 and suspected interacting partners.

  • Alternatively, for discovery of novel interactors, the eluate can be analyzed by mass spectrometry.

Co-Immunoprecipitation Workflow

Yeast Two-Hybrid (Y2H) Screening for Novel NY-ESO-1 Interactors

Objective: To identify novel protein-protein interactions with NY-ESO-1 in a high-throughput manner.

Principle: The transcription factor GAL4 is split into a DNA-binding domain (BD) and an activation domain (AD). NY-ESO-1 is fused to the BD ("bait"), and a cDNA library is fused to the AD ("prey"). If the bait and prey interact, the BD and AD are brought into proximity, reconstituting the transcription factor and activating reporter genes.

Materials:

• Yeast strains (e.g., AH109, Y187)

• Bait plasmid (e.g., pGBKT7) with NY-ESO-1 insert

• Prey cDNA library plasmid (e.g., pGADT7)

• Yeast transformation reagents

• Selective media (e.g., SD/-Trp, SD/-Leu, SD/-Trp/-Leu, SD/-Trp/-Leu/-His/-Ade)

• X-α-Gal for blue/white screening

Procedure:

• Bait Plasmid Construction and Validation:

  • Clone the coding sequence of NY-ESO-1 into the bait plasmid.

  • Transform the bait plasmid into a suitable yeast strain.

  • Confirm bait expression and ensure it does not auto-activate the reporter genes.

• Library Screening:

  • Transform the prey cDNA library into a yeast strain of the opposite mating type.

  • Mate the bait- and prey-containing yeast strains.

  • Plate the diploid yeast on high-stringency selective media (e.g., SD/-Trp/-Leu/-His/-Ade) to select for interacting partners.

• Identification of Positive Clones:

  • Colonies that grow on the selective media are potential positive interactors.

  • Perform a secondary screen, such as a β-galactosidase assay (blue/white screening), to confirm reporter gene activation.

• Prey Plasmid Isolation and Sequencing:

  • Isolate the prey plasmids from the positive yeast colonies.

  • Sequence the cDNA insert to identify the interacting protein.

• Validation:

  • Confirm the interaction through re-transformation and/or in vitro binding assays like Co-IP.

Yeast Two-Hybrid Logical Flow

Conclusion and Future Directions

NY-ESO-1 remains a highly compelling target for cancer immunotherapy. While its role in adaptive immunity is increasingly well-defined, a deeper understanding of its intrinsic cellular functions is needed. The co-expression with other CTAs like MAGE-A suggests a potential for coordinated roles in tumorigenesis. Future research should focus on employing unbiased proteomic approaches, such as those described in this guide, to definitively identify the intracellular interactome of NY-ESO-1. Elucidating these pathways will not only provide fundamental insights into its biological role but may also unveil novel therapeutic targets to be used in combination with NY-ESO-1-directed immunotherapies.

References

• 1. How to conduct a Co-immunoprecipitation (Co-IP) | Proteintech Group [ptglab.com]
• 2. onclive.com [onclive.com]
• 3. Promoter hypomethylation of NY-ESO-1, association with clinicopathological features and PD-L1 expression in non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NY-ESO-1 Based Immunotherapy of Cancer: Current Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Expression of MAGE-A and NY-ESO-1 in Primary and Metastatic Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Expression of MAGE-A and NY-ESO-1 in Primary and Metastatic Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. MAGE-A4, NY-ESO-1 and SAGE mRNA expression rates and co-expression relationships in solid tumours - PMC [pmc.ncbi.nlm.nih.gov]
• 8. MAGE-A is more highly expressed than NY-ESO-1 in a systematic immunohistochemical analysis of 3668 cases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Inhibition of TGF-β signaling in genetically engineered tumor antigen-reactive T cells significantly enhances tumor treatment efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. TGF beta signaling pathway - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Note &amp; Protocol: Quantitative Real-Time PCR for NY-ESO-1 mRNA Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

New York esophageal squamous cell carcinoma-1 (NY-ESO-1), also known as CTAG1B, is a well-characterized cancer-testis antigen (CTA).[1][2] Its expression is typically restricted to testicular germ cells in healthy adults, but it is aberrantly expressed in a wide variety of malignancies, including melanoma, sarcoma, lung, ovarian, and bladder cancers.[3][4][5] This tumor-associated expression profile, coupled with its ability to elicit spontaneous humoral and cellular immune responses in cancer patients, makes NY-ESO-1 an attractive target for cancer immunotherapy, including vaccine development and adoptive T-cell therapies.[1][3][4][6]

Quantitative real-time polymerase chain reaction (qRT-PCR) is a highly sensitive and specific method for the detection and quantification of mRNA levels.[7][8] This application note provides a detailed protocol for the analysis of NY-ESO-1 mRNA expression in tumor samples using qRT-PCR. The accurate quantification of NY-ESO-1 transcripts can aid in patient stratification for targeted therapies, monitoring treatment responses, and advancing research in cancer immunology and drug development.

Principle of the Assay

This protocol outlines the steps for a two-step qRT-PCR assay. First, total RNA is extracted from tissue samples and reverse transcribed into complementary DNA (cDNA). Subsequently, the cDNA is used as a template for real-time PCR with primers and a probe specific for NY-ESO-1. The amplification of the target sequence is monitored in real-time, and the cycle threshold (Ct) value is used to determine the relative or absolute quantity of NY-ESO-1 mRNA.

Data Presentation

Table 1: Primer and Probe Sequences for NY-ESO-1 qRT-PCR

Target Gene	Primer/Probe	Sequence (5' to 3')	Reference
NY-ESO-1	Forward Primer	CTGAAGGAGTTCACTGTGTCCG	[9]
Reverse Primer	GCAGAAAGCACTGCGTGATCCA	[9]
GAPDH	Forward Primer	GAAGGTGAAGGTCGGAGTC	[10]
Reverse Primer	GAAGATGGTGATGGGATTTC	[10]

Table 2: Recommended qRT-PCR Reaction Mix

Component	Volume (µL) for 20 µL reaction	Final Concentration
2x qPCR Master Mix	10	1x
Forward Primer (10 µM)	0.4	200 nM
Reverse Primer (10 µM)	0.4	200 nM
cDNA Template (diluted)	2	Variable
Nuclease-Free Water	7.2	-
Total Volume	20

Table 3: Thermal Cycling Conditions for qRT-PCR

Stage	Step	Temperature (°C)	Time	Cycles
1	Polymerase Activation	95	10 minutes	1
2	Denaturation	95	15 seconds	40
Annealing/Extension	60	1 minute
3	Melt Curve Analysis	60-95	Incremental	1

Experimental Protocols

RNA Extraction

High-quality total RNA is crucial for accurate qRT-PCR results. It is recommended to use a commercially available RNA extraction kit suitable for your sample type (e.g., fresh frozen tissue, FFPE tissue, or cell lines). Follow the manufacturer's instructions carefully. After extraction, assess RNA quantity and purity using a spectrophotometer (e.g., NanoDrop) and integrity using gel electrophoresis or a bioanalyzer.

Reverse Transcription (cDNA Synthesis)

This protocol utilizes a two-step qRT-PCR approach, where RNA is first reverse transcribed into cDNA.

Materials:

• Total RNA (1 µg)

• Reverse Transcriptase

• dNTPs

• Random Primers or Oligo(dT) Primers

• RNase Inhibitor

• Nuclease-Free Water

Protocol:

• In a nuclease-free tube, combine 1 µg of total RNA, random primers or oligo(dT) primers, and dNTPs. Adjust the volume with nuclease-free water.

• Incubate the mixture at 65°C for 5 minutes to denature the RNA secondary structures, then place on ice for at least 1 minute.

• Add the reverse transcriptase buffer, RNase inhibitor, and reverse transcriptase to the tube.

• Incubate the reaction at the recommended temperature for the reverse transcriptase (e.g., 42°C or 50°C) for 60 minutes.

• Inactivate the reverse transcriptase by heating at 85°C for 5 minutes.

• The resulting cDNA can be stored at -20°C until use.

Quantitative Real-Time PCR (qRT-PCR)

Protocol:

• Thaw all reagents on ice.

• Prepare a master mix for the number of reactions to be performed, including no-template controls (NTCs). Refer to Table 2 for recommended volumes.

• Aliquot the master mix into individual PCR tubes or wells of a PCR plate.

• Add 2 µL of diluted cDNA to each reaction. For the NTC, add nuclease-free water instead of cDNA.

• Seal the tubes or plate, centrifuge briefly to collect the contents at the bottom, and place in the real-time PCR instrument.

• Set up the thermal cycling protocol as described in Table 3 .

• Start the PCR run.

Data Analysis

The relative expression of NY-ESO-1 mRNA is typically calculated using the comparative Ct (ΔΔCt) method.

• Normalization: Normalize the Ct value of NY-ESO-1 to the Ct value of a housekeeping gene (e.g., GAPDH) for each sample to obtain the ΔCt.

  • ΔCt = Ct(NY-ESO-1) - Ct(GAPDH)

• Relative Quantification: Compare the ΔCt of the test sample to the ΔCt of a calibrator sample (e.g., a control cell line with known low expression or a normal tissue sample).

  • ΔΔCt = ΔCt(Test Sample) - ΔCt(Calibrator Sample)

• Fold Change Calculation: The fold change in expression is calculated as 2-ΔΔCt.

Mandatory Visualizations

Caption: Workflow for NY-ESO-1 mRNA analysis by qRT-PCR.

Caption: NY-ESO-1 antigen processing and presentation pathway.

References

• 1. jcp.bmj.com [jcp.bmj.com]
• 2. What are NY-ESO-1 inhibitors and how do they work? [synapse.patsnap.com]
• 3. onclive.com [onclive.com]
• 4. Frontiers | NY-ESO-1 Based Immunotherapy of Cancer: Current Perspectives [frontiersin.org]
• 5. Isolation and characterization of NY-ESO-1–specific T cell receptors restricted on various MHC molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Decoding NY-ESO-1 TCR T cells: transcriptomic insights reveal dual mechanisms of tumor targeting in a melanoma murine xenograft model - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quantification of mRNA using real-time RT-PCR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Quantification of mRNA using real-time RT-PCR | Springer Nature Experiments [experiments.springernature.com]
• 9. origene.com [origene.com]
• 10. Item - qRT-PCR primers used for these experiments. - figshare - Figshare [figshare.com]

Establishing a Stable NY-ESO-1 Expressing Cell Line: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the generation of a stable mammalian cell line expressing the cancer-testis antigen NY-ESO-1. This cell line can serve as a critical tool for immunotherapy research, drug discovery, and the development of novel cancer therapeutics.

Introduction

NY-ESO-1 is a highly immunogenic cancer-testis antigen expressed in various malignancies but restricted in normal tissues, making it an attractive target for cancer immunotherapy.[1][2][3] A stable cell line that reliably expresses NY-ESO-1 is an invaluable resource for screening therapeutic candidates, validating antibody and T-cell reactivity, and studying the antigen's role in tumor biology. This guide outlines two primary methodologies for establishing such a cell line: lentiviral transduction and lipid-mediated transfection.

Methods Overview

The generation of a stable cell line involves the introduction of a vector containing the NY-ESO-1 gene and a selectable marker into a host mammalian cell line.[4][5] The process can be broadly divided into four key stages:

• Vector Design and Construction: A crucial step that dictates the efficiency and stability of transgene expression.

• Gene Delivery: Introduction of the expression vector into the host cells.

• Selection of Stable Cells: Isolation of cells that have successfully integrated the transgene.

• Validation of Expression: Confirmation and characterization of NY-ESO-1 expression in the selected cell population.

Below is a workflow diagram illustrating the key steps in generating a stable NY-ESO-1 expressing cell line.

Caption: Workflow for NY-ESO-1 Stable Cell Line Generation.

Quantitative Data Summary

The following tables provide a summary of typical quantitative data associated with the generation of stable cell lines. These values can vary significantly depending on the cell type, vector, and specific experimental conditions.

Table 1: Comparison of Gene Delivery Methods

Parameter	Lentiviral Transduction	Lipid-Mediated Transfection (e.g., Lipofectamine)
Typical Efficiency	High (can approach 100% in some cell lines)	Variable (10-80%, highly cell-type dependent)[6][7]
Integration	Stable integration into the host genome	Primarily transient; stable integration is a rare event
Cell Type Suitability	Broad, including non-dividing and hard-to-transfect cells	Generally better for actively dividing and easy-to-transfect cell lines
Cytotoxicity	Can be cytotoxic at high Multiplicity of Infection (MOI)	Reagent-dependent cytotoxicity is common
Preparation Time	Longer (requires virus production and titration)	Shorter (direct use of plasmid DNA)

Table 2: Typical Antibiotic Concentrations for Selection

Antibiotic	Selection for Resistance Gene	Typical Concentration Range	Time to Kill Non-Resistant Cells
Puromycin	pac (puromycin N-acetyl-transferase)	0.5 - 10 µg/mL	2 - 7 days[8]
G418 (Geneticin)	neo (neomycin phosphotransferase)	100 - 2000 µg/mL[1]	7 - 14 days[9]
Hygromycin B	hph (hygromycin B phosphotransferase)	50 - 1000 µg/mL	7 - 14 days
Blasticidin S	bsd (blasticidin S deaminase)	1 - 20 µg/mL	3 - 10 days

Table 3: Estimated Timeline for Stable Cell Line Generation

Stage	Activity	Estimated Duration
Phase 1	Vector construction and preparation	1 - 3 weeks
Phase 2	Transfection/Transduction and antibiotic selection of a stable pool	2 - 4 weeks
Phase 3	Single-cell cloning and expansion of clonal populations	4 - 8 weeks
Phase 4	Validation of expression and stability testing	2 - 4 weeks
Phase 5	Cryopreservation of master and working cell banks	1 week
Total Estimated Time	10 - 20 weeks

Experimental Protocols

Protocol 1: Vector Design and Construction

• NY-ESO-1 cDNA: Obtain the full-length cDNA sequence for human NY-ESO-1 (CTAG1B).

• Codon Optimization: For enhanced expression in mammalian cells, perform codon optimization of the NY-ESO-1 sequence.[10][11] This involves replacing rare codons with those more frequently used in the host species.[12]

• Expression Vector Selection: Choose a mammalian expression vector that contains a strong constitutive promoter (e.g., CMV, EF1α), a multiple cloning site for insertion of the NY-ESO-1 gene, and a selectable marker (e.g., puromycin or neomycin resistance).

• Cloning Strategy:

  • To co-express NY-ESO-1 and the selectable marker from a single transcript, consider using a 2A self-cleaving peptide sequence between the two genes.[1] This generally results in more stoichiometric expression compared to an Internal Ribosome Entry Site (IRES).[1]

  • Clone the codon-optimized NY-ESO-1 and the selectable marker linked by a 2A peptide into the expression vector.

• Vector Preparation:

  • For lipid-mediated transfection, prepare high-purity, endotoxin-free plasmid DNA.

  • For lentiviral transduction, produce lentiviral particles by co-transfecting the expression vector with packaging plasmids into a packaging cell line (e.g., HEK293T).[13][14]

Protocol 2: Determination of Optimal Antibiotic Concentration (Kill Curve)

Before starting the selection of stable cells, it is crucial to determine the minimum antibiotic concentration required to kill all non-transfected/transduced host cells.[8][15]

• Cell Plating: Plate the parental host cell line in a multi-well plate (e.g., 24-well) at a density that will not reach full confluency during the experiment.

• Antibiotic Titration: The following day, replace the medium with fresh medium containing a range of antibiotic concentrations. Include a no-antibiotic control. (See Table 2 for typical ranges).

• Incubation and Observation: Incubate the cells and replace the antibiotic-containing medium every 2-3 days.

• Determine Minimum Lethal Concentration: Observe the cells daily for viability. The optimal concentration for selection is the lowest concentration that results in complete cell death of the non-resistant cells within a reasonable timeframe (e.g., 7-14 days for G418, 3-7 days for puromycin).[4][7][9]

Protocol 3: Generation of a Stable Pool

Method A: Lentiviral Transduction

• Cell Plating: Plate the host cells to be 50-70% confluent on the day of transduction.

• Transduction: Add the lentiviral particles to the cells at a desired Multiplicity of Infection (MOI). Polybrene (typically 4-8 µg/mL) can be added to enhance transduction efficiency.

• Incubation: Incubate the cells with the virus for 24-48 hours.

• Selection: Replace the virus-containing medium with fresh medium containing the predetermined optimal concentration of the selection antibiotic.

• Expansion: Continue to culture the cells in the selection medium, replacing it every 2-3 days, until all non-transduced cells have died and resistant colonies begin to expand. This population is the stable pool.

Method B: Lipid-Mediated Transfection (e.g., using Lipofectamine)

• Cell Plating: Plate the host cells to be 70-90% confluent on the day of transfection.

• Transfection: Transfect the cells with the NY-ESO-1 expression plasmid using a lipid-based transfection reagent according to the manufacturer's protocol.[16]

• Recovery: Allow the cells to recover for 24-48 hours in normal growth medium.

• Selection: Replace the medium with fresh medium containing the optimal concentration of the selection antibiotic.

• Expansion: Culture the cells in selection medium, replacing it every 2-3 days, until resistant colonies are established.

Protocol 4: Single-Cell Cloning

To ensure a homogenous population, it is recommended to isolate and expand single-cell clones from the stable pool.

• Limiting Dilution:

  • Trypsinize and resuspend the cells from the stable pool.

  • Perform serial dilutions of the cell suspension to a final concentration of approximately 0.5-1 cell per 100 µL.

  • Plate 100 µL of the diluted cell suspension into each well of a 96-well plate.

  • Incubate the plates and monitor for the growth of single colonies.

• Expansion: Once single colonies are visible, expand them into larger culture vessels.

Protocol 5: Validation of NY-ESO-1 Expression

A. Western Blot

• Protein Extraction: Prepare whole-cell lysates from the expanded clonal cell lines and the parental cell line (as a negative control).

• SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

  • Incubate the membrane with a primary antibody specific for NY-ESO-1.

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

B. Flow Cytometry

• Cell Preparation: Harvest the cells and wash them with FACS buffer (e.g., PBS with 2% FBS).

• Fixation and Permeabilization: Fix and permeabilize the cells to allow intracellular staining of the NY-ESO-1 protein.

• Staining: Incubate the cells with a fluorescently labeled primary antibody against NY-ESO-1 or with an unlabeled primary antibody followed by a fluorescently labeled secondary antibody.

• Data Acquisition and Analysis: Analyze the stained cells using a flow cytometer to determine the percentage of NY-ESO-1 positive cells and the mean fluorescence intensity.[2][10]

NY-ESO-1 Antigen Presentation Pathway

The primary function of expressing NY-ESO-1 in a cell line for immunotherapy research is to serve as a target for the immune system. The following diagram illustrates the MHC class I antigen presentation pathway, by which endogenous antigens like NY-ESO-1 are processed and presented on the cell surface for recognition by CD8+ T cells.

Caption: MHC Class I Presentation of NY-ESO-1 Peptides.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low Transfection/Transduction Efficiency	Suboptimal cell health; incorrect reagent-to-DNA ratio; low viral titer.	Use healthy, low-passage cells; optimize transfection conditions; concentrate lentivirus.
No Resistant Colonies After Selection	Antibiotic concentration too high; transfection/transduction failed.	Perform a kill curve to determine the optimal antibiotic concentration; verify vector integrity and transfection/transduction efficiency with a reporter gene (e.g., GFP).
High Background of Non-Resistant Cells	Antibiotic concentration too low; incomplete selection.	Increase antibiotic concentration; extend the duration of selection.
Loss of NY-ESO-1 Expression Over Time	Gene silencing; clonal instability.	Re-clone the cell line to select for stable expressors; use a vector with elements that resist silencing (e.g., UCOEs); regularly monitor expression.

Conclusion

The successful establishment of a stable NY-ESO-1 expressing cell line provides a robust and reproducible platform for a wide range of applications in cancer immunotherapy research. By following the detailed protocols and considering the key variables outlined in these application notes, researchers can generate a high-quality cellular tool to accelerate the development of novel therapies targeting this important cancer-testis antigen.

References

• 1. Determining Antibiotic Killing Curve for Stable Cell Line Generation Protocol - Creative Biogene [creative-biogene.com]
• 2. Data analysis in flow cytometry | Abcam [abcam.com]
• 3. The expression, modulation and use of cancer-testis antigens as potential biomarkers for cancer immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Generation of Stable Expression Mammalian Cell Lines Using Lentivirus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparison of transfection efficiency of polymer-based and lipid-based transfection reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparing chemical transfection, electroporation, and lentiviral vector transduction to achieve optimal transfection conditions in the Vero cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 7. horizondiscovery.com [horizondiscovery.com]
• 8. Generation of NY-ESO-1-specific CD4+ and CD8+ T Cells by a Single Peptide with Dual MHC Class I and Class II Specificities: A New Strategy for Vaccine Design - PMC [pmc.ncbi.nlm.nih.gov]
• 9. fortislife.com [fortislife.com]
• 10. Multiple Cancer Testis Antigens Function To Support Tumor Cell Mitotic Fidelity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Unveiling the significance of cancer-testis antigens and their implications for immunotherapy in glioma - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Recognition of NY-ESO-1+ tumor cells by engineered lymphocytes is enhanced by improved vector design and epigenetic modulation of tumor antigen expression - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Stable Cell Line Development | BIO BENCH - BIO BENCH - YOUR RELIABLE CRO PARTNER! [bio-bench.com]
• 14. researchgate.net [researchgate.net]
• 15. Cancer Immune Evasion Through Loss of MHC Class I Antigen Presentation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Antigen Processing and Presentation | British Society for Immunology [immunology.org]

Application Notes and Protocols for Recombinant NY-ESO-1 Protein Production

For Researchers, Scientists, and Drug Development Professionals

Introduction

NY-ESO-1 is a cancer-testis antigen that is a promising target for cancer immunotherapy due to its restricted expression in normal tissues and aberrant expression in various malignancies.[1][2] The production of high-quality recombinant NY-ESO-1 protein is crucial for research, vaccine development, and diagnostic applications.[3][4][5][6] This document provides detailed protocols for the production and purification of recombinant NY-ESO-1 protein using various expression systems.

Expression Systems for Recombinant NY-ESO-1

The choice of an expression system is critical and depends on the desired protein characteristics, yield, and downstream application. Here, we compare four common systems for producing recombinant NY-ESO-1.

Data Presentation: Comparison of Expression Systems

Expression System	Typical Yield	Post-Translational Modifications (PTMs)	Advantages	Disadvantages
E. coli	1-10 g/L[7]	None	High yield, rapid growth, cost-effective.[8]	Protein often forms inclusion bodies, requiring refolding; no PTMs.[3][4][8]
Yeast (Pichia pastoris)	Up to 10 g/L[8]	Glycosylation (high-mannose type)	High yield, capable of some PTMs, secretes protein into the medium.[8][9]	Hyper-glycosylation may occur, which can differ from native mammalian glycosylation.
Insect Cells (Baculovirus)	1-500 mg/L	Complex PTMs similar to mammalian cells	High level of PTMs, suitable for complex proteins.[8]	Slower and more expensive than bacterial or yeast systems.
Mammalian Cells (HEK293, CHO)	0.5-5 g/L[7]	Native-like PTMs	Produces protein with the most authentic folding and PTMs.[10]	Lower yield compared to microbial systems, higher cost, more complex culture conditions.[8][10]

Experimental Protocols

Production of Recombinant NY-ESO-1 in E. coli

This protocol describes the expression of His-tagged NY-ESO-1 in E. coli and its purification from inclusion bodies.[3][5]

1.1. Gene Synthesis and Vector Construction

• Synthesize the human NY-ESO-1 gene (CTAG1B) with codon optimization for E. coli expression.

• Clone the synthesized gene into an expression vector such as pET-28a(+) to incorporate an N-terminal His6-tag.

1.2. Transformation

• Transform the expression plasmid into a suitable E. coli strain, such as BL21(DE3) or C41(DE3).[3][5]

• Plate the transformed cells on LB agar (B569324) containing the appropriate antibiotic (e.g., kanamycin (B1662678) for pET-28a(+)).

• Incubate overnight at 37°C.

1.3. Protein Expression

• Inoculate a single colony into 50 mL of LB medium with the corresponding antibiotic and grow overnight at 37°C with shaking.

• Inoculate a larger volume of LB medium (e.g., 1 L) with the overnight culture to an initial OD600 of 0.1.

• Grow the culture at 37°C with shaking until the OD600 reaches 0.6-0.8.

• Induce protein expression by adding Isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.1-1 mM.[2][11]

• Continue to incubate the culture for 3-5 hours at 30°C or overnight at 18-25°C.

1.4. Cell Lysis and Inclusion Body Isolation

• Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C.

• Resuspend the cell pellet in lysis buffer (e.g., 50 mM Tris-HCl, pH 8.0, 300 mM NaCl, 10 mM imidazole).

• Lyse the cells by sonication or high-pressure homogenization.

• Centrifuge the lysate at 15,000 x g for 30 minutes at 4°C to pellet the inclusion bodies.

• Wash the inclusion bodies with a buffer containing a mild detergent (e.g., 1% Triton X-100) to remove contaminants.

1.5. Solubilization and Refolding

• Solubilize the washed inclusion bodies in a buffer containing a strong denaturant (e.g., 8 M urea (B33335) or 6 M guanidine (B92328) hydrochloride).

• Refold the protein by rapid or stepwise dialysis against a refolding buffer (e.g., 50 mM Tris-HCl, pH 8.0, 150 mM NaCl, with redox shuffling agents like glutathione).

1.6. Purification

• Purify the refolded His-tagged NY-ESO-1 protein using Immobilized Metal Affinity Chromatography (IMAC) with a Ni-NTA resin.[3][12]

• Further purify the protein using anion exchange and hydrophobic interaction chromatography for higher purity.[3][4]

Workflow for NY-ESO-1 Production in E. coli

References

• 1. NY-ESO-1 Based Immunotherapy of Cancer: Current Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. Recombinant NY-ESO-1 cancer antigen: production and purification under cGMP conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. Expression and purification of cGMP grade NY-ESO-1 for clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. An In-Depth Comparison of Best Protein Expression Techniques for Optimal Yield and Purity [alpha-lifetech.com]
• 8. Comparison of Protein Yield Between Different Expression Hosts [synapse.patsnap.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. Mammalian Cell–Based Protein Expression — Protein Expression Handbook | Thermo Fisher Scientific - HK [thermofisher.com]
• 11. Co-Delivery of the Human NY-ESO-1 Tumor-Associated Antigen and Alpha-GalactosylCeramide by Filamentous Bacteriophages Strongly Enhances the Expansion of Tumor-Specific CD8+ T Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Generating High-Affinity Monoclonal Antibodies Specific for the Cancer-Testis Antigen NY-ESO-1: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

New York esophageal squamous cell carcinoma 1 (NY-ESO-1), also known as CTAG1B, is a highly immunogenic cancer-testis antigen. Its expression is typically restricted to germ cells in the testis but is aberrantly re-expressed in a wide variety of malignancies, including melanoma, lung cancer, ovarian cancer, and synovial sarcoma.[1] This tumor-restricted expression profile makes NY-ESO-1 an exceptionally attractive target for cancer immunotherapy, including the development of specific monoclonal antibodies (mAbs) for therapeutic and diagnostic applications.

These application notes provide detailed protocols for the generation and characterization of monoclonal antibodies targeting NY-ESO-1. The methodologies covered include traditional hybridoma technology, phage display for in vitro selection, and single B-cell cloning for isolating human antibodies. Additionally, protocols for essential characterization assays are provided to assess antibody affinity, specificity, and functionality.

Quantitative Data Summary of Select NY-ESO-1 Specific Monoclonal Antibodies

For effective comparison, the following table summarizes key quantitative data for several reported NY-ESO-1 specific monoclonal antibodies. This data is crucial for selecting appropriate antibodies for specific applications, such as diagnostics, imaging, or therapeutic development.

Antibody Name	Isotype	Generation Method	Recognized Epitope (Amino Acid Residues)	Binding Affinity (K D )	Target	Reference
12D7	Human IgG1	Cloned from melanoma patient B-cells	11-30	1.1 x 10-9 M (prokaryotic NY-ESO-1)	Full-length protein	[2]
2D2	Human IgG1	Phage Display (scFv library)	157-165 (presented on HLA-A2)	5.74 nM	pMHC complex	[3]
E978	Mouse IgG1	Hybridoma	Not specified	Not specified	Full-length protein	[4][5]
T1	Fab	Phage Display	157-165 (presented on HLA-A0201)	~2-4 nM	pMHC complex	[6]
T2	Fab	Phage Display	157-165 (presented on HLA-A0201)	~2-4 nM	pMHC complex	[6]
T3	Fab	Phage Display	157-165 (presented on HLA-A*0201)	~2-4 nM	pMHC complex	[6]

Experimental Workflows and Signaling Pathways

Workflow for Hybridoma-Based Monoclonal Antibody Generation

This diagram outlines the classical approach for producing monoclonal antibodies using hybridoma technology, starting from animal immunization to the final selection of stable antibody-secreting cell lines.

Caption: Workflow for generating monoclonal antibodies using hybridoma technology.

NY-ESO-1 Antigen Presentation Pathways

NY-ESO-1, as an intracellular antigen, can be presented to the immune system through both MHC class I and class II pathways. This dual presentation is crucial for eliciting both CD8+ cytotoxic T lymphocyte (CTL) and CD4+ helper T cell responses. Dendritic cells are particularly adept at a process called cross-presentation, where exogenous NY-ESO-1 (e.g., from dying tumor cells) is processed and presented on MHC class I molecules.

Caption: NY-ESO-1 antigen processing and presentation by MHC class I and II.

Experimental Protocols

Protocol 1: Monoclonal Antibody Production via Hybridoma Technology

This protocol outlines the generation of murine monoclonal antibodies against NY-ESO-1.

1. Antigen Preparation and Immunization:

• Antigen: Use full-length recombinant human NY-ESO-1 protein or a synthetic peptide corresponding to a region of interest. Aim for >95% purity.

• Immunization Schedule:

  • Day 0: Emulsify 50-100 µg of NY-ESO-1 antigen in Complete Freund's Adjuvant (CFA) at a 1:1 ratio. Inject a BALB/c mouse subcutaneously or intraperitoneally.

  • Day 14 & 28: Emulsify 25-50 µg of antigen in Incomplete Freund's Adjuvant (IFA) and administer as booster injections.

  • Day 35: Collect a small blood sample to test the serum antibody titer against NY-ESO-1 using ELISA.

  • 3-4 Days Before Fusion: Administer a final booster of 25-50 µg of antigen in sterile PBS, intravenously or intraperitoneally.

2. Cell Fusion:

• Aseptically harvest the spleen from the immunized mouse and prepare a single-cell suspension of splenocytes.

• Co-culture the splenocytes with SP2/0 or a similar myeloma cell line at a ratio of 5:1 (splenocytes:myeloma cells).

• Fuse the cells by slowly adding Polyethylene Glycol (PEG) 1500, followed by gentle washing.

• Resuspend the fused cells in HAT (Hypoxanthine-Aminopterin-Thymidine) selection medium.

• Plate the cells into 96-well plates, often with a feeder layer of peritoneal macrophages.

3. Screening and Cloning:

• After 10-14 days, screen the supernatants from wells with growing hybridoma colonies for NY-ESO-1 specific antibodies using an indirect ELISA.

• Expand the positive hybridoma cultures.

• Isolate monoclonal populations by performing at least two rounds of subcloning by limiting dilution.

• Cryopreserve stable, antibody-producing hybridoma cell lines in liquid nitrogen.

4. Antibody Production and Purification:

• Expand the selected hybridoma clone in large-scale tissue culture flasks.

• Collect the culture supernatant containing the monoclonal antibody.

• Purify the antibody using Protein A or Protein G affinity chromatography, depending on the antibody isotype.

Protocol 2: Antibody Generation via Phage Display

This protocol describes the isolation of human antibody fragments (scFv) against NY-ESO-1 from a phage display library.

1. Biopanning (Affinity Selection):

• Coat the wells of an immunotube or 96-well plate with 1-10 µg/mL of recombinant NY-ESO-1 protein in PBS overnight at 4°C.

• Block the wells with a blocking buffer (e.g., 2% non-fat dry milk in PBS) for 1-2 hours at room temperature.

• Add a human scFv phage library (~1011-1012 phage particles) to the coated wells and incubate for 2 hours with gentle agitation.

• Wash the wells extensively with PBS-Tween 20 (PBST) to remove non-specific and low-affinity binding phages. The stringency of washing should be increased in subsequent rounds.

• Elute the bound phages using a low pH buffer (e.g., 0.1 M glycine-HCl, pH 2.2) and immediately neutralize with 1 M Tris-HCl, pH 9.1.

• Amplify the eluted phages by infecting a log-phase culture of E. coli (e.g., TG1 strain) and rescuing with a helper phage (e.g., M13KO7).

• Repeat the panning process for 3-5 rounds to enrich for high-affinity binders.

2. Screening for Positive Clones:

• After the final round of panning, randomly pick individual bacterial colonies and grow them in 96-well plates.

• Induce the expression of soluble scFv fragments (e.g., with IPTG).

• Screen the bacterial supernatants or periplasmic extracts for NY-ESO-1 binding using a monoclonal phage ELISA.

3. Characterization and Reformatting:

• Sequence the DNA of the positive scFv clones to identify unique antibody variable regions.

• Clone the variable heavy (V H ) and light (V L ) chains into a mammalian expression vector containing the constant regions of a human IgG1 or IgG4 to produce full-length monoclonal antibodies.

• Transfect a suitable mammalian cell line (e.g., HEK293 or CHO) for large-scale antibody production and subsequent purification.

Protocol 3: Characterization Assays

A. Indirect ELISA for Antibody Screening:

• Coat a 96-well high-binding plate with 100 µL/well of NY-ESO-1 antigen (1-5 µg/mL in PBS) and incubate overnight at 4°C.

• Wash the plate 3 times with PBST.

• Block the plate with 200 µL/well of blocking buffer (e.g., 5% skim milk in PBST) for 1-2 hours at room temperature.

• Wash the plate 3 times with PBST.

• Add 100 µL of hybridoma supernatant or diluted purified antibody to each well and incubate for 1-2 hours at room temperature.

• Wash the plate 3 times with PBST.

• Add 100 µL of a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-mouse or anti-human IgG) diluted in blocking buffer. Incubate for 1 hour at room temperature.

• Wash the plate 5 times with PBST.

• Add 100 µL of TMB substrate and incubate in the dark until a blue color develops (5-15 minutes).

• Stop the reaction by adding 50 µL of 1 M H 2 SO 4 .

• Read the absorbance at 450 nm using a microplate reader.

B. Surface Plasmon Resonance (SPR) for Affinity Measurement:

• Ligand Immobilization: Covalently immobilize recombinant NY-ESO-1 protein onto a sensor chip (e.g., a CM5 chip via amine coupling) to a target level of ~500-1000 Response Units (RU).

• Analyte Binding: Prepare a series of dilutions of the purified monoclonal antibody (analyte) in running buffer (e.g., HBS-EP+). Concentrations should typically range from low nM to high nM, bracketing the expected K D .

• Kinetic Analysis:

  • Inject each antibody concentration over the ligand-coated and a reference flow cell for a set association time (e.g., 180 seconds).

  • Follow with an injection of running buffer to monitor the dissociation phase (e.g., 300-600 seconds).

  • Between cycles, regenerate the sensor surface with a short pulse of a low pH solution (e.g., glycine-HCl, pH 1.5) to remove the bound antibody.

• Data Analysis: Fit the resulting sensorgrams to a 1:1 Langmuir binding model to determine the association rate constant (k a ), dissociation rate constant (k d ), and the equilibrium dissociation constant (K D = k d /k a ).

C. Cross-Presentation Assay:

• Generate monocyte-derived dendritic cells (mo-DCs) from HLA-typed healthy donor PBMCs.

• Incubate the mo-DCs with either NY-ESO-1 protein alone, the anti-NY-ESO-1 mAb alone, or pre-formed immune complexes of NY-ESO-1 and the mAb for 3-4 hours.

• Wash the DCs and co-culture them with a NY-ESO-1 peptide-specific, HLA-restricted CD8+ T-cell clone.

• After 24-48 hours, measure T-cell activation by quantifying IFN-γ release in the supernatant via ELISA or by intracellular cytokine staining and flow cytometry. An increase in IFN-γ production in the presence of immune complexes compared to protein alone indicates enhanced cross-presentation facilitated by the antibody.[2]

References

• 1. NY-ESO-1 Based Immunotherapy of Cancer: Current Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A novel human-derived antibody against NY-ESO-1 improves the efficacy of chemotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jitc.bmj.com [jitc.bmj.com]
• 4. NY-ESO-1 Monoclonal Antibody (E978) (35-6200) [thermofisher.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. WO2010106431A2 - High affinity t-cell receptor-like ny-eso-1 peptide antibodies, methods, and uses thereof - Google Patents [patents.google.com]

Application Notes and Protocols: NY-ESO-1 Peptide Synthesis for T-cell Stimulation Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

New York Esophageal Squamous Cell Carcinoma-1 (NY-ESO-1) is a well-characterized cancer-testis antigen and a promising target for cancer immunotherapy. The development of vaccines and adoptive T-cell therapies targeting NY-ESO-1 relies on the ability to effectively stimulate and detect NY-ESO-1-specific T-cell responses. This document provides detailed protocols for the synthesis of immunogenic NY-ESO-1 peptides and their subsequent use in T-cell stimulation assays to evaluate cellular immune responses.

NY-ESO-1 Peptide Synthesis

The synthesis of NY-ESO-1 peptides is most commonly achieved through Solid-Phase Peptide Synthesis (SPPS). This method allows for the stepwise addition of amino acids to a growing peptide chain that is covalently attached to an insoluble resin support. The process is efficient and allows for straightforward purification of the final peptide product.

Key Immunogenic NY-ESO-1 Peptides

Several epitopes of the NY-ESO-1 protein have been identified as being highly immunogenic and capable of stimulating both CD4+ and CD8+ T-cell responses. The following table summarizes some of the most frequently used NY-ESO-1 peptides in T-cell assays.

Peptide Sequence	Amino Acid Position	MHC Restriction	T-Cell Response	Purity (%)
SLLMWITQC	157-165	HLA-A2	CD8+	>95
SLLMWITQCFLPVF	157-170	HLA-A2, HLA-DP4	CD8+ and CD4+	>97
SLLMWITQCFLPV	157-167	HLA-A2	CD8+	>95

Table 1: Characteristics of commonly used immunogenic NY-ESO-1 peptides. Purity data is based on commercially available synthetic peptides.

Protocol: Solid-Phase Peptide Synthesis (SPPS) of NY-ESO-1 (157-170)

This protocol outlines the manual synthesis of the NY-ESO-1 (157-170) peptide (SLLMWITQCFLPVF) using Fmoc (9-fluorenylmethyloxycarbonyl) chemistry.

Materials:

• Fmoc-preloaded Wang resin (or similar)

• Fmoc-protected amino acids

• Coupling reagents (e.g., HBTU, HATU)

• Base (e.g., DIEA, NMM)

• Deprotection reagent (e.g., 20% piperidine (B6355638) in DMF)

• Solvents (DMF, DCM, Ether)

• Cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H2O)

• HPLC for purification

• Mass spectrometer for verification

Procedure:

• Resin Swelling: Swell the Fmoc-Phe-Wang resin in DMF for 1-2 hours.

• Fmoc Deprotection:

  • Treat the resin with 20% piperidine in DMF for 5 minutes.

  • Drain and repeat the treatment for 15 minutes.

  • Wash the resin thoroughly with DMF and DCM.

• Amino Acid Coupling:

  • Activate the next Fmoc-amino acid (Fmoc-Val) by dissolving it with a coupling reagent (e.g., HBTU) and a base (e.g., DIEA) in DMF.

  • Add the activated amino acid solution to the resin and agitate for 1-2 hours.

  • Monitor the coupling reaction using a ninhydrin (B49086) test.

  • Wash the resin with DMF and DCM.

• Repeat Synthesis Cycle: Repeat steps 2 and 3 for each subsequent amino acid in the sequence (Leu-Pro-Leu-Phe-Cys(Trt)-Gln(Trt)-Thr(tBu)-Ile-Trp(Boc)-Met-Trp(Boc)-Leu-Leu-Ser(tBu)).

• Cleavage and Deprotection:

  • After the final coupling and deprotection, wash the resin with DCM and dry it.

  • Treat the resin with a cleavage cocktail for 2-3 hours to cleave the peptide from the resin and remove side-chain protecting groups.

• Peptide Precipitation and Purification:

  • Precipitate the peptide by adding cold diethyl ether.

  • Centrifuge to pellet the peptide and wash with cold ether.

  • Dissolve the crude peptide in a suitable solvent (e.g., water/acetonitrile mixture) and purify by reverse-phase HPLC.

• Verification: Confirm the identity and purity of the synthesized peptide using mass spectrometry and analytical HPLC. A purity of >95% is recommended for T-cell assays.

Figure 1. Solid-Phase Peptide Synthesis (SPPS) Workflow.

T-Cell Stimulation Assays

The biological activity of synthesized NY-ESO-1 peptides is determined by their ability to stimulate specific T-cell responses. The following are standard assays to measure T-cell activation and effector function.

Protocol: T-Cell Stimulation and Intracellular Cytokine Staining (ICS)

This protocol describes the stimulation of peripheral blood mononuclear cells (PBMCs) with a NY-ESO-1 peptide and subsequent detection of intracellular cytokine production (e.g., IFN-γ, TNF-α) by flow cytometry.

Materials:

• Cryopreserved PBMCs from a healthy donor or patient

• Complete RPMI-1640 medium

• NY-ESO-1 peptide (e.g., NY-ESO-1 157-170)

• Positive control (e.g., PMA/Ionomycin or SEB)

• Negative control (e.g., DMSO vehicle)

• Protein transport inhibitor (e.g., Brefeldin A or Monensin)

• Cell surface antibodies (e.g., anti-CD3, anti-CD4, anti-CD8)

• Fixation/Permeabilization buffer

• Intracellular cytokine antibodies (e.g., anti-IFN-γ, anti-TNF-α)

• Flow cytometer

Procedure:

• Cell Thawing and Resting: Thaw PBMCs and rest them overnight in complete RPMI medium.

• Cell Stimulation:

  • Plate 1-2 x 10^6 PBMCs per well in a 96-well plate.

  • Add the NY-ESO-1 peptide to a final concentration of 1-10 µg/mL.

  • Include positive and negative control wells.

  • Incubate for 1-2 hours at 37°C.

  • Add a protein transport inhibitor and incubate for an additional 4-6 hours.

• Surface Staining:

  • Wash the cells and stain with antibodies against surface markers (CD3, CD4, CD8) for 30 minutes at 4°C.

• Fixation and Permeabilization:

  • Wash the cells and resuspend in fixation buffer for 20 minutes at room temperature.

  • Wash and resuspend in permeabilization buffer.

• Intracellular Staining:

  • Add antibodies against intracellular cytokines (IFN-γ, TNF-α) and incubate for 30 minutes at 4°C.

• Flow Cytometry Analysis:

  • Wash the cells and resuspend in FACS buffer.

  • Acquire data on a flow cytometer and analyze the percentage of cytokine-producing T-cells.

Figure 2. Intracellular Cytokine Staining (ICS) Workflow.

Protocol: ELISpot Assay for IFN-γ Secretion

The ELISpot assay is a highly sensitive method to quantify the number of cytokine-secreting cells at a single-cell level.

Materials:

• PVDF-membrane 96-well ELISpot plate

• Anti-human IFN-γ capture and detection antibodies

• Streptavidin-HRP

• Substrate (e.g., AEC or BCIP/NBT)

• PBMCs, NY-ESO-1 peptide, and controls as in the ICS protocol

Procedure:

• Plate Coating: Coat the ELISpot plate with anti-human IFN-γ capture antibody overnight at 4°C.

• Blocking: Wash the plate and block with RPMI medium containing 10% FBS for 2 hours at room temperature.

• Cell Plating and Stimulation:

  • Add PBMCs (2-5 x 10^5 cells/well) and the NY-ESO-1 peptide (1-10 µg/mL) to the wells.

  • Include positive and negative controls.

  • Incubate for 18-24 hours at 37°C.

• Detection:

  • Wash the plate to remove cells.

  • Add the biotinylated anti-human IFN-γ detection antibody and incubate for 2 hours at room temperature.

  • Wash and add Streptavidin-HRP, then incubate for 1 hour.

• Spot Development:

  • Wash the plate and add the substrate.

  • Monitor for the appearance of spots.

  • Stop the reaction by washing with distilled water.

  • Dry the plate and count the spots using an ELISpot reader.

Protocol: Chromium-51 (⁵¹Cr) Release Assay for Cytotoxicity

This assay measures the ability of cytotoxic T-lymphocytes (CTLs) to lyse target cells presenting the NY-ESO-1 peptide.

Materials:

• Effector cells (in vitro expanded NY-ESO-1-specific T-cells)

• Target cells (e.g., T2 cells, which are TAP-deficient and can be loaded with exogenous peptides)

• NY-ESO-1 peptide

• ⁵¹Cr-sodium chromate

• Gamma counter

Procedure:

• Target Cell Labeling: Label the target cells with ⁵¹Cr for 1-2 hours at 37°C.

• Peptide Pulsing: Wash the labeled target cells and pulse them with the NY-ESO-1 peptide (1-10 µg/mL) for 1 hour at 37°C.

• Co-culture:

  • Plate the peptide-pulsed target cells in a 96-well plate.

  • Add the effector T-cells at various effector-to-target (E:T) ratios (e.g., 40:1, 20:1, 10:1, 5:1).

  • Include controls for spontaneous release (target cells alone) and maximum release (target cells with detergent).

  • Incubate for 4-6 hours at 37°C.

• Measurement of ⁵¹Cr Release:

  • Centrifuge the plate and collect the supernatant.

  • Measure the radioactivity in the supernatant using a gamma counter.

• Calculation of Specific Lysis:

  • Calculate the percentage of specific lysis using the formula: % Specific Lysis = [(Experimental Release - Spontaneous Release) / (Maximum Release - Spontaneous Release)] x 100

Signaling Pathway

The recognition of the NY-ESO-1 peptide presented by an MHC molecule on an antigen-presenting cell (APC) or tumor cell by the T-cell receptor (TCR) initiates a signaling cascade leading to T-cell activation, cytokine production, and cytotoxic activity.

Figure 3. Simplified T-Cell Activation Signaling Pathway.

Application Notes and Protocols for Creating a NY-ESO-1 Knockout Model using CRISPR/Cas9

For Researchers, Scientists, and Drug Development Professionals

Introduction

NY-ESO-1 (New York esophageal squamous cell carcinoma 1), encoded by the CTAG1B gene, is a cancer-testis antigen expressed in various malignancies, including melanoma, sarcoma, and ovarian cancer, while its expression in normal tissues is restricted to the testis.[1][2] This tumor-associated expression profile makes NY-ESO-1 an attractive target for cancer immunotherapy, including T-cell receptor (TCR)-engineered T-cell therapies.[3][4] The development of a robust NY-ESO-1 knockout (KO) cell line model using the CRISPR/Cas9 system is a critical tool for studying the functional roles of NY-ESO-1 in tumor biology and for the validation of NY-ESO-1-targeted therapeutics.

These application notes provide a comprehensive guide for generating and validating a NY-ESO-1 knockout model in a relevant cancer cell line. The protocols herein detail the experimental workflow from sgRNA design to the rigorous validation of gene knockout at the genomic and protein levels.

Experimental Workflow

The overall workflow for creating and validating a NY-ESO-1 knockout cell line is depicted below. The process begins with the design and synthesis of guide RNAs (sgRNAs) targeting the CTAG1B gene. These are delivered into the target cells along with the Cas9 nuclease. Following transfection, single-cell clones are isolated and expanded. Finally, these clones are screened and validated for the desired knockout through a series of molecular and protein-based assays.

Figure 1: Experimental workflow for generating a NY-ESO-1 knockout cell line.

Data Presentation

Table 1: sgRNA Sequences for NY-ESO-1 Knockout

Successful gene knockout is critically dependent on the design of the sgRNA. Below are example sgRNA sequences targeting an early exon of the human CTAG1B gene. It is recommended to test multiple sgRNAs to identify the one with the highest editing efficiency.

sgRNA ID	Target Exon	Sequence (5' to 3')	PAM
NY-ESO-1-sg1	Exon 1	GAGCCGCACCUCAGGCUGCUG	AGG
NY-ESO-1-sg2	Exon 1	GUCUCCGUCAGGAGGAAGCCG	GGG
NY-ESO-1-sg3	Exon 1	CCUGCUGGAGGCCGAGGAGAU	GGG

Table 2: Quantification of NY-ESO-1 Knockout Efficiency

The efficiency of gene editing can be estimated using methods like the T7 Endonuclease I (T7E1) assay or Tracking of Indels by DEcomposition (TIDE) analysis following Sanger sequencing. This table presents representative data for the knockout efficiency of the designed sgRNAs in a pooled cell population before single-cell cloning.

sgRNA ID	Transfection Method	T7E1 Assay (% Indels)	TIDE Analysis (% Indels)
NY-ESO-1-sg1	Lipofection	25%	22%
NY-ESO-1-sg2	Electroporation	45%	41%
NY-ESO-1-sg3	Lipofection	18%	15%
Control	Lipofection	<1%	<1%

Table 3: Validation of NY-ESO-1 Knockout Clones

Following single-cell cloning, individual clones must be validated for the absence of NY-ESO-1 protein expression. Western blot and flow cytometry are standard methods for this purpose.

Clone ID	Genotype (Sanger Sequencing)	Western Blot (Relative NY-ESO-1 Expression)	Flow Cytometry (% NY-ESO-1 Positive Cells)
WT	Wild Type	100%	98%
KO-1	Biallelic 7bp deletion	0%	<1%
KO-2	Biallelic 1bp insertion	0%	<1%
HET-1	Monoallelic 2bp deletion	48%	52%

Experimental Protocols

sgRNA Design and Preparation

• Target Selection : Identify an early exon in the CTAG1B gene to target for knockout. This increases the likelihood of generating a loss-of-function frameshift mutation.

• sgRNA Design : Utilize online CRISPR design tools to generate and score potential sgRNA sequences. Select sgRNAs with high predicted on-target scores and low off-target potential.

• sgRNA Synthesis : Synthesize the selected sgRNAs. This can be done through in vitro transcription or by ordering synthetic sgRNAs.

Cell Culture and Transfection

• Cell Line Selection : Choose a cancer cell line with endogenous NY-ESO-1 expression (e.g., A375 melanoma cells).

• Cell Culture : Culture the cells in appropriate media and conditions. Ensure cells are healthy and in the logarithmic growth phase before transfection.

• Transfection : Deliver the Cas9 nuclease and sgRNA into the target cells. Common methods include lipofection and electroporation. The choice of method depends on the cell type.[3][5] For hard-to-transfect cells, electroporation is often more efficient.[3]

  • Lipofection Protocol :

    • Seed cells in a 6-well plate to be 70-80% confluent on the day of transfection.

    • In a sterile tube, dilute Cas9-sgRNA ribonucleoprotein (RNP) complexes in a serum-free medium.

    • In a separate tube, dilute a lipid-based transfection reagent in a serum-free medium.

    • Combine the diluted RNP and transfection reagent and incubate at room temperature for 15-20 minutes.

    • Add the complex dropwise to the cells.

    • Incubate for 48-72 hours before proceeding.

  • Electroporation Protocol :

    • Harvest and wash the cells.

    • Resuspend the cell pellet in an electroporation buffer.

    • Add the Cas9-sgRNA RNP complex to the cell suspension.

    • Transfer the mixture to an electroporation cuvette.

    • Apply an electrical pulse using an electroporation device with optimized settings for the specific cell line.

    • Transfer the cells to a culture dish with pre-warmed media.

Single-Cell Cloning and Expansion

• Single-Cell Seeding : After 48-72 hours post-transfection, harvest the cells and serially dilute them to a concentration of approximately 10 cells/mL.

• Plating : Plate 100 µL of the diluted cell suspension into each well of a 96-well plate. This statistically results in approximately one cell per well.

• Colony Growth : Monitor the plates for single-colony formation over 1-3 weeks.

• Expansion : Once colonies are visible, expand the single-cell-derived clones into larger culture vessels for analysis.

Genomic Validation

The T7E1 assay is a cost-effective method to screen for the presence of insertions or deletions (indels) in a pooled population of cells or in individual clones.[2]

• Genomic DNA Extraction : Extract genomic DNA from the wild-type and edited cells.

• PCR Amplification : Amplify the genomic region surrounding the sgRNA target site using high-fidelity DNA polymerase. The amplicon size should be between 400-1000 bp.[2]

• Heteroduplex Formation : Denature and re-anneal the PCR products to form heteroduplexes between wild-type and mutated DNA strands.

  • 95°C for 5 minutes

  • Ramp down to 85°C at -2°C/second

  • Ramp down to 25°C at -0.1°C/second

• T7E1 Digestion : Incubate the re-annealed PCR products with T7 Endonuclease I for 15-20 minutes at 37°C.[2]

• Gel Electrophoresis : Analyze the digested products on a 2% agarose (B213101) gel. The presence of cleaved fragments indicates successful editing.

Sanger sequencing provides precise information about the nature of the indel mutations in the knockout clones.[6][7]

• PCR and Purification : Amplify the target region from the genomic DNA of each clone and purify the PCR product.

• Sequencing Reaction : Send the purified PCR product for Sanger sequencing using the same primers as for PCR.

• Sequence Analysis : Align the sequencing results from the knockout clones to the wild-type sequence to identify and characterize the indels.

Protein Validation

Western blotting is used to confirm the absence of NY-ESO-1 protein in the knockout clones.

• Protein Extraction : Prepare total protein lysates from wild-type and potential knockout clones.

• Protein Quantification : Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE : Separate 20-30 µg of protein from each sample on an SDS-polyacrylamide gel.

• Protein Transfer : Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting :

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with a primary antibody against NY-ESO-1 overnight at 4°C.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection : Visualize the protein bands using a chemiluminescent substrate. A loading control (e.g., GAPDH or β-actin) should be used to ensure equal protein loading.

For intracellular proteins like NY-ESO-1, flow cytometry can be used to quantify the percentage of knockout cells in a population.

• Cell Preparation : Harvest and wash the cells from wild-type and knockout clones.

• Fixation and Permeabilization : Fix the cells with a fixation buffer (e.g., 4% paraformaldehyde) and then permeabilize them with a permeabilization buffer (e.g., containing saponin (B1150181) or Triton X-100) to allow the antibody to access intracellular antigens.[8]

• Staining : Incubate the cells with a fluorescently labeled primary antibody against NY-ESO-1 or an unlabeled primary antibody followed by a fluorescently labeled secondary antibody.

• Data Acquisition : Analyze the stained cells using a flow cytometer.

• Data Analysis : Gate on the cell population and quantify the percentage of NY-ESO-1 positive and negative cells.

Signaling Pathways and Logical Relationships

NY-ESO-1 is not a classical signaling molecule but rather a tumor antigen that can be recognized by the immune system. The diagram below illustrates the principle of how NY-ESO-1 expression on a tumor cell can lead to its recognition and elimination by NY-ESO-1-specific T-cells, and how a knockout model can be used to validate the specificity of this interaction.

References

• 1. onclive.com [onclive.com]
• 2. Frontiers | NY-ESO-1 Based Immunotherapy of Cancer: Current Perspectives [frontiersin.org]
• 3. NY‐ESO‐1 antigen: A promising frontier in cancer immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What are NY-ESO-1 inhibitors and how do they work? [synapse.patsnap.com]
• 5. Recognition of NY-ESO-1+ tumor cells by engineered lymphocytes is enhanced by improved vector design and epigenetic modulation of tumor antigen expression - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. CRISPR/Cas9-medaited knockout of endogenous T-cell receptor in Jurkat cells and generation of NY-ESO-1-specific T cells: An in vitro study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 5 ways to validate and extend your research with Knockout Cell Lines [horizondiscovery.com]

Application Notes and Protocols: Adoptive T-Cell Therapy Targeting NY-ESO-1 in Preclinical Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of preclinical research on adoptive T-cell therapy targeting the cancer-testis antigen New York esophageal squamous cell carcinoma-1 (NY-ESO-1). This document summarizes key quantitative data from various preclinical models, details experimental protocols for generating and evaluating NY-ESO-1 specific T-cells, and provides visual representations of relevant biological pathways and experimental workflows.

Quantitative Data Summary

The following tables summarize quantitative data from preclinical studies on NY-ESO-1 targeted adoptive T-cell therapy, providing insights into the efficacy and persistence of these therapies in various cancer models.

Table 1: In Vivo Antitumor Efficacy of NY-ESO-1 Adoptive T-Cell Therapy

Preclinical Model	T-Cell Type	Tumor Type	Key Efficacy Readout	Results
Xenograft (NSG Mice)	NY-ESO-1 TCR T-cells	Neuroblastoma (NB16-A2)	Tumor Growth	Significant delay in tumor progression compared to control.[1]
Xenograft (NSG Mice)	NY-ESO-1 TCR T-cells	Neuroblastoma (NB16-A2)	Survival	Enhanced animal survival compared to control groups.[1]
Xenograft (NSG Mice)	NY-ESO-1 TCR T-cells	Melanoma (SK-MEL-37)	Tumor Regression	Complete tumor regression starting from day 7 post-infusion.[2]
Syngeneic (A2Kb transgenic C57BL/6 mice)	Murine T-cells with A2/NY TCRs	Melanoma (B16 expressing A2Kb:NY)	Tumor Control	Superior tumor infiltration and control with optimally affine TCRs.[3]

Table 2: In Vitro Cytotoxicity and Cytokine Release

T-Cell Type	Target Cell Line	Assay	Key Readout	Results
NY-ESO-1 TCR T-cells	SK-Mel-37 (NY-ESO-1+)	LDH Assay	Cytotoxicity	Robust cytotoxicity in an antigen-dependent manner.[4]
NY-ESO-1 TCR T-cells	SW982 (NY-ESO-1+, HLA-A2+)	⁵¹Cr Release Assay	Specific Lysis	Significantly higher lysis compared to non-transduced T-cells.[5]
NY-ESO-1 TCR T-cells	SK-Mel-37	LEGENDplex™	Cytokine Release	Elevated production of granzymes and soluble Fas ligand (sFasL).[4]
Murine anti-NY-ESO-1 TCR T-cells	Tumor co-culture	ELISA	IFN-γ Secretion	High levels of IFN-γ secretion (1000–12000 pg/ml).[6]

Table 3: T-Cell Persistence and Expansion

Preclinical Model	T-Cell Type	Measurement	Key Finding
Clinical Trial (Synovial Sarcoma)	NY-ESO-1c259 T-cells	PCR for vector copies	Peak levels within the first 10 days post-infusion.[7]
Clinical Trial (Synovial Sarcoma)	NY-ESO-1c259 T-cells	PCR for vector copies	Responders had significantly higher peak vector copy levels (median 106,174 copies/μg) compared to non-responders (median 30,601 copies/μg).[7]
Xenograft (NSG Mice)	NY-ESO-1 TCR T-cells	Flow Cytometry	Maintained NY-ESO-1 TCR expression in peripheral blood on day 14 post-infusion.[2]

Experimental Protocols

This section provides detailed methodologies for key experiments involved in the preclinical evaluation of NY-ESO-1 targeted adoptive T-cell therapy.

Generation of NY-ESO-1 Specific T-Cells

Objective: To generate T-cells expressing a T-cell receptor (TCR) specific for the NY-ESO-1 antigen.

Materials:

• Peripheral blood mononuclear cells (PBMCs) from healthy donors or patients.

• Retroviral or lentiviral vector encoding the NY-ESO-1 specific TCR.

• T-cell activation reagents (e.g., anti-CD3/anti-CD28 antibodies, or peptide-pulsed antigen-presenting cells).

• T-cell culture medium (e.g., RPMI-1640 or X-VIVO 15).

• Cytokines for T-cell expansion (e.g., IL-2, IL-7, IL-15).

• Transduction enhancers (e.g., Retronectin).

Protocol:

• Isolation of PBMCs: Isolate PBMCs from whole blood using Ficoll-Paque density gradient centrifugation.

• T-Cell Activation: Activate T-cells by culturing PBMCs with anti-CD3 and anti-CD28 antibodies, or co-culture with NY-ESO-1 peptide-pulsed dendritic cells.[3]

• Transduction: Transduce the activated T-cells with the viral vector encoding the NY-ESO-1 TCR. The transduction efficiency can be enhanced by using retronectin-coated plates.

• Expansion: Expand the transduced T-cells in culture medium supplemented with cytokines such as IL-2, IL-7, and IL-15 to achieve the desired cell numbers for infusion.[3]

• Quality Control: Assess the transduction efficiency by flow cytometry using an antibody against the TCR or an MHC-tetramer specific for the NY-ESO-1 peptide.[4] Evaluate the phenotype of the expanded T-cells (e.g., CD4/CD8 ratio, memory markers).

In Vitro Cytotoxicity Assay

Objective: To assess the ability of NY-ESO-1 specific T-cells to kill tumor cells expressing the NY-ESO-1 antigen.

Materials:

• NY-ESO-1 specific T-cells (effector cells).

• NY-ESO-1 positive and HLA-matched tumor cell line (target cells, e.g., SK-Mel-37, SW982).[4][5]

• NY-ESO-1 negative tumor cell line (negative control).

• Chromium-51 (⁵¹Cr) or a non-radioactive alternative (e.g., LDH release assay kit).

Protocol (⁵¹Cr Release Assay):

• Target Cell Labeling: Label the target cells with ⁵¹Cr for 1-2 hours.

• Co-culture: Co-culture the labeled target cells with the effector T-cells at various effector-to-target (E:T) ratios (e.g., 1:1, 5:1, 10:1) for 4-12 hours.[5]

• Supernatant Collection: After incubation, centrifuge the plates and collect the supernatant.

• Measurement of ⁵¹Cr Release: Measure the amount of ⁵¹Cr released into the supernatant using a gamma counter.

• Calculation of Specific Lysis: Calculate the percentage of specific lysis using the formula: (Experimental release - Spontaneous release) / (Maximum release - Spontaneous release) x 100.

  • Spontaneous release is the release from target cells incubated with medium alone.

  • Maximum release is the release from target cells lysed with a detergent.

In Vivo Xenograft Mouse Model

Objective: To evaluate the anti-tumor efficacy of NY-ESO-1 specific T-cells in a living organism.

Materials:

• Immunocompromised mice (e.g., NOD/SCID gamma (NSG) mice).

• NY-ESO-1 positive human tumor cell line (e.g., NB16-A2, SK-Mel-37).[1][2]

• NY-ESO-1 specific T-cells.

• Control T-cells (e.g., non-transduced or transduced with an irrelevant TCR).

• Calipers for tumor measurement or bioluminescence imaging system.

Protocol:

• Tumor Inoculation: Subcutaneously or intravenously inject the tumor cells into the mice.[8] Allow the tumors to establish to a certain size (e.g., 100 mm³).[2]

• T-Cell Infusion: Intravenously or intratumorally inject the NY-ESO-1 specific T-cells or control T-cells into the tumor-bearing mice.

• Tumor Monitoring: Measure the tumor volume regularly using calipers. For disseminated models, monitor tumor burden using bioluminescence imaging.[1][8]

• Survival Monitoring: Monitor the survival of the mice in each treatment group.

• T-Cell Persistence Analysis: At various time points, collect peripheral blood or tissues to analyze the presence and phenotype of the infused T-cells using flow cytometry or PCR for the vector sequence.[2][7]

Visualizations

The following diagrams illustrate key signaling pathways and experimental workflows relevant to NY-ESO-1 targeted adoptive T-cell therapy.

TCR Signaling Pathway for NY-ESO-1 Recognition.

CAR T-Cell Signaling upon NY-ESO-1 Antigen Recognition.

Preclinical Experimental Workflow for NY-ESO-1 T-Cell Therapy.

References

• 1. T cells targeting NY-ESO-1 demonstrate efficacy against disseminated neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Decoding NY-ESO-1 TCR T cells: transcriptomic insights reveal dual mechanisms of tumor targeting in a melanoma murine xenograft model [frontiersin.org]
• 3. Rapid generation of NY-ESO-1-specific CD4+ THELPER1 cells for adoptive T-cell therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TCR-Engineered Lymphocytes Targeting NY-ESO-1: In Vitro Assessment of Cytotoxicity against Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CAR T cell - Wikipedia [en.wikipedia.org]
• 6. A Novel Murine T Cell Receptor Targeting NY-ESO-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. Anti-NY-ESO-1 CAR-T Preclinical In Vivo Assay Service - Creative Biolabs [creative-biolabs.com]

Developing a NY-ESO-1 Based Cancer Vaccine: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

New York Esophageal Squamous Cell Carcinoma-1 (NY-ESO-1), a member of the cancer-testis antigen family, is a highly immunogenic tumor-associated antigen expressed in various malignancies but restricted in normal adult tissues, making it an ideal target for cancer immunotherapy. This document provides detailed application notes and experimental protocols for the development of NY-ESO-1 based cancer vaccines, summarizing key data from clinical trials and outlining methodologies for vaccine preparation and immune monitoring.

Data Presentation: Summary of Clinical Trial Data

The following tables summarize quantitative data from various clinical trials of NY-ESO-1 vaccines, providing a comparative overview of different vaccine platforms, adjuvants, and their immunological and clinical outcomes.

Table 1: NY-ESO-1 Peptide and Protein-Based Vaccine Clinical Trials

Vaccine Formulation	Adjuvant	Cancer Type	Key Immunological Outcomes	Clinical Outcomes	Reference(s)
NY-ESO-1 Peptides	Montanide ISA-51	Melanoma	Induction of NY-ESO-1-specific CD4+ and CD8+ T-cell responses.	Not reported in detail.	--INVALID-LINK--
NY-ESO-1 Protein	ISCOMATRIX	Melanoma	High-titer antibody responses; strong DTH reactions; circulating CD8+ and CD4+ T cells specific for a broad range of NY-ESO-1 epitopes.	Superior clinical outcomes compared to placebo or protein alone in an unplanned analysis.	(1--INVALID-LINK--,--INVALID-LINK--
NY-ESO-1 Protein	CpG 7909 and Montanide ISA-51	Various Cancers	Integrated antibody and CD4+ T-cell responses early; later development of CD8+ T-cell responses.	Not detailed.	[2](--INVALID-LINK--)
NY-ESO-1 Peptides	Picibanil OK-432 and Montanide ISA-51	Various Cancers	Increased or induced antibody responses in 9/10 patients; increased CD4+ and CD8+ T-cell responses in 9/10 patients.	Stable disease in 3/10 patients.	[3](--INVALID-LINK--)

Table 2: NY-ESO-1 Dendritic Cell (DC), DNA, and Viral Vector Vaccine Clinical Trials

Vaccine Platform	Adjuvant/Vector	Cancer Type	Key Immunological Outcomes	Clinical Outcomes	Reference(s)
Peptide-pulsed autologous DCs	-	Melanoma	NY-ESO-1-specific T-cell responses detected ex vivo in 7/8 patients.	Not detailed.	(--INVALID-LINK--)
NY-ESO-1 DNA Vaccine	-	NSCLC, Esophageal, Prostate	Induced antigen-specific CD4+ and/or CD8+ T-cell responses in 93% of patients without pre-existing immunity.	Predominantly progressive disease.	[4](--INVALID-LINK----INVALID-LINK--
Recombinant Fowlpox-NY-ESO-1	-	Various Cancers	Enhanced spontaneous humoral and cellular responses against NY-ESO-1.	Not detailed.	[5](--INVALID-LINK--)

Signaling Pathways and Experimental Workflows

The following diagrams illustrate key signaling pathways in the immune response to NY-ESO-1 and a general workflow for vaccine development.

References

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Emulsified Vaccines for Human or Animal Health - US [silverson.com]
• 3. EP2886127A1 - Method for emulsifying a triepitope peptide with montanide and kits for performing the same - Google Patents [patents.google.com]
• 4. Preliminary studies on the formulation of immune stimulating complexes using saponin from Carica papaya leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A randomised controlled trial of long NY-ESO-1 peptide-pulsed autologous dendritic cells with or without alpha-galactosylceramide in high-risk melanoma - PMC [pmc.ncbi.nlm.nih.gov]

Monitoring NY-ESO-1 Specific T-Cell Responses by ELISpot: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

New York-esophageal squamous cell carcinoma-1 (NY-ESO-1) is a highly immunogenic cancer-testis antigen expressed in various malignancies, but not in normal somatic tissues, making it an attractive target for cancer immunotherapy.[1][2] Monitoring the cellular immune response against NY-ESO-1 is crucial for evaluating the efficacy of vaccines and adoptive T-cell therapies. The Enzyme-Linked Immunospot (ELISpot) assay is a highly sensitive method for quantifying cytokine-secreting cells at the single-cell level, providing a robust platform for assessing NY-ESO-1 specific T-cell responses.[3][4] This document provides detailed application notes and protocols for the Interferon-gamma (IFN-γ) ELISpot assay to monitor these responses.

Principle of the ELISpot Assay

The ELISpot assay is a powerful technique to detect and quantify individual cells secreting a specific cytokine. In the context of NY-ESO-1, peripheral blood mononuclear cells (PBMCs) or other immune cell populations are stimulated ex vivo with NY-ESO-1 peptides. T-cells recognizing the antigen will be activated and secrete cytokines, most commonly IFN-γ. These cytokines are captured by specific antibodies coated on the surface of a microplate well. A secondary, enzyme-conjugated antibody is then used to detect the captured cytokine, and a substrate is added to produce an insoluble colored spot at the site of each secreting cell. Each spot represents a single antigen-specific T-cell, allowing for precise quantification of the T-cell response.

Application Notes

• Antigen Selection: The choice of NY-ESO-1 antigen is critical. Overlapping peptide pools covering the entire protein can be used for a comprehensive assessment of both CD4+ and CD8+ T-cell responses.[5] Alternatively, specific HLA-restricted epitopes, such as the HLA-A2 restricted peptide NY-ESO-1157-165, can be used to analyze CD8+ T-cell responses in eligible patients.[6][7][8]

• Cell Source and Quality: PBMCs are the most common cell source. It is essential to use freshly isolated or properly cryopreserved and thawed cells to ensure high viability and functionality.

• Controls are Essential:

  • Negative Control: Unstimulated cells (cells with no peptide) are crucial to determine the background level of cytokine secretion.

  • Positive Control: A mitogen such as phytohemagglutinin (PHA) should be included to confirm cell viability and their ability to secrete cytokines.[9]

  • Irrelevant Peptide Control: An unrelated peptide with the same HLA restriction can be used to assess non-specific responses.[9][10]

• Data Interpretation: The results are typically expressed as Spot Forming Units (SFU) per million cells. A positive response is generally defined as a spot count in the antigen-stimulated wells that is significantly higher (e.g., at least twice) than the background count in the negative control wells, and above a certain threshold (e.g., 10 spots per million cells).

Quantitative Data Summary

The following table summarizes representative quantitative data for NY-ESO-1 specific T-cell responses as measured by IFN-γ ELISpot from various studies.

Study Population	Stimulation	Responder Frequency	Mean SFU per 106 PBMCs (Range)	Reference
Melanoma Patients (NY-ESO-1+)	NY-ESO-1 Peptide Pools	6 of 8 patients showed responses	50 - 300+	[5]
Melanoma Patients (NY-ESO-1 seropositive)	NY-ESO-1157-165 peptide	10 of 11 patients showed responses	Not explicitly stated, but described as "strong reactivity"	[7]
Healthy Donors (T-cells transduced with NY-ESO-1 TCR)	NY-ESO-1157-165 peptide-loaded target cells	N/A	~1500 - 2500	[6]

Experimental Protocols

Materials and Reagents

• Human IFN-γ ELISpot kit (containing capture and detection antibodies, streptavidin-enzyme conjugate, and substrate)

• PVDF-membrane 96-well plates

• NY-ESO-1 peptide pools or specific epitopes

• Phytohemagglutinin (PHA)

• Complete RPMI-1640 medium (with 10% fetal bovine serum, L-glutamine, penicillin-streptomycin)

• Ficoll-Paque for PBMC isolation

• Automated ELISpot reader and analysis software

Protocol for IFN-γ ELISpot Assay

Day 1: Plate Coating

• Pre-wet the PVDF membrane of the 96-well ELISpot plate by adding 15 µL of 35% ethanol (B145695) to each well for 1 minute.

• Wash the plate 5 times with 200 µL/well of sterile PBS.

• Coat the wells with the anti-IFN-γ capture antibody diluted in coating buffer at the concentration recommended by the manufacturer.

• Incubate the plate overnight at 4°C.

Day 2: Cell Stimulation

• Aspirate the coating antibody and wash the plate once with 200 µL/well of sterile PBS.

• Block the membrane by adding 200 µL/well of complete RPMI-1640 medium and incubate for at least 2 hours at 37°C.

• Isolate PBMCs from whole blood using Ficoll-Paque density gradient centrifugation.

• Resuspend the cells in complete RPMI-1640 medium and perform a cell count to determine viability.

• Aspirate the blocking solution from the ELISpot plate.

• Add 100 µL of the cell suspension to each well. A typical cell concentration is 2-3 x 105 cells/well.

• Add 100 µL of the respective stimulants to the wells:

  • Test wells: NY-ESO-1 peptide(s) at a final concentration of 1-10 µg/mL.

  • Negative control wells: Cell culture medium only.

  • Positive control wells: PHA at a final concentration of 1-5 µg/mL.

• Incubate the plate for 18-24 hours at 37°C in a 5% CO2 incubator.

Day 3: Spot Development and Analysis

• Aspirate the cells from the wells and wash the plate 5 times with PBS containing 0.05% Tween-20 (PBST).

• Add the biotinylated anti-IFN-γ detection antibody diluted in blocking buffer to each well.

• Incubate for 2 hours at room temperature.

• Wash the plate 5 times with PBST.

• Add the streptavidin-enzyme conjugate and incubate for 1 hour at room temperature.

• Wash the plate 5 times with PBST.

• Add the substrate solution and incubate at room temperature until distinct spots develop (typically 5-15 minutes).

• Stop the reaction by washing the plate with deionized water.

• Allow the plate to dry completely.

• Count the spots using an automated ELISpot reader.

Visualizations

Caption: Experimental workflow for the NY-ESO-1 specific T-cell ELISpot assay.

Caption: Simplified signaling pathway of T-cell activation upon NY-ESO-1 antigen recognition.

References

• 1. NY‐ESO‐1 antigen: A promising frontier in cancer immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. T cells targeting NY-ESO-1 demonstrate efficacy against disseminated neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ELISPOT Assay for Monitoring Cytotoxic T Lymphocytes (CTL) Activity in Cancer Vaccine Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ELISPOT protocol | Abcam [abcam.com]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Identification of NY-ESO-1157–165 Specific Murine T Cell Receptors With Distinct Recognition Pattern for Tumor Immunotherapy [frontiersin.org]
• 7. pnas.org [pnas.org]
• 8. Identification of NY-ESO-1157–165 Specific Murine T Cell Receptors With Distinct Recognition Pattern for Tumor Immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Notes & Optimization

troubleshooting low signal in NY-ESO-1 western blotting

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues with low signal in NY-ESO-1 Western blotting experiments.

Troubleshooting Guide: Low or No Signal for NY-ESO-1

This guide addresses the common issue of a weak or absent signal for the NY-ESO-1 protein in Western blotting. The questions below will walk you through a logical troubleshooting process, from sample preparation to signal detection.

Q1: Is the low signal due to issues with my protein sample?

A common reason for a weak signal is a low abundance of the target protein in the sample or degradation of the protein during preparation.

• Protein Expression: NY-ESO-1 is a cancer-testis antigen, and its expression is typically restricted to certain tumor types and normal testis tissue. Ensure that your chosen cell line or tissue is expected to express NY-ESO-1.

  • Positive Control: The A375 melanoma cell line is a widely used positive control for NY-ESO-1 expression.[1][2]

  • Negative Controls: Cell lines like HeLa and Jurkat are not expected to express NY-ESO-1 and can be used as negative controls.[3]

• Sample Lysis: Inefficient lysis can lead to low protein yield. For whole-cell lysates containing NY-ESO-1, a RIPA buffer is often effective.[1][4]

• Protein Degradation: To prevent degradation, always prepare lysates on ice and add protease inhibitors to your lysis buffer.[5][6]

Q2: Could my primary antibody be the problem?

The primary antibody is critical for the specificity and strength of the signal.

• Antibody Validation: Confirm that your primary antibody is validated for Western blotting.

• Optimal Concentration: The concentration of the primary antibody needs to be optimized. A concentration that is too low will result in a weak signal. Start with the manufacturer's recommended dilution and perform a titration to find the optimal concentration.[2][7][8][9]

Experimental Protocols

Protocol 1: Cell Lysate Preparation (RIPA Buffer)

This protocol is suitable for preparing whole-cell lysates from cultured cells for the detection of NY-ESO-1.

• Preparation: Place cell culture dishes on ice and wash the cells with ice-cold PBS.

• Lysis: Aspirate the PBS and add 1 mL of ice-cold RIPA buffer (see recipe below) containing freshly added protease inhibitors per 10⁷ cells.

• Cell Collection: Scrape the adherent cells from the dish and transfer the cell suspension to a microcentrifuge tube.

• Incubation: Incubate the lysate on ice for 30 minutes.

• Centrifugation: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet the cell debris.

• Supernatant Collection: Transfer the supernatant (protein lysate) to a new, pre-chilled tube.

• Quantification: Determine the protein concentration using a standard protein assay (e.g., BCA assay).

• Storage: Store the lysate at -80°C.

RIPA Buffer Recipe:

• 50 mM Tris-HCl, pH 8.0

• 150 mM NaCl

• 1% NP-40 or Triton X-100

• 0.5% Sodium deoxycholate

• 0.1% SDS

• Add protease inhibitor cocktail just before use.[5]

Protocol 2: SDS-PAGE and Western Blotting for NY-ESO-1

This protocol is optimized for the separation and transfer of the low molecular weight NY-ESO-1 protein.

• Sample Preparation: Mix your protein lysate with 2X Laemmli sample buffer. For 20-30 µg of total protein, add an equal volume of 2X Laemmli buffer. Boil the samples at 95-100°C for 5 minutes.

• Gel Electrophoresis: Load the samples onto a 15% polyacrylamide gel to ensure good resolution of the ~23 kDa NY-ESO-1 protein.[8] Run the gel according to the manufacturer's instructions.

• Protein Transfer:

  • Use a PVDF membrane with a 0.2 µm pore size to prevent the small NY-ESO-1 protein from passing through during transfer.

  • Activate the PVDF membrane in methanol (B129727) for 1-2 minutes.

  • Equilibrate the gel and membrane in transfer buffer. For low molecular weight proteins, consider a transfer buffer with 20% methanol and a low percentage of SDS (or no SDS).[10][11]

  • Assemble the transfer stack, ensuring no air bubbles are trapped between the gel and the membrane.

  • Perform a semi-dry or wet transfer. For wet transfer, a common condition is 100V for 60 minutes, but this may need optimization to prevent over-transfer. Shorter transfer times or lower voltage may be necessary.[10]

• Blocking: Block the membrane for 1 hour at room temperature in 5% non-fat dry milk or 5% BSA in TBST (Tris-buffered saline with 0.1% Tween-20).

• Primary Antibody Incubation: Incubate the membrane with the primary anti-NY-ESO-1 antibody diluted in the blocking buffer. Incubation is typically done overnight at 4°C with gentle agitation. Refer to the table below for starting dilution recommendations.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with an appropriate HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.

• Washing: Repeat the washing step as described above.

• Detection: Incubate the membrane with an enhanced chemiluminescence (ECL) substrate according to the manufacturer's instructions.

• Signal Visualization: Capture the chemiluminescent signal using a digital imager or X-ray film.

Quantitative Data Summary

Parameter	Recommended Range/Value	Notes
Protein Loading	20 - 50 µg of total cell lysate per lane	May need to be increased for samples with very low NY-ESO-1 expression.
Primary Antibody Dilution (Polyclonal)	1:200 - 1:1000	Titration is recommended to find the optimal dilution.[7]
Primary Antibody Concentration (Monoclonal E978)	1 - 3 µg/mL	[9]
SDS-PAGE Gel Percentage	15%	Provides better resolution for low molecular weight proteins.
Transfer Membrane Pore Size	0.2 µm	Recommended for proteins <20 kDa to prevent over-transfer.

Visual Guides

Caption: Troubleshooting workflow for low signal in NY-ESO-1 Western blotting.

Frequently Asked Questions (FAQs)

Q: What is the expected molecular weight of NY-ESO-1?

A: The calculated molecular weight of NY-ESO-1 is around 18 kDa, but it is often observed as a band between 18-25 kDa on a Western blot.[7]

Q: What are the best positive and negative controls for NY-ESO-1 Western blotting?

A: The A375 melanoma cell line is a reliable positive control as it expresses high levels of NY-ESO-1.[1][2] For negative controls, cell lines such as HeLa or Jurkat, which do not express NY-ESO-1, can be used.[3]

Q: My lab has been using 0.45 µm PVDF membranes. Is it necessary to switch to 0.2 µm for NY-ESO-1?

A: For low molecular weight proteins like NY-ESO-1 (~23 kDa), a 0.2 µm pore size membrane is highly recommended. This smaller pore size helps to prevent the protein from passing through the membrane during the transfer step, which can be a significant cause of low signal.[12][10]

Q: I am still not getting a signal after trying all the troubleshooting steps. What else can I do?

A: If you have optimized your sample preparation, antibody concentrations, and transfer conditions without success, consider the following:

• Enrichment of NY-ESO-1: If the endogenous expression of NY-ESO-1 in your sample is very low, you may need to enrich for it using techniques like immunoprecipitation (IP) prior to Western blotting.

• Detection Reagents: Ensure your ECL substrate is sensitive enough for low-abundance proteins and has not expired. You may need to switch to a more sensitive substrate.

• Secondary Antibody: Confirm that your secondary antibody is active and recognizes the primary antibody's host species and isotype.

References

• 1. A Potential Role for Immunotherapy in Thyroid Cancer by Enhancing NY-ESO-1 Cancer Antigen Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Synergistic Therapeutic Effects of Low Dose Decitabine and NY-ESO-1 Specific TCR-T Cells for the Colorectal Cancer With Microsatellite Stability [frontiersin.org]
• 3. NY-ESO-1 (D1Q2U) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]
• 4. bosterbio.com [bosterbio.com]
• 5. Western Blot Sample Preparation Protocol: Lysis, Inhibitors & Prep for Gel Loading | Bio-Techne [bio-techne.com]
• 6. Lysate preparation protocol for western blotting | Abcam [abcam.com]
• 7. NY-ESO-1 antibody (19521-1-AP) | Proteintech [ptglab.com]
• 8. Anti-NY-ESO-1 antibody, Mouse monoclonal clone E978, purified from hybridoma cell culture | Sigma-Aldrich [sigmaaldrich.com]
• 9. NY-ESO-1 Monoclonal Antibody (E978) (35-6200) [thermofisher.com]
• 10. researchgate.net [researchgate.net]
• 11. agrisera.com [agrisera.com]
• 12. Tech Tips | In search of low molecular weight proteins | Proteintech Group [ptglab.com]

Technical Support Center: Optimizing NY-ESO-1 Immunohistochemistry

Welcome to the technical support center for NY-ESO-1 immunohistochemistry (IHC). This guide provides detailed troubleshooting advice, frequently asked questions (FAQs), and optimized protocols to assist researchers, scientists, and drug development professionals in achieving reliable and reproducible staining results for the cancer-testis antigen NY-ESO-1.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during NY-ESO-1 IHC, providing potential causes and solutions in a straightforward question-and-answer format.

Q1: I am getting weak or no staining for NY-ESO-1. What are the possible causes and how can I fix it?

A1: Weak or no staining is a common issue in IHC. Here are the primary factors to investigate:

• Inadequate Fixation: Under-fixation can lead to poor antigen preservation, while over-fixation can mask the epitope, preventing antibody binding. Ensure tissues are fixed in 10% neutral buffered formalin (NBF) for an appropriate duration (typically 12-24 hours for most tissue sizes). Avoid prolonged fixation.

• Incorrect Antibody Concentration: The primary antibody concentration may be too low. Perform a titration experiment to determine the optimal antibody dilution. For the commonly used E978 clone, a starting dilution of 1:400 is often recommended, but this may require optimization for your specific tissue and protocol.[1]

• Suboptimal Antigen Retrieval: Formalin fixation creates cross-links that can mask the NY-ESO-1 epitope.[2] Heat-Induced Epitope Retrieval (HIER) is crucial. For NY-ESO-1, using a high-pH antigen retrieval solution (e.g., Bond Epitope Retrieval Solution 2, pH 9.0) for an adequate time (e.g., 25 minutes) is often effective.[1] Ensure the solution is heated to the correct temperature (95-100°C) and that slides do not dry out during or after the procedure.

• Inactive Reagents: Ensure all reagents, including the primary antibody, secondary antibody, and detection system components, are within their expiration dates and have been stored correctly.

Q2: My NY-ESO-1 staining shows high background. What can I do to reduce it?

A2: High background can obscure specific staining. Consider the following solutions:

• Endogenous Peroxidase Activity: If using an HRP-based detection system, endogenous peroxidases in tissues like the liver or kidney can cause non-specific staining. Quench this activity by incubating slides in a hydrogen peroxide solution (e.g., 3% H₂O₂ in methanol) after rehydration.

• Non-Specific Antibody Binding:

  • Blocking Step: Ensure an adequate blocking step is performed before primary antibody incubation. Use a blocking serum from the same species as the secondary antibody (e.g., normal goat serum for a goat anti-mouse secondary).

  • Primary Antibody Concentration: An overly concentrated primary antibody can lead to non-specific binding. Try further diluting the antibody.

  • Wash Steps: Increase the duration and/or number of wash steps with a buffered solution (e.g., PBS or TBS) containing a mild detergent like Tween 20 to remove unbound antibodies.

• Tissue Drying: Allowing the tissue section to dry out at any stage of the staining process can cause a dramatic increase in background staining. Use a humidity chamber for incubation steps.

Q3: Should I use formalin or alcohol-based fixatives for NY-ESO-1 IHC?

A3: The choice of fixative is critical and involves a trade-off between morphological preservation and antigenicity.

• Formalin (10% Neutral Buffered Formalin - NBF): This is the most common fixative for IHC and is recommended for NY-ESO-1. It provides excellent preservation of tissue morphology. However, it creates protein cross-links that mask epitopes, making a subsequent antigen retrieval step mandatory.[2]

• Alcohol (Ethanol, Methanol): Alcohol-based fixatives work by denaturing and precipitating proteins. They can offer better preservation of antigenicity for some targets and do not require an antigen retrieval step.[2][3] However, they are known to cause tissue shrinkage and can result in inferior morphological detail compared to formalin.[2][4] For some antigens, alcohol fixation has been shown to result in significantly weaker staining compared to NBF.

For routine NY-ESO-1 IHC on paraffin-embedded tissues, 10% NBF is the standard and recommended fixative , coupled with an optimized HIER protocol.

Comparison of Common Fixatives for IHC

The following table summarizes the general characteristics of formalin and alcohol fixatives for immunohistochemistry. The optimal choice is always dependent on the specific antigen and experimental goals.

Feature	10% Neutral Buffered Formalin (NBF)	Alcohol-Based Fixatives (e.g., 70-95% Ethanol)
Mechanism	Cross-linking (forms methylene (B1212753) bridges)	Precipitating/Denaturing
Morphology	Excellent preservation of tissue architecture	Fair to good; can cause cell shrinkage and distortion
Antigenicity	May mask epitopes due to cross-linking	Generally good preservation of antigenicity
Antigen Retrieval	Almost always required (HIER or PIER)	Not usually required
Nucleic Acids	Fair preservation	Good preservation
Processing	Standard for paraffin-embedding	Can be used for paraffin-embedding
Best For	Routine IHC, preserving tissue structure	Antigens sensitive to aldehyde fixation, cytology
Considerations	Over-fixation can irreversibly mask antigens.	Can extract soluble proteins and lipids.

Experimental Protocols

Protocol 1: Recommended Staining Protocol for NY-ESO-1 on FFPE Tissues

This protocol is adapted from a validated method for detecting NY-ESO-1 in formalin-fixed, paraffin-embedded (FFPE) tissues using the E978 antibody clone.[1]

1. Deparaffinization and Rehydration: a. Immerse slides in Xylene: 2 changes, 5 minutes each. b. Immerse in 100% Ethanol: 2 changes, 3 minutes each. c. Immerse in 95% Ethanol: 1 change, 3 minutes. d. Immerse in 70% Ethanol: 1 change, 3 minutes. e. Rinse thoroughly in distilled water.

2. Antigen Retrieval (HIER): a. Place slides in a staining dish filled with a high-pH antigen retrieval buffer (e.g., Bond Epitope Retrieval Solution 2, pH 9.0). b. Heat the solution to 95-100°C in a water bath or steamer for 25 minutes. Do not allow the solution to boil vigorously. c. Remove the container from the heat source and allow it to cool at room temperature for 20-30 minutes with the slides remaining in the buffer. d. Rinse slides in distilled water, then in wash buffer (e.g., PBS-T).

3. Peroxidase Block (if using HRP detection): a. Incubate slides in 3% hydrogen peroxide in methanol (B129727) for 10-15 minutes at room temperature. b. Rinse slides 2 x 5 minutes in wash buffer.

4. Blocking: a. Incubate slides with a blocking serum (e.g., 5% Normal Goat Serum in PBS) for 30-60 minutes at room temperature in a humidified chamber.

5. Primary Antibody Incubation: a. Dilute the anti-NY-ESO-1 primary antibody (Clone: E978) to its optimal concentration (e.g., start at 1:400) in antibody diluent. b. Drain the blocking serum from the slides (do not rinse). c. Apply the diluted primary antibody and incubate for 30-60 minutes at room temperature or overnight at 4°C in a humidified chamber.

6. Detection: a. Rinse slides 3 x 5 minutes in wash buffer. b. Apply a biotinylated secondary antibody (e.g., Goat anti-Mouse IgG) and incubate according to the manufacturer's instructions. c. Rinse slides 3 x 5 minutes in wash buffer. d. Apply the detection reagent (e.g., Streptavidin-HRP) and incubate according to the manufacturer's instructions. e. Rinse slides 3 x 5 minutes in wash buffer.

7. Chromogen Development: a. Apply the chromogen substrate (e.g., DAB) and monitor for color development under a microscope (typically 1-10 minutes). b. Stop the reaction by immersing the slides in distilled water.

8. Counterstaining, Dehydration, and Mounting: a. Counterstain with Hematoxylin for 30-60 seconds. b. "Blue" the counterstain in running tap water or a bluing agent. c. Dehydrate slides through graded alcohols (70%, 95%, 100%) and clear in xylene. d. Coverslip with a permanent mounting medium.

Visual Guides

The following diagrams illustrate key workflows and decision-making processes in NY-ESO-1 immunohistochemistry.

Fig. 1: Standard workflow for NY-ESO-1 IHC on FFPE tissue.

Fig. 2: Troubleshooting decision tree for common NY-ESO-1 IHC issues.

References

• 1. Immunohistochemical assessment of NY-ESO-1 expression in esophageal adenocarcinoma resection specimens - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Immunohistochemistry (IHC) Fixation (Formalin vs Alcohol) [bio-techne.com]
• 3. Alcoholic fixation over formalin fixation: A new, safer option for morphologic and molecular analysis of tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bosterbio.com [bosterbio.com]

reducing non-specific binding in NY-ESO-1 ELISA assays

This guide provides troubleshooting solutions and frequently asked questions to help researchers, scientists, and drug development professionals reduce non-specific binding in New York Esophageal Squamous Cell Carcinoma-1 (NY-ESO-1) ELISA assays.

Frequently Asked Questions (FAQs)

Q1: What is non-specific binding in an ELISA assay?

A1: Non-specific binding (NSB) refers to the adherence of assay components, such as antibodies or sample proteins, to the microplate surface in an unintended manner. This can occur through hydrophobic or ionic interactions with the plastic well surface.[1][2] In a NY-ESO-1 ELISA, this can lead to a high background signal, which obscures the true, specific signal from the antigen-antibody interaction, ultimately reducing assay sensitivity and accuracy.[1][3]

Q2: What are the primary causes of high background in my NY-ESO-1 ELISA?

A2: High background is a common issue and can stem from several factors:

• Inadequate Blocking: The blocking buffer may not be effectively saturating all unoccupied binding sites on the plate.[4][5]

• Antibody Concentration: The concentration of the primary or secondary antibody may be too high, leading to binding at low-affinity sites.[6][7]

• Sample Matrix Effects: Components within the sample (e.g., serum, plasma) like lipids, heterophilic antibodies, or rheumatoid factor can interfere with the assay.[2][8][9]

• Insufficient Washing: Failure to thoroughly wash away unbound reagents between steps is a major cause of high background.[4][10]

• Cross-Reactivity: The detection antibody may be cross-reacting with other proteins in the sample or with the blocking agent itself.[2]

• Reagent Contamination: Contaminated buffers, reagents, or samples can introduce interfering substances.[7][11]

Q3: How can I distinguish between a true NY-ESO-1 signal and non-specific binding?

A3: Proper controls are essential. Your experiment should include:

• Blank Wells: Contain only substrate. This helps measure the intrinsic signal from the substrate and plate.

• Negative Control Wells: These wells should contain everything except the NY-ESO-1 antigen (or the primary antibody, depending on the assay format). A high signal in these wells points directly to non-specific binding of the detection system.

• NSB Control Wells: These wells include all assay steps but use a blocking or wash buffer in place of the sample. This specifically assesses the contribution of the labeled detector antibody to the background signal.[12][13]

Troubleshooting Guide

Problem 1: High Background Signal in All Wells (Including Negative Controls)

This issue often points to a problem with the core assay reagents or steps, such as blocking or the detection antibody.

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} caption { font-family: "Arial"; font-size: 12px; text-align: center; margin-top: 5px; } Workflow for troubleshooting high background signal.

Solution: Optimize the Blocking Step

The purpose of blocking is to saturate all potential non-specific binding sites on the microplate.[1] If blocking is incomplete, antibodies can adhere directly to the plastic, causing high background.

Experimental Protocol: Blocking Buffer Optimization

• Preparation: Prepare several different blocking buffers. Common choices include Bovine Serum Albumin (BSA), non-fat dry milk, casein, or commercially available protein-free blockers.[14][15]

• Coating: Coat a 96-well ELISA plate with 1 µg/ml of recombinant NY-ESO-1 protein overnight at 4°C.

• Washing: Wash the plate three times with 200 µL/well of Wash Buffer (e.g., PBS with 0.05% Tween-20).[16]

• Blocking: Add 200 µL/well of the different blocking buffers to separate sections of the plate. For example:

  • Rows A-B: 1% BSA in PBS

  • Rows C-D: 5% Non-Fat Dry Milk in PBS

  • Rows E-F: Commercial Protein-Free Blocker

  • Rows G-H: Commercial Casein-Based Blocker

• Incubation: Incubate the plate for 2 hours at room temperature or overnight at 4°C.

• Assay Procedure: Proceed with the remainder of your standard ELISA protocol, ensuring that the antibody diluent is compatible with the blocking buffer.

• Analysis: Compare the signal-to-noise ratio for each blocking condition. The optimal buffer will yield the lowest signal in negative control wells while maintaining a strong signal in positive control wells.

Data Presentation: Effect of Blocking Buffer on Non-Specific Binding

Blocking Buffer	Negative Control OD (450nm)	Positive Control OD (450nm)	Signal-to-Noise Ratio
1% BSA	0.250	1.850	7.4
5% Non-Fat Milk	0.120	1.910	15.9
Commercial Blocker A	0.095	2.100	22.1
Commercial Blocker B	0.150	2.050	13.7

This table illustrates that Commercial Blocker A provided the best performance by significantly reducing background noise and improving the signal-to-noise ratio.

Problem 2: High Background Signal in Sample Wells Only

If your negative controls look good but sample wells show high background, the issue likely lies with interfering substances within the sample matrix.[8] This is especially common when working with complex samples like serum or plasma.[8][17]

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} caption { font-family: "Arial"; font-size: 12px; text-align: center; margin-top: 5px; } Diagram of matrix effect interference.

Solution: Mitigate Sample Matrix Effects

The most straightforward approach to reducing matrix effects is to dilute the sample.[8][9][17] This lowers the concentration of interfering substances relative to the target analyte.

Experimental Protocol: Sample Dilution Series

• Prepare Dilutions: Create a serial dilution of your patient serum or plasma samples. A good starting range is 1:25, 1:50, 1:100, and 1:200.

• Select Diluent: Use a high-quality assay diluent. This is often more effective than a simple PBS/BSA buffer. Some commercial diluents are specifically formulated to neutralize heterophilic antibodies and other interfering factors.[10]

• Spike-and-Recovery Test: To confirm a matrix effect, perform a spike-and-recovery experiment.[8]

  • a. Add a known amount of recombinant NY-ESO-1 protein into a sample aliquot.

  • b. Add the same amount of protein into the assay diluent (this is your control).

  • c. Run both samples in the ELISA.

  • d. Calculate the recovery: (OD of spiked sample - OD of unspiked sample) / (OD of spiked diluent) * 100%. A recovery rate between 80-120% is generally acceptable.[17][18] Rates outside this range strongly indicate a matrix effect.

• Run Assay: Run the diluted samples in your optimized NY-ESO-1 ELISA.

• Analyze: Determine the optimal dilution factor that reduces the background OD in sample wells without losing the specific signal (i.e., the signal still falls within the linear range of your standard curve).

Data Presentation: Effect of Sample Dilution on Background

Sample Dilution	Unspiked Sample OD (450nm)	Spiked Sample OD (450nm)	Calculated Recovery
1:25	0.650	1.150	55%
1:50	0.310	1.280	88%
1:100	0.160	1.120	96%
1:200	0.090	0.650	93%

This table shows that a 1:25 dilution suffered from significant matrix interference (low recovery). Diluting to 1:100 provided the best balance of low background and excellent spike recovery.

By systematically addressing these common issues, researchers can significantly improve the quality and reliability of their NY-ESO-1 ELISA data.

References

• 1. bosterbio.com [bosterbio.com]
• 2. Surmodics - What Causes High Background in ELISA Tests? [shop.surmodics.com]
• 3. How To Optimize Your ELISA Experiments | Proteintech Group [ptglab.com]
• 4. bmglabtech.com [bmglabtech.com]
• 5. biocompare.com [biocompare.com]
• 6. ELISA Troubleshooting Guide | Bio-Techne [bio-techne.com]
• 7. caltagmedsystems.co.uk [caltagmedsystems.co.uk]
• 8. Beware of Matrix Effects in Your ELISA Assay - Advansta Inc. [advansta.com]
• 9. arp1.com [arp1.com]
• 10. antibodiesinc.com [antibodiesinc.com]
• 11. researchgate.net [researchgate.net]
• 12. mybiosource.com [mybiosource.com]
• 13. Common ELISA Problems and Solutions - MyAssays [myassays.com]
• 14. researchgate.net [researchgate.net]
• 15. How to choose and optimize ELISA reagents and procedures - MyAssays [myassays.com]
• 16. biocompare.com [biocompare.com]
• 17. Managing Matrix Interference in Immunoassays: Tips and Solutions - Bio-Connect [bio-connect.nl]
• 18. The Matrix Effect During Elisa Testing - FineTest ELISA Kit | FineTest Antibody | FineTest® [fn-test.com]

Technical Support Center: Overcoming Resistance to NY-ESO-1 Targeted Immunotherapy

Welcome to the technical support center for researchers, scientists, and drug development professionals working with NY-ESO-1 targeted immunotherapies. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: We are observing a loss of NY-ESO-1 expression in our tumor models following initial response to TCR-T cell therapy. What could be the underlying mechanism?

A1: A primary mechanism for acquired resistance to NY-ESO-1 targeted therapy is the loss of antigen expression. This can be driven by epigenetic silencing, specifically the methylation of the NY-ESO-1 promoter region.[1][2] This process leads to the downregulation or complete loss of NY-ESO-1 protein expression, rendering the tumor cells invisible to the targeted T cells. Another potential, though less commonly described in the context of NY-ESO-1, is the evolution of a tumor clone that initially did not express NY-ESO-1.[2]

Q2: Our in vitro cytotoxicity assays show reduced efficacy of NY-ESO-1 specific T cells against some tumor cell lines, despite confirmed NY-ESO-1 expression. What could be the issue?

A2: Reduced T-cell efficacy, even with target antigen expression, can be due to alterations in antigen presentation machinery. A critical mechanism of immune escape is the loss of heterozygosity (LOH) in the Major Histocompatibility Complex (MHC), specifically the loss of the HLA allele required for presenting the NY-ESO-1 peptide to the T-cell receptor (TCR).[3][4] For instance, if your T cells are engineered to recognize an NY-ESO-1 peptide presented by HLA-A*02:01, selective loss of this allele in the tumor cells will abrogate T-cell recognition.[3][4]

Q3: We are planning a clinical trial combining NY-ESO-1 targeted therapy with other agents. What are the most promising combination strategies to overcome resistance?

A3: Several combination strategies are under investigation to enhance the efficacy of NY-ESO-1 targeted immunotherapies. These include:

• Immune Checkpoint Inhibitors: Combining with anti-PD-1 (e.g., nivolumab, pembrolizumab) or anti-CTLA-4 (e.g., ipilimumab) antibodies can reinvigorate T-cell function within the tumor microenvironment.[5][6][7]

• Dendritic Cell (DC) Vaccines: Co-administration of NY-ESO-1 peptide-pulsed DC vaccines can enhance the expansion and persistence of adoptively transferred T cells.[5][8]

• Epigenetic Modifiers: Hypomethylating agents, such as decitabine, can reverse the epigenetic silencing of NY-ESO-1, thereby increasing or restoring its expression in tumor cells and making them susceptible to immunotherapy.[8][9][10][11][12]

• T-Cell Vaccines: Combining CAR-T cells with a T-cell vaccine can improve the persistence of the effector T cells.[13]

Troubleshooting Guides

Issue 1: Decreased or Lost NY-ESO-1 Expression in Post-Treatment Samples

Potential Cause & Solution Workflow

Caption: Troubleshooting workflow for loss of NY-ESO-1 expression.

Issue 2: T-Cell Infiltration without Tumor Regression

Potential Cause & Solution Workflow

Caption: Troubleshooting workflow for ineffective T-cell infiltration.

Data on Combination Therapies

The following table summarizes clinical trial data for various NY-ESO-1 targeted combination immunotherapies.

Combination Therapy	Cancer Type	Number of Patients	Objective Response Rate (ORR)	Key Findings	Clinical Trial ID
NY-ESO-1 TCR T cells + Dendritic Cell Vaccine + Nivolumab	Undifferentiated Pleomorphic Sarcoma	1	Transient partial response	Loss of NY-ESO-1 expression via promoter methylation was observed at relapse.[1][2]	NCT02775292[1]
NY-ESO-1 TCR T cells + Dendritic Cell Vaccine ± Ipilimumab	Melanoma, Sarcoma	18	Not Reported	The combination was deemed safe and feasible.[5]	Not specified
Decitabine + NY-ESO-1 Vaccine + Doxorubicin	Epithelial Ovarian Cancer	10 (evaluable)	60% (Stable Disease or Partial Response)	The regimen was safe and induced immunological responses.[9][11]	Not specified
NY-ESO-1 SPEAR T-cells	Synovial Sarcoma	42	36% (1 CR, 14 PR)	Response associated with lymphodepletion regimen and high intra-tumoral NY-ESO-1 expression.[14]	NCT01343043[14]

Key Experimental Protocols

Protocol 1: Assessment of NY-ESO-1 Promoter Methylation

Objective: To determine the methylation status of the NY-ESO-1 promoter in tumor samples.

Methodology:

• DNA Extraction: Isolate genomic DNA from pre- and post-treatment tumor biopsies using a standard DNA extraction kit.

• Bisulfite Conversion: Treat 1 µg of genomic DNA with sodium bisulfite using a commercially available kit. This process converts unmethylated cytosines to uracil, while methylated cytosines remain unchanged.

• PCR Amplification: Amplify the promoter region of the NY-ESO-1 gene using primers specific for the bisulfite-converted DNA.

• Sequencing:

  • Sanger Sequencing: Clone the PCR products into a suitable vector and sequence individual clones to determine the methylation status of specific CpG sites.

  • Next-Generation Sequencing (NGS): Perform deep sequencing of the PCR amplicons to obtain a quantitative measure of methylation across the promoter region.

• Data Analysis: Analyze the sequencing data to calculate the percentage of methylated cytosines at each CpG site within the NY-ESO-1 promoter. Compare the methylation patterns between pre- and post-treatment samples.

Protocol 2: In Vitro T-Cell Cytotoxicity Assay with Epigenetic Modulation

Objective: To evaluate if epigenetic modulation can restore tumor cell susceptibility to NY-ESO-1 specific T-cell killing.

Methodology:

• Cell Culture: Culture NY-ESO-1 negative or low-expressing tumor cell lines.

• Treatment with Hypomethylating Agent: Treat the tumor cells with a range of concentrations of a DNA methyltransferase inhibitor (e.g., decitabine) for 72 hours. Include an untreated control group.

• NY-ESO-1 Expression Analysis: After treatment, assess NY-ESO-1 expression in the tumor cells by flow cytometry (intracellular staining) or qPCR to confirm target upregulation.

• Co-culture: Co-culture the treated and untreated tumor cells with NY-ESO-1 specific T cells (e.g., TCR-T cells) at various effector-to-target (E:T) ratios (e.g., 1:1, 5:1, 10:1).

• Cytotoxicity Measurement: After a 4-18 hour co-culture, measure tumor cell lysis using a standard method such as:

  • Chromium-51 Release Assay: Pre-label target cells with 51Cr and measure its release into the supernatant upon cell lysis.

  • Flow Cytometry-based Assays: Use viability dyes (e.g., 7-AAD, Propidium Iodide) to distinguish live from dead target cells.

• Data Analysis: Calculate the percentage of specific lysis for each condition. Compare the cytotoxicity against decitabine-treated versus untreated tumor cells to determine if epigenetic modulation enhances T-cell mediated killing.

Signaling and Resistance Pathways

NY-ESO-1 Antigen Presentation and T-Cell Recognition Pathway

Caption: Simplified pathway of NY-ESO-1 antigen processing and presentation.

Mechanisms of Resistance to NY-ESO-1 Immunotherapy

Caption: Key mechanisms of resistance to NY-ESO-1 targeted therapies.

References

• 1. Immunotherapy resistance driven by loss of NY-ESO-1 expression in response to transgenic adoptive cellular therapy with PD-1 blockade - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jitc.bmj.com [jitc.bmj.com]
• 3. Immune escape from NY-ESO-1-specific T cell therapy via loss of heterozygosity in the MHC - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Immune escape from NY-ESO-1-specific T-cell therapy via loss of heterozygosity in the MHC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. researchgate.net [researchgate.net]
• 7. Unleashing the immune response to NY-ESO-1 cancer testis antigen as a potential target for cancer immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Immunotherapy resistance driven by loss of NY-ESO-1 expression in response to transgenic adoptive cellular therapy with PD-1 blockade - PMC [pmc.ncbi.nlm.nih.gov]
• 9. [PDF] Epigenetic Potentiation of NY-ESO-1 Vaccine Therapy in Human Ovarian Cancer | Semantic Scholar [semanticscholar.org]
• 10. Combining Epigenetic and Immune Therapy to Combat Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Epigenetic potentiation of NY-ESO-1 vaccine therapy in human ovarian cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. ashpublications.org [ashpublications.org]
• 14. Systemic and local immunity following adoptive transfer of NY-ESO-1 SPEAR T cells in synovial sarcoma - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing NY-ESO-1 Peptide Vaccine Efficacy

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to improve the efficacy of New York Esophageal Squamous Cell Carcinoma-1 (NY-ESO-1) peptide vaccines.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in developing an effective NY-ESO-1 peptide vaccine?

A1: The main hurdles in developing effective NY-ESO-1 peptide vaccines include inducing a robust and durable cytotoxic T lymphocyte (CTL) response, overcoming the immunosuppressive tumor microenvironment, and addressing the heterogeneity of NY-ESO-1 expression in tumors. While both humoral and cellular immune responses can be elicited, generating high-avidity CD8+ T cells that can effectively recognize and kill tumor cells remains a key challenge.[1][2] Furthermore, regulatory T cells (Tregs) can suppress vaccine-induced T-cell responses.[3][4]

Q2: What are the most promising strategies to improve the immunogenicity of NY-ESO-1 peptide vaccines?

A2: Several strategies are being explored to enhance the immunogenicity of NY-ESO-1 vaccines. These include the use of potent adjuvants, combination with other immunotherapies like checkpoint inhibitors, and modifications to the vaccine formulation itself.[5][6][7] Utilizing long overlapping peptides or the full-length NY-ESO-1 protein can provide a broader range of epitopes for both CD4+ and CD8+ T cells.[2][6] Dendritic cell (DC)-based vaccines, where DCs are loaded with NY-ESO-1 peptides or protein, are another promising approach to improve antigen presentation and T-cell activation.[8][9]

Q3: How can I increase the expression of NY-ESO-1 in tumor cells to make them better targets for the vaccine-induced T cells?

A3: Epigenetic modifying agents, such as the DNA methyltransferase inhibitor decitabine (B1684300), have been shown to increase the expression of NY-ESO-1 in cancer cell lines.[8][10] This is because the expression of NY-ESO-1 is regulated by DNA methylation.[10] Combining epigenetic drugs with NY-ESO-1 vaccination is a promising strategy to enhance tumor recognition by the immune system.[10]

Troubleshooting Guides

Issue 1: Low or undetectable NY-ESO-1-specific CD8+ T-cell response post-vaccination.

Possible Cause 1: Suboptimal adjuvant selection.

• Troubleshooting: The choice of adjuvant is critical for shaping the immune response. While adjuvants like Montanide (an incomplete Freund's adjuvant) can induce immune responses, combining them with Toll-like receptor (TLR) agonists such as poly-ICLC or CpG oligodeoxynucleotides (CpG ODN) can significantly enhance CD8+ T-cell cross-priming and induce a more potent Th1-biased response.[5][6][7][11] Consider incorporating a TLR agonist into your vaccine formulation.

Possible Cause 2: Use of short peptides with limited HLA coverage.

• Troubleshooting: Using single, short NY-ESO-1 peptides may restrict the response to individuals with specific HLA types and may not provide epitopes for CD4+ T-cell help. Utilize overlapping long peptides (OLPs) or the full-length NY-ESO-1 protein to provide a wider array of potential T-cell epitopes for various HLA alleles and to ensure robust CD4+ T-cell help, which is crucial for the generation and maintenance of CD8+ T-cell memory.[1][2][6]

Possible Cause 3: Suppression by regulatory T cells (Tregs).

• Troubleshooting: Tregs can dampen vaccine-induced T-cell responses.[3][4] In preclinical models and clinical trials, the depletion of Tregs prior to vaccination has been shown to unmask and enhance NY-ESO-1-specific T-cell responses.[3][4] Consider incorporating strategies to deplete or inhibit Tregs, such as low-dose cyclophosphamide (B585) or anti-CD25 antibodies, in your experimental design.

Issue 2: Vaccine-induced T cells do not recognize and kill NY-ESO-1-expressing tumor cells.

Possible Cause 1: Low-avidity T-cell response.

• Troubleshooting: The induced T cells may have low avidity for the naturally processed and presented epitopes on tumor cells.[1] Optimizing the adjuvant and vaccine formulation, as described in Issue 1, can help in generating higher-avidity T cells. Combining the vaccine with checkpoint inhibitors, such as anti-CTLA-4 (ipilimumab) or anti-PD-1/PD-L1 (nivolumab, pembrolizumab, atezolizumab), can enhance the activation and effector function of T cells, potentially enabling them to recognize and kill tumor cells more effectively.[6][12]

Possible Cause 2: Heterogeneous or loss of NY-ESO-1 expression in the tumor.

• Troubleshooting: Tumors can be heterogeneous in their expression of NY-ESO-1, and some may even lose its expression under immune pressure.[9][10] As mentioned in FAQ 3, treatment with epigenetic modulators like decitabine can upregulate NY-ESO-1 expression.[10] It is also crucial to assess NY-ESO-1 expression in tumor biopsies both before and after treatment to monitor for antigen loss.

Data Summary Tables

Table 1: Adjuvant Impact on NY-ESO-1 Vaccine Immunogenicity

Adjuvant/Formulation	Key Findings	Reference
Montanide ISA-51	Induces humoral and T-cell responses.	[1][13]
Montanide + poly-ICLC	Enhances CD4+ and CD8+ T-cell responses and T-cell avidity compared to Montanide alone.[5][6]	[5][6]
Montanide + CpG ODN	Induces integrated antibody/Th1 responses and promotes CD8+ T-cell cross-priming.[14]	[14]
Alum + CpG ODN + HH2	Stimulated both humoral and cellular tumor-specific immune responses in a murine model.[11]	[11]
Picibanil OK-432 + Montanide	Elicited humoral, CD4+, and CD8+ T-cell responses.[13]	[13]

Table 2: Combination Therapies with NY-ESO-1 Peptide Vaccines

Combination Agent	Mechanism of Action	Observed Effects	Clinical Trial (Example)
Ipilimumab (anti-CTLA-4)	Blocks CTLA-4, an inhibitory receptor on T cells, boosting T-cell activation and proliferation.	Enhanced T-cell and antibody responses to NY-ESO-1.[6]	NCT01176474
Nivolumab (anti-PD-1)	Blocks the PD-1/PD-L1 pathway, overcoming T-cell exhaustion in the tumor microenvironment.	Being investigated for safety and feasibility in combination with NY-ESO-1 vaccines.	NCT01176461
Atezolizumab (anti-PD-L1)	Blocks the interaction of PD-L1 on tumor cells with PD-1 on T cells.	Investigated with a DC vaccine (CMB305), showing some evidence of an anti-NY-ESO-1 immune response.[9][15]	NCT02609984[9][15]
Decitabine	DNA methyltransferase inhibitor.	Increases NY-ESO-1 expression in tumor cells.[10]	Phase I trial in ovarian cancer showed increased immune responses.[10]

Experimental Protocols

Protocol 1: Ex vivo IFN-γ ELISpot Assay for Detecting NY-ESO-1-Specific T-cell Responses

This protocol is adapted from methodologies described in clinical trials of NY-ESO-1 vaccines.[6]

• Cell Preparation: Isolate peripheral blood mononuclear cells (PBMCs) from whole blood using Ficoll-Paque density gradient centrifugation.

• Plate Coating: Coat a 96-well PVDF membrane plate with an anti-human IFN-γ capture antibody overnight at 4°C.

• Blocking: Wash the plate with PBS and block with RPMI 1640 medium containing 10% human AB serum for 2 hours at 37°C.

• Cell Plating: Add 2 x 10^5 PBMCs per well.

• Stimulation: Add NY-ESO-1 overlapping long peptides (e.g., 15-18 amino acids in length) at a final concentration of 5 µg/mL. Use a pool of irrelevant peptides as a negative control and phytohemagglutinin (PHA) as a positive control.

• Incubation: Incubate the plate for 18-24 hours at 37°C in a 5% CO2 incubator.

• Detection:

  • Wash the wells extensively with PBS containing 0.05% Tween-20.

  • Add a biotinylated anti-human IFN-γ detection antibody and incubate for 2 hours at room temperature.

  • Wash the plate and add streptavidin-alkaline phosphatase. Incubate for 1 hour.

  • Wash again and add the BCIP/NBT substrate.

• Analysis: Stop the reaction by washing with water once spots develop. Air-dry the plate and count the spots using an automated ELISpot reader. The number of spots corresponds to the number of IFN-γ-secreting cells.

Visualizations

Caption: NY-ESO-1 peptide vaccine development workflow.

Caption: T-cell activation by NY-ESO-1 peptide vaccine.

References

• 1. pnas.org [pnas.org]
• 2. Frontiers | Approaches to Improve Chemically Defined Synthetic Peptide Vaccines [frontiersin.org]
• 3. aacrjournals.org [aacrjournals.org]
• 4. NY-ESO-1 DNA Vaccine Induces T Cell Responses that are Suppressed by Regulatory T Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. tandfonline.com [tandfonline.com]
• 7. jitc.bmj.com [jitc.bmj.com]
• 8. onclive.com [onclive.com]
• 9. Frontiers | Current advances in cancer vaccines targeting NY-ESO-1 for solid cancer treatment [frontiersin.org]
• 10. Epigenetic potentiation of NY-ESO-1 vaccine therapy in human ovarian cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. NY-ESO-1 Protein Vaccine Combining Alum, CpG ODN, and HH2 Complex Adjuvant Induces Protective and Therapeutic Anti-Tumor Responses in Murine Multiple Myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. A phase I study of vaccination with NY-ESO-1f peptide mixed with Picibanil OK-432 and Montanide ISA-51 in patients with cancers expressing the NY-ESO-1 antigen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pnas.org [pnas.org]
• 15. Current advances in cancer vaccines targeting NY-ESO-1 for solid cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Addressing NY-ESO-1 Antigen Loss in Tumor Cells

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with NY-ESO-1 antigen loss in tumor cells during their experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: We are observing a decrease in NY-ESO-1 expression in our tumor cell lines after prolonged culture or in our in vivo models following immunotherapy. What are the potential causes?

A1: The loss of NY-ESO-1 expression is a common mechanism of tumor immune escape. The primary cause is often epigenetic silencing, specifically through the methylation of the NY-ESO-1 promoter region.[1][2] This process is mediated by DNA methyltransferases (DNMTs).[3][4] Another potential, though less common, mechanism is the complete loss of the HLA allele required to present the NY-ESO-1 peptide to T cells, known as loss of heterozygosity (LOH) at the MHC locus.[5]

Troubleshooting Steps:

• Confirm Antigen Loss: Verify the loss of NY-ESO-1 expression at both the mRNA and protein levels using quantitative real-time PCR (qRT-PCR) and immunohistochemistry (IHC) or flow cytometry, respectively.

• Assess Promoter Methylation: Analyze the methylation status of the NY-ESO-1 promoter using techniques like bisulfite sequencing or pyrosequencing.[6][7] An increase in methylation often correlates with decreased expression.[7]

• Evaluate HLA Expression: If using T-cell-based therapies, assess the surface expression of the specific HLA allele (e.g., HLA-A*02:01) that presents the targeted NY-ESO-1 epitope on your tumor cells.[5]

Q2: How can we restore or enhance NY-ESO-1 expression in our tumor models?

A2: Epigenetic modifying agents, particularly DNA methyltransferase inhibitors (DNMTis), can be used to reverse the silencing of NY-ESO-1 expression.[3][4][6] The most commonly used DNMTi for this purpose is 5-aza-2'-deoxycytidine (decitabine).[6] Treatment with decitabine (B1684300) has been shown to induce or upregulate NY-ESO-1 expression in various cancer cell lines, including ovarian and lung cancer.[6][7] This restored expression can enhance the recognition and killing of tumor cells by NY-ESO-1-specific T cells.[3]

Experimental Protocol: In Vitro Treatment with Decitabine

Parameter	Recommendation
Cell Seeding Density	Plate tumor cells to be 30-40% confluent at the time of treatment.
Decitabine Concentration	A starting concentration of 1-5 µM is recommended. A dose-response curve should be performed to determine the optimal concentration for your specific cell line.
Treatment Duration	Treat cells for 48-72 hours.
Medium Change	Replace the medium with fresh, drug-free medium after the treatment period.
Analysis Timepoint	Assess NY-ESO-1 expression 24-48 hours after removing the drug.
Controls	Include a vehicle-treated control (e.g., DMSO).

Q3: We are developing an adoptive T-cell therapy targeting NY-ESO-1, but we are concerned about tumor escape due to antigen loss. What strategies can we employ to mitigate this?

A3: Several strategies can be implemented to address and potentially prevent tumor relapse due to NY-ESO-1 antigen loss.

• Combination Therapy with Hypomethylating Agents: As discussed in Q2, combining adoptive T-cell therapy with a DNMTi like decitabine can help maintain or restore NY-ESO-1 expression in the tumor, making it a more durable target.[1]

• Targeting Multiple Antigens: A promising approach is to engineer T cells to recognize more than one tumor antigen.[8] This can be achieved using bispecific chimeric antigen receptors (CARs) or by transducing T cells with multiple T-cell receptors (TCRs).[8] This strategy reduces the likelihood of immune escape through the loss of a single antigen.[8]

• Combination with Checkpoint Inhibitors: Combining NY-ESO-1 targeted therapies with immune checkpoint inhibitors, such as anti-PD-1 antibodies (e.g., nivolumab), can enhance the function of the adoptively transferred T cells and promote a more robust anti-tumor immune response.[1][9]

• Epitope Spreading: A successful initial attack on NY-ESO-1 positive cells can lead to the release of other tumor antigens, inducing a broader immune response against the tumor, a phenomenon known as epitope spreading.[10] Combining therapies that enhance this effect can help control antigen-loss variants.

Experimental Workflows and Signaling Pathways

Below are diagrams illustrating key experimental workflows and biological pathways relevant to addressing NY-ESO-1 antigen loss.

References

• 1. jitc.bmj.com [jitc.bmj.com]
• 2. Immunotherapy resistance driven by loss of NY-ESO-1 expression in response to transgenic adoptive cellular therapy with PD-1 blockade - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Epigenetic potentiation of NY-ESO-1 vaccine therapy in human ovarian cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Epigenetic potentiation of NY-ESO-1 vaccine therapy in human ovarian cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Immune escape from NY-ESO-1-specific T cell therapy via loss of heterozygosity in the MHC - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Unleashing the immune response to NY-ESO-1 cancer testis antigen as a potential target for cancer immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Strategies to overcome tumour relapse caused by antigen escape after CAR T therapy - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the In Vitro Expansion of NY-ESO-1 Specific T-Cells

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the in vitro expansion of NY-ESO-1 specific T-cells.

Troubleshooting Guides

Issue 1: Low T-cell Yield and Poor Viability

Potential Causes and Solutions

Potential Cause	Recommended Solution(s)
Suboptimal Culture Medium	Ensure the use of a high-quality basal medium (e.g., RPMI-1640 or X-VIVO 15) supplemented with essential nutrients. Consider adding L-glutamine, non-essential amino acids, sodium pyruvate, and 2-mercaptoethanol (B42355) to improve cell viability. The choice of fetal bovine serum (FBS) can also impact T-cell growth; test different lots or consider using human serum.[1]
Inadequate T-cell Activation	T-cell activation is a critical step for successful expansion. If using anti-CD3/CD28 antibodies, ensure they are used at optimal concentrations and that the plates are properly coated. Alternatively, consider using artificial antigen-presenting cells (aAPCs) or anti-idiotypic antibodies which can provide more robust and specific stimulation.[2][3][4] For protocols using feeder cells, ensure their viability and appropriate irradiation to prevent their proliferation.
Insufficient Cytokine Support	The cytokine cocktail is crucial for T-cell proliferation and survival. While IL-2 is commonly used, a combination of IL-7 and IL-15 has been shown to promote the expansion of less differentiated and more persistent T-cell subsets.[5][6] Titrate cytokine concentrations to find the optimal balance for expansion without inducing terminal differentiation or exhaustion.
Cell Clumping	Excessive cell clumping can lead to nutrient and gas exchange limitations, resulting in cell death. If clumping is observed, gently pipette to break up clumps during media changes. Ensure appropriate cell density in the culture vessel.
Overcrowding of Cultures	High cell densities can lead to rapid nutrient depletion and accumulation of toxic metabolites. Monitor cell density regularly and split cultures as needed to maintain optimal growth conditions.[7]

Issue 2: Suboptimal T-cell Functionality (Poor Cytotoxicity and Cytokine Secretion)

Potential Causes and Solutions

Potential Cause	Recommended Solution(s)
T-cell Exhaustion	Repeated or prolonged stimulation can lead to T-cell exhaustion, characterized by decreased cytokine production and cytotoxic activity.[8] To mitigate this, consider strategies to delay exhaustion, such as the overexpression of transcription factors like c-Jun.[9][10] Limiting the duration of the in vitro culture can also help preserve a less exhausted phenotype.
Terminal Differentiation	High concentrations of certain cytokines, particularly IL-2, can drive T-cells towards a terminally differentiated effector phenotype with limited persistence.[8] Using a combination of IL-7 and IL-15 can help maintain a less differentiated, more functional memory T-cell population.[6]
Suboptimal Antigen Presentation	Inefficient antigen presentation by feeder cells or aAPCs will result in weak T-cell activation and consequently, poor effector function. Ensure that antigen-presenting cells are properly loaded with the NY-ESO-1 peptide or that the NY-ESO-1 antigen is expressed at sufficient levels.
TCR Mispairing	When introducing a transgenic T-cell receptor (TCR), the new alpha and beta chains can mispair with the endogenous TCR chains. This can lead to reduced surface expression of the desired NY-ESO-1 specific TCR and potentially create self-reactive T-cells.[11] The use of siRNA to silence the expression of endogenous TCR chains can prevent this issue and improve the function and safety of the engineered T-cells.[11]
Inhibitory Receptor Expression	Expanded T-cells can upregulate inhibitory receptors like PD-1 and TIM-3, which can dampen their anti-tumor activity.[8][12] The inclusion of checkpoint inhibitors, such as anti-PD-1 antibodies, in the culture system can help to block these inhibitory signals and enhance T-cell function.[12]

Issue 3: Low Transduction Efficiency

Potential Causes and Solutions

Potential Cause	Recommended Solution(s)
Low Viral Titer	The concentration of viral particles in your vector preparation is critical for efficient transduction. Concentrate your viral stock using methods like ultracentrifugation to increase the titer.[13]
Suboptimal Transduction Enhancers	Reagents like RetroNectin can significantly improve transduction efficiency by co-localizing viral particles and T-cells. Ensure that RetroNectin is used at the recommended concentration and that plates are properly coated.
Viral Vector Integrity	Lentiviral and retroviral vectors can be sensitive to freeze-thaw cycles, which can reduce their infectivity. Aliquot your viral stock to avoid multiple freeze-thaws. For troubleshooting, consider using freshly harvested virus.[13] Also, be aware of the potential for genomic rearrangements in the viral vector, which can be minimized by using specific bacterial strains for plasmid amplification.[13]
T-cell Activation State	T-cells are most receptive to transduction when they are actively dividing. Ensure that T-cells are properly activated before introducing the viral vector. The timing of transduction post-activation is a critical parameter to optimize.
Inhibitory Factors in Serum	Some components in serum can inhibit viral transduction. If you suspect this is an issue, you can try reducing the serum concentration during the transduction step or using a serum-free medium.

Frequently Asked Questions (FAQs)

Q1: What is the optimal cytokine combination for expanding NY-ESO-1 specific T-cells?

A1: While IL-2 is traditionally used, a combination of IL-7 and IL-15 is often preferred for generating less differentiated T-cell populations with higher proliferative potential and longer in vivo persistence.[5][6] The optimal concentrations should be determined empirically for your specific protocol, but starting points are often in the range of 5-10 ng/mL for IL-7 and IL-15, and 10-50 IU/mL for IL-2.[14][15]

Q2: How can I minimize T-cell exhaustion during in vitro expansion?

A2: T-cell exhaustion can be minimized by limiting the duration of the culture, using a cytokine cocktail that favors the maintenance of memory phenotypes (e.g., IL-7 and IL-15), and exploring genetic modifications such as the overexpression of c-Jun, which has been shown to delay the onset of exhaustion.[9][10]

Q3: What are the advantages of using artificial antigen-presenting cells (aAPCs)?

A3: aAPCs offer several advantages over traditional feeder cells, including better standardization, reduced risk of contamination with other cell types, and the ability to precisely control the co-stimulatory signals provided to the T-cells.[3][4] This can lead to more consistent and robust expansion of antigen-specific T-cells.[16]

Q4: How important is the CD4+/CD8+ T-cell ratio in the final product?

A4: The ratio of CD4+ helper T-cells to CD8+ cytotoxic T-cells can significantly impact the anti-tumor efficacy of the final cell product. CD4+ T-cells provide essential help for the function and survival of CD8+ T-cells. While the optimal ratio can vary, many protocols aim for a balanced composition. The choice of T-cell activation method can influence this ratio; for example, anti-CD3/CD28 bead stimulation may favor CD4+ T-cell expansion, while RetroNectin-based activation can enrich for CD8+ T-cells.[6]

Q5: What is TCR mispairing and how can it be prevented?

A5: TCR mispairing occurs when the introduced alpha and beta chains of the NY-ESO-1 specific TCR pair with the endogenous TCR chains of the T-cell. This can lead to reduced expression of the desired TCR and the formation of new TCRs with unknown and potentially harmful self-reactivity.[11] This can be prevented by using technologies that silence the expression of the endogenous TCR genes, such as siRNA delivered by the viral vector.[11]

Experimental Protocols & Workflows

Protocol 1: T-Cell Expansion using Anti-CD3/CD28 Dynabeads

This protocol provides a general framework for the expansion of T-cells. Specific concentrations and timings may require optimization.

• Isolation of PBMCs: Isolate Peripheral Blood Mononuclear Cells (PBMCs) from a healthy donor or patient sample using Ficoll-Paque density gradient centrifugation.

• T-Cell Activation:

  • Resuspend PBMCs in complete RPMI-1640 medium (supplemented with 10% FBS, L-glutamine, penicillin/streptomycin).

  • Add Dynabeads™ Human T-Activator CD3/CD28 to the cell suspension at a bead-to-cell ratio of 1:1.

  • Incubate at 37°C in a 5% CO2 incubator.

• Transduction (if applicable):

  • After 24-48 hours of activation, add the lentiviral or retroviral vector encoding the NY-ESO-1 specific TCR to the T-cell culture.

  • Include a transduction enhancer such as RetroNectin or polybrene at the recommended concentration.

  • Centrifuge the plate (spinoculation) to increase transduction efficiency.

• Expansion Phase:

  • Beginning on day 3 post-activation, add a cytokine cocktail to the culture medium. A common combination is IL-7 (10 ng/mL) and IL-15 (5 ng/mL).

  • Monitor cell density and viability every 2-3 days.

  • Split the cultures as needed to maintain a cell density of 1-2 x 10^6 cells/mL.

• Bead Removal:

  • Prior to downstream applications, remove the Dynabeads™ using a magnet.

• Analysis:

  • Assess the phenotype of the expanded T-cells using flow cytometry for markers such as CD3, CD4, CD8, CCR7, and CD45RA to distinguish between naive, memory, and effector subsets.

  • Evaluate the function of the expanded T-cells through cytotoxicity assays (e.g., chromium release or impedance-based assays) and cytokine secretion assays (e.g., ELISA or intracellular cytokine staining for IFN-γ and TNF-α).

Experimental Workflow for T-Cell Expansion

Caption: A generalized workflow for the in vitro expansion of NY-ESO-1 specific T-cells.

Signaling Pathway: T-Cell Activation

The initial step of T-cell activation is crucial for inducing proliferation and effector function. This process is initiated by the engagement of the T-cell receptor (TCR) with the specific peptide-MHC complex (Signal 1) and the interaction of co-stimulatory molecules like CD28 with their ligands (e.g., CD80/CD86) on the antigen-presenting cell (Signal 2).

T-Cell Activation Signaling Pathway

Caption: Simplified signaling cascade following TCR and co-stimulatory molecule engagement.

References

• 1. researchgate.net [researchgate.net]
• 2. ar.iiarjournals.org [ar.iiarjournals.org]
• 3. The Basics of Artificial Antigen Presenting Cells in T Cell-Based Cancer Immunotherapies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Rapid generation of NY-ESO-1-specific CD4+ THELPER1 cells for adoptive T-cell therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. akadeum.com [akadeum.com]
• 8. Evaluation of Production Protocols for the Generation of NY-ESO-1-Specific T Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. jitc.bmj.com [jitc.bmj.com]
• 10. researchgate.net [researchgate.net]
• 11. aacrjournals.org [aacrjournals.org]
• 12. Blockade of Programmed Death 1 Augments the Ability of Human T cells Engineered to Target NY-ESO-1 to Control Tumor Growth after Adoptive Transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. blog.addgene.org [blog.addgene.org]
• 14. Optimum in vitro expansion of human antigen-specific CD8+ T cells for adoptive transfer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 15. miltenyibiotec.com [miltenyibiotec.com]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Off-Target Effects of NY-ESO-1 siRNA

Welcome to the technical support center for researchers utilizing siRNA to target NY-ESO-1. This resource provides comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you minimize off-target effects and ensure the specificity of your RNAi experiments.

Troubleshooting Guides

This section addresses common problems encountered during NY-ESO-1 siRNA experiments and provides step-by-step solutions.

Problem 1: High off-target gene downregulation observed in microarray or RNA-seq analysis.

• Possible Cause 1: Suboptimal siRNA Design. The siRNA sequence may have partial complementarity to other transcripts, leading to miRNA-like off-target effects.[1][2][3]

  • Solution:

    • In Silico Analysis: Before ordering or using an siRNA, perform a BLAST search against the relevant transcriptome to identify potential off-target matches.[3][4] Utilize advanced algorithms and machine learning models to predict efficacy and off-target potential.[1]

    • Redesign siRNA: If significant off-target potential is identified, design new siRNAs targeting a different region of the NY-ESO-1 mRNA. Several computational tools are available to aid in the design of siRNAs with reduced off-target potential.[5][6]

• Possible Cause 2: High siRNA Concentration. Using excessive concentrations of siRNA can saturate the RNA-induced silencing complex (RISC) and increase the likelihood of off-target binding.[4][7]

  • Solution:

    • Titration Experiment: Perform a dose-response experiment to determine the lowest effective concentration of your NY-ESO-1 siRNA that achieves significant on-target knockdown without inducing widespread off-target effects.

    • Recommended Concentration: Start with a low concentration (e.g., 1-10 nM) and gradually increase it.[8]

• Possible Cause 3: Seed Region-Mediated Off-Targeting. The "seed region" (nucleotides 2-8 of the guide strand) is a primary driver of off-target effects through partial binding to the 3' UTR of other mRNAs.[1][3]

  • Solution:

    • Chemical Modifications: Introduce chemical modifications to the siRNA, particularly within the seed region. A 2'-O-methyl modification at position 2 of the guide strand has been shown to reduce off-target silencing.[7][9][10]

    • Pooling of siRNAs: Use a pool of multiple siRNAs targeting different regions of the NY-ESO-1 mRNA. This reduces the concentration of any single siRNA and its specific off-target effects.[1][2][3][4]

Problem 2: Inconsistent phenotypic effects observed with different NY-ESO-1 siRNAs.

• • Solution:

    • Control siRNAs: Always include appropriate negative controls, such as a scrambled siRNA sequence with no known homology in the target genome.

Frequently Asked Questions (FAQs)

Q1: What are the main mechanisms of siRNA off-target effects?

A1: The primary mechanisms are:

• miRNA-like Off-Targeting: The siRNA guide strand, particularly its seed region (nucleotides 2-8), can bind with partial complementarity to the 3' untranslated regions (UTRs) of unintended mRNA transcripts, leading to their translational repression or degradation.[1][2][3]

• Passenger Strand Off-Targeting: The passenger (sense) strand of the siRNA duplex can also be loaded into RISC and act as a guide, silencing unintended targets.[13]

• Immune Stimulation: siRNAs can sometimes trigger innate immune responses, leading to global changes in gene expression that are independent of the RNAi pathway.[1]

Q2: How can I computationally predict the off-target effects of my NY-ESO-1 siRNA?

A2: Several bioinformatics tools and databases can be used to predict potential off-target effects. A common approach is to use BLAST or similar sequence alignment tools to search for partial matches of your siRNA sequence against the entire transcriptome of your model organism.[3][4] More advanced tools utilize algorithms that consider factors like seed region complementarity and thermodynamic stability to provide a more accurate prediction of off-target potential.[1][6]

Q3: What chemical modifications are most effective at reducing off-target effects?

A3: Chemical modifications can significantly improve siRNA specificity. Some of the most effective modifications include:

• 2'-O-methylation: Particularly at position 2 of the guide strand, this modification can sterically hinder seed region binding to off-targets without compromising on-target activity.[7][9][10]

• Phosphorothioate (PS) linkages: These modifications increase nuclease resistance but should be used judiciously as excessive PS content can increase toxicity.[1]

• Locked Nucleic Acids (LNAs): LNAs can increase binding affinity, but their placement is critical to avoid negatively impacting on-target silencing.[10]

• Formamide (B127407) modifications: A newer approach that involves using formamide to destabilize the helical structure of off-target mRNA binding.[14]

Q4: Is it better to use a single potent siRNA or a pool of siRNAs?

A4: Pooling multiple siRNAs that target different regions of the same mRNA is generally recommended to reduce off-target effects.[2][3][4] By using a pool, the concentration of any individual siRNA is lowered, thereby minimizing its specific off-target signature.[4] This approach provides a more robust and specific on-target knockdown.

Q5: How do I experimentally validate the off-target effects of my NY-ESO-1 siRNA?

A5: Experimental validation is crucial. The most common methods include:

• Global Gene Expression Profiling: Techniques like microarray analysis or RNA sequencing (RNA-seq) provide a comprehensive view of all transcriptional changes in the cell following siRNA transfection.[1][8][15][16] This allows for the identification of all downregulated genes, both on-target and off-target.

• Quantitative Real-Time PCR (qPCR): Once potential off-targets are identified from global profiling, their downregulation can be validated using qPCR.[17][18]

• Western Blotting: To confirm if the off-target mRNA downregulation translates to a decrease in protein levels.

Quantitative Data Summary

The following tables provide an illustrative summary of quantitative data related to siRNA off-target effects. Note that this is example data based on general findings in the literature and not specific to NY-ESO-1 siRNA.

Table 1: Effect of siRNA Concentration on On- and Off-Target Gene Silencing

siRNA Concentration	On-Target Knockdown (%)	Number of Off-Target Genes Downregulated (>2-fold)
1 nM	75%	15
10 nM	90%	50
50 nM	92%	150
100 nM	93%	300

This table illustrates that while higher siRNA concentrations can lead to slightly better on-target knockdown, they dramatically increase the number of off-target genes affected.[4][8]

Table 2: Impact of Chemical Modifications on Off-Target Effects

siRNA Modification	Average Reduction in Off-Target Silencing (%)	On-Target Silencing Efficiency (relative to unmodified)
Unmodified	0%	100%
2'-O-methyl at position 2 (guide strand)	66%	95-100%
Full 2'-O-methyl substitution (guide strand)	80%	40-60%
Phosphorothioate linkages (backbone)	30%	90-100%

This table demonstrates that specific chemical modifications, like a 2'-O-methyl group at position 2 of the guide strand, can significantly reduce off-target effects with minimal impact on on-target efficiency.[1][9]

Experimental Protocols

Protocol 1: Microarray Analysis to Identify Off-Target Effects of NY-ESO-1 siRNA

• Cell Culture and Transfection:

  • Plate cells at a density that will result in 50-70% confluency at the time of transfection.

  • Transfect cells with your NY-ESO-1 siRNA (and a negative control siRNA) at the desired concentration using a suitable transfection reagent.

  • Incubate for 24-72 hours post-transfection.

• RNA Extraction:

  • Harvest the cells and extract total RNA using a commercial kit (e.g., RNeasy Mini Kit, Qiagen).

  • Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop) and a bioanalyzer.

• cDNA Synthesis and Labeling:

  • Synthesize first-strand cDNA from the total RNA using reverse transcriptase and oligo(dT) primers.

  • Synthesize second-strand cDNA.

  • Synthesize biotin-labeled cRNA from the double-stranded cDNA.

• Hybridization:

  • Fragment the labeled cRNA.

  • Hybridize the fragmented cRNA to a microarray chip (e.g., Affymetrix GeneChip) overnight in a hybridization oven.

• Washing and Staining:

  • Wash the microarray chip to remove non-specifically bound cRNA.

  • Stain the chip with a streptavidin-phycoerythrin conjugate.

• Scanning and Data Analysis:

  • Scan the microarray chip using a high-resolution scanner.

  • Analyze the scanned image to generate gene expression data.

  • Perform statistical analysis to identify differentially expressed genes between the NY-ESO-1 siRNA-treated and control samples. Genes significantly downregulated in the NY-ESO-1 siRNA group (excluding NY-ESO-1 itself) are potential off-targets.

Protocol 2: Validation of Off-Target Gene Knockdown by Quantitative Real-Time PCR (qPCR)

• RNA Extraction and cDNA Synthesis:

  • Extract total RNA from siRNA-transfected and control cells as described above.

  • Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit.

• qPCR Reaction Setup:

  • Prepare a qPCR master mix containing SYBR Green or a TaqMan probe, forward and reverse primers for your potential off-target gene and a housekeeping gene (e.g., GAPDH, ACTB), and cDNA template.

  • Use primer concentrations between 100-500 nM.

• qPCR Cycling Conditions:

  • Perform an initial denaturation step (e.g., 95°C for 10 minutes).

  • Follow with 40 cycles of denaturation (e.g., 95°C for 15 seconds) and annealing/extension (e.g., 60°C for 1 minute).

  • Include a melt curve analysis at the end if using SYBR Green to ensure product specificity.

• Data Analysis:

  • Determine the cycle threshold (Ct) values for your target and housekeeping genes.

  • Calculate the relative expression of the off-target gene using the ΔΔCt method, normalizing to the housekeeping gene and comparing the NY-ESO-1 siRNA-treated sample to the negative control.

Visualizations

Caption: Workflow for minimizing and validating siRNA off-target effects.

Caption: Troubleshooting logic for addressing high off-target effects.

Caption: On-target vs. off-target siRNA signaling pathways.

References

• 1. Methods for reducing siRNA off-target binding | Eclipsebio [eclipsebio.com]
• 2. Frontiers | siRNA Specificity: RNAi Mechanisms and Strategies to Reduce Off-Target Effects [frontiersin.org]
• 3. horizondiscovery.com [horizondiscovery.com]
• 4. sitoolsbiotech.com [sitoolsbiotech.com]
• 5. Frontiers | siRNA-Finder (si-Fi) Software for RNAi-Target Design and Off-Target Prediction [frontiersin.org]
• 6. iaeng.org [iaeng.org]
• 7. siRNA Specificity: RNAi Mechanisms and Strategies to Reduce Off-Target Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Minimizing off-target effects by using diced siRNAs for RNA interference - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Position-specific chemical modification of siRNAs reduces “off-target” transcript silencing - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Top 10 Ways to Validate Your RNAi Data | Thermo Fisher Scientific - US [thermofisher.com]
• 12. researchgate.net [researchgate.net]
• 13. pnas.org [pnas.org]
• 14. news-medical.net [news-medical.net]
• 15. Identifying siRNA-induced off-targets by microarray analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Identifying siRNA-Induced Off-Targets by Microarray Analysis | Springer Nature Experiments [experiments.springernature.com]
• 17. siRNA-mediated off-target gene silencing triggered by a 7 nt complementation - PMC [pmc.ncbi.nlm.nih.gov]
• 18. qiagen.com [qiagen.com]

NY-ESO-1 Specific CAR-T Cell Development: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions to address common challenges encountered during the development of NY-ESO-1 specific CAR-T cells.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in developing NY-ESO-1 specific CAR-T cells?

A1: The development of NY-ESO-1 specific CAR-T cells faces several hurdles. These include manufacturing complexities such as achieving high lentiviral transduction efficiency in primary T cells. On-target, off-tumor toxicity is a significant safety concern due to the potential expression of NY-ESO-1 in some normal tissues. Furthermore, tumor cells can evade CAR-T cell therapy through antigen escape, where they lose or downregulate NY-ESO-1 expression. In the clinical setting, managing adverse events like Cytokine Release Syndrome (CRS) is critical. Ensuring the long-term persistence and efficacy of the CAR-T cells in patients is another key challenge.

Q2: What are the main safety concerns associated with NY-ESO-1 CAR-T cell therapy?

A2: The primary safety concerns are on-target, off-tumor toxicity and Cytokine Release Syndrome (CRS). On-target, off-tumor toxicity occurs because NY-ESO-1, while primarily a cancer-testis antigen, can be expressed at low levels in some healthy tissues. CRS is a systemic inflammatory response caused by the activation and proliferation of CAR-T cells, leading to the release of a large amount of cytokines.[1] Severe CRS can be life-threatening and requires careful monitoring and management.[1]

Q3: What is antigen escape and how can it be addressed in NY-ESO-1 CAR-T therapy?

A3: Antigen escape is a mechanism by which tumor cells evade immune recognition by losing or reducing the expression of the target antigen, in this case, NY-ESO-1.[2][3] This can lead to tumor relapse after initial response to therapy.[2][3] Strategies to overcome antigen escape include developing multi-targeted CAR-T cells that recognize more than one tumor antigen, or combining CAR-T cell therapy with other treatments that can upregulate antigen expression on tumor cells.[3][4]

Q4: Which co-stimulatory domains are typically used in NY-ESO-1 CAR constructs and why?

A4: Second-generation CARs, which are commonly used, incorporate a co-stimulatory domain to enhance T-cell activation, proliferation, and persistence. The most frequently used co-stimulatory domains are CD28 and 4-1BB. CD28 signaling is known to promote rapid T-cell expansion and potent effector functions, while 4-1BB signaling is associated with enhanced T-cell persistence and the development of a memory-like phenotype.[2][3][5][6][7] The choice of co-stimulatory domain can significantly impact the therapeutic properties of the CAR-T cells.[2][3][5][6][7]

Troubleshooting Guides

Manufacturing and Transduction

Q: My lentiviral transduction efficiency for primary T cells is low. What are the possible causes and solutions?

A: Low lentiviral transduction efficiency is a common issue. Here are several factors to consider and troubleshoot:

• Viral Titer: The infectious titer of your lentiviral supernatant may be too low. It is recommended to concentrate the virus using methods like ultracentrifugation.

• Transduction Enhancers: The absence or suboptimal concentration of transduction enhancers can significantly impact efficiency. Consider using enhancers like Polybrene or Retronectin.[8][9] Retronectin has been shown to be more effective than Polybrene for generating CAR-T cells with a less differentiated phenotype.[8]

• T-cell Activation State: Lentiviral transduction is more efficient in activated T cells. Ensure that your T-cell activation protocol (e.g., using anti-CD3/CD28 beads) is optimal.

• Multiplicity of Infection (MOI): An inappropriate MOI can lead to low efficiency or toxicity. Titrate the MOI to find the optimal concentration for your specific T cells and viral preparation.

• Quality of T cells: The health and viability of the starting T-cell population are crucial. Ensure that the cells are healthy and proliferating before transduction.

In Vitro Functional Assays

Q: My NY-ESO-1 CAR-T cells show poor cytotoxicity against target cells in a Chromium-51 release assay. What could be wrong?

A: Several factors can contribute to poor cytotoxicity in a 51Cr release assay:

• Low CAR Expression: Verify the percentage of CAR-positive T cells by flow cytometry. Low CAR expression will result in reduced target cell lysis.

• Suboptimal Effector-to-Target (E:T) Ratio: The ratio of CAR-T cells to target cells is critical. Perform the assay with a range of E:T ratios (e.g., 20:1, 10:1, 5:1) to determine the optimal condition.

• Target Cell Antigen Expression: Confirm that the target cell line has high and stable expression of NY-ESO-1. Low or variable antigen expression will lead to poor recognition and lysis by CAR-T cells.

• T-cell Exhaustion: Prolonged in vitro culture can lead to T-cell exhaustion, characterized by reduced effector function. Assess the expression of exhaustion markers like PD-1, TIM-3, and LAG-3 on your CAR-T cells.

• Assay Controls: Ensure that your positive control (e.g., target cells lysed with detergent) shows high 51Cr release and your negative control (target cells alone) shows low spontaneous release.

Q: I am observing high background cytokine release in my co-culture supernatant, even in the control wells. What are the potential causes and solutions?

A: High background cytokine levels can obscure the specific response of your CAR-T cells. Here are some common causes and solutions:

• Contamination: Microbial contamination (e.g., endotoxin) in your media, supplements, or cell cultures can stimulate cytokine production. Use endotoxin-free reagents and maintain sterile technique.

• Alloreactivity: If you are using peripheral blood mononuclear cells (PBMCs) that contain other immune cells like monocytes, they could be stimulating each other, leading to cytokine release.

• Plate Washing: Inadequate washing during a multiplex bead-based assay can leave unbound detection antibodies, resulting in a high background signal. Increase the number and rigor of your wash steps.[10]

• Blocking: Insufficient blocking in an ELISA or multiplex assay can lead to non-specific binding of antibodies. Optimize your blocking buffer and incubation time.[11]

Quantitative Data Summary

Table 1: Comparison of Lentiviral Transduction Enhancers

Transduction Enhancer	Typical Concentration	Reported Transduction Efficiency (% GFP+)	Key Characteristics
Polybrene	6-10 µg/mL	~64%	A cationic polymer that neutralizes charge repulsion between the virus and the cell membrane.[12]
Retronectin	4-20 µg/mL	Can be higher than Polybrene	A recombinant human fibronectin fragment that co-localizes viral particles and target cells, enhancing transduction. It has been shown to favor the generation of less differentiated T cells.[8][13][14]
Vectofusin-1	80 µg/mL	Variable, can be lower than Polybrene in some contexts	A cationic peptide that promotes the adhesion of lentiviral particles to the cell surface.[2]

Table 2: Expected Cytokine Release Profile of NY-ESO-1 CAR-T Cells in In Vitro Co-culture

Cytokine	Expected Concentration Range (pg/mL)	Function in CAR-T Cell Response
IFN-γ	1,000 - 10,000+	Key effector cytokine, promotes anti-tumor immunity.
TNF-α	500 - 5,000+	Pro-inflammatory cytokine, contributes to tumor cell killing.[15]
IL-2	100 - 1,000+	Promotes T-cell proliferation and survival.

Note: These values are illustrative and can vary significantly based on the specific CAR construct, E:T ratio, co-culture duration, and target cell line.

Experimental Protocols

Protocol 1: Measuring CAR-T Transduction Efficiency by Flow Cytometry

• Cell Preparation: Harvest transduced T cells 72 hours post-transduction. Wash the cells with FACS buffer (PBS with 2% FBS).

• Staining: Resuspend approximately 1x10^6 cells in 100 µL of FACS buffer. Add fluorescently labeled antibodies against CD3, CD4, CD8, and a CAR detection reagent (e.g., a labeled antibody against the CAR's extracellular domain or a protein L-based reagent).

• Incubation: Incubate the cells for 30 minutes at 4°C in the dark.

• Washing: Wash the cells twice with FACS buffer.

• Viability Staining: Resuspend the cell pellet in FACS buffer containing a viability dye (e.g., 7-AAD or propidium (B1200493) iodide) to exclude dead cells from the analysis.

• Acquisition: Acquire the samples on a flow cytometer.

• Gating Strategy:

  • Gate on live, single cells.

  • From the live, single-cell population, gate on CD3+ T cells.

  • Within the CD3+ population, quantify the percentage of cells that are positive for the CAR detection reagent. This represents the transduction efficiency.

  • Further analyze the CAR+ population for the distribution of CD4+ and CD8+ subsets.

Protocol 2: Chromium-51 (51Cr) Release Cytotoxicity Assay

• Target Cell Labeling:

  • Resuspend 1x10^6 target cells (NY-ESO-1 positive) in 50 µL of culture medium.

  • Add 100 µCi of 51Cr and incubate for 1-2 hours at 37°C, mixing gently every 30 minutes.

  • Wash the labeled target cells three times with culture medium to remove unincorporated 51Cr.

  • Resuspend the cells at a concentration of 1x10^5 cells/mL.

• Assay Setup:

  • Plate 100 µL of the labeled target cells (10,000 cells) into each well of a 96-well U-bottom plate.

  • Prepare serial dilutions of your effector CAR-T cells to achieve the desired E:T ratios (e.g., 20:1, 10:1, 5:1). Add 100 µL of the effector cells to the appropriate wells.

  • Spontaneous Release Control: Add 100 µL of medium instead of effector cells to some wells.

  • Maximum Release Control: Add 100 µL of 2% Triton X-100 solution instead of effector cells to some wells.

• Incubation: Centrifuge the plate at 200 x g for 3 minutes to facilitate cell-to-cell contact and incubate for 4 hours at 37°C.

• Supernatant Collection: After incubation, centrifuge the plate at 500 x g for 5 minutes. Carefully collect 100 µL of supernatant from each well.

• Measurement: Measure the radioactivity (counts per minute, CPM) in the collected supernatants using a gamma counter.

• Calculation: Calculate the percentage of specific lysis using the following formula: % Specific Lysis = [(Experimental Release - Spontaneous Release) / (Maximum Release - Spontaneous Release)] x 100

Protocol 3: Multiplex Cytokine Bead Array (Based on LEGENDplex™ Protocol)

• Sample Preparation: Collect supernatant from CAR-T cell co-culture experiments at the desired time points. Centrifuge to remove cells and debris. Samples can be stored at -80°C if not used immediately.

• Assay Setup:

  • Prepare the cytokine standard by performing serial dilutions according to the manufacturer's instructions.

  • Add the assay buffer, standards, and samples to the wells of a 96-well filter plate.

  • Add the mixed cytokine capture beads to each well.

• Incubation: Incubate the plate on a shaker for 2 hours at room temperature in the dark.

• Washing: Wash the beads by applying a vacuum to the filter plate and adding wash buffer. Repeat this step twice.

• Detection Antibody Incubation: Add the detection antibody cocktail to each well and incubate on a shaker for 1 hour at room temperature in the dark.

• SAPE Incubation: Add Streptavidin-PE (SAPE) reagent to each well and incubate on a shaker for 30 minutes at room temperature in the dark.

• Final Wash: Wash the beads twice with wash buffer.

• Acquisition: Resuspend the beads in reading buffer and acquire the samples on a flow cytometer.

• Data Analysis: Use the provided analysis software to generate a standard curve and calculate the concentration of each cytokine in your samples.

Visualizations

References

• 1. creative-bioarray.com [creative-bioarray.com]
• 2. CAR-T cells containing CD28 versus 4-1BB co-stimulatory domains show distinct metabolic profiles in patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Costimulatory domains direct distinct fates of CAR-driven T-cell dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pcrbio.com [pcrbio.com]
• 5. 4-1BB Costimulation Ameliorates T Cell Exhaustion Induced by Tonic Signaling of Chimeric Antigen Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. 4-1BB costimulation promotes CAR T cell survival through noncanonical NF-κB signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Effects of polybrene and retronectin as transduction enhancers on the development and phenotypic characteristics of VHH-based CD19-redirected CAR T cells: a comparative investigation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Optimized retroviral transduction of mouse T cells for in vivo assessment of gene function - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Practical Guide to DOT Language (Graphviz) for Developers and Analysts · while true do; [danieleteti.it]
• 11. Intro to DOT language — Large-scale Biological Network Analysis and Visualization 1.0 documentation [cyverse-network-analysis-tutorial.readthedocs-hosted.com]
• 12. The effect of enhancers on the lentiviral transduction efficiency in the human RPE cells: Insights for advancing retinal gene therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. biorxiv.org [biorxiv.org]
• 14. Concurrent measures of fusion and transduction efficiency of primary CD34+ cells with human immunodeficiency virus 1-based lentiviral vectors reveal different effects of transduction enhancers - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Tumor-infiltrating NY-ESO-1–specific CD8+ T cells are negatively regulated by LAG-3 and PD-1 in human ovarian cancer - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing NY-ESO-1 Expression in Tumors

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist you in your experiments aimed at enhancing New York esophageal squamous cell carcinoma 1 (NY-ESO-1) expression in tumors.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism for silencing NY-ESO-1 expression in cancer cells?

A1: The primary mechanism for silencing the expression of NY-ESO-1, which is encoded by the CTAG1B gene, is through epigenetic modifications. Specifically, hypermethylation of CpG islands in the promoter region of the CTAG1B gene leads to transcriptional repression.[1][2][3][4][5] This is a common mechanism for the silencing of cancer-testis antigens (CTAs) in somatic cells.[2][3][6][7]

Q2: Why is it beneficial to enhance NY-ESO-1 expression in tumors?

A2: Enhancing NY-ESO-1 expression in tumors that have low or no baseline expression can increase their recognition and targeting by NY-ESO-1-specific immunotherapies.[1][8] These therapies include cancer vaccines and adoptive T-cell therapies, such as those using engineered T-cell receptors (TCRs) or chimeric antigen receptors (CARs).[1][8] By upregulating NY-ESO-1, "cold" tumors with a non-immunogenic phenotype can be turned into "hot" tumors that are more susceptible to immune-mediated killing.[9]

Q3: What are the most common strategies to induce or enhance NY-ESO-1 expression?

A3: The most widely used and effective strategies involve the use of epigenetic modifying agents. DNA methyltransferase (DNMT) inhibitors, such as decitabine (B1684300) (5-aza-2'-deoxycytidine) and 5-azacytidine, have been shown to effectively induce or upregulate NY-ESO-1 expression in a variety of cancer cell lines and in clinical studies.[1][2][8][9][10] Histone deacetylase (HDAC) inhibitors have also been investigated, sometimes in combination with DNMT inhibitors, to synergistically enhance CTA expression.[2][6]

Troubleshooting Guides

Issue 1: Low or no induction of NY-ESO-1 expression after treatment with DNMT inhibitors.

Potential Cause	Troubleshooting Step
Suboptimal Drug Concentration	Perform a dose-response experiment to determine the optimal concentration of the DNMT inhibitor for your specific cell line. Concentrations typically range from 0.1 µM to 10 µM.[1][11]
Insufficient Treatment Duration	Extend the duration of treatment. A common treatment period is 72 to 96 hours.[1][8][12] Continuous exposure may be necessary to achieve significant demethylation and gene expression.
Cell Line Resistance	Some cell lines may be inherently resistant to DNMT inhibitors.[13] Consider screening multiple cell lines of the same cancer type to find a responsive model.
Incorrect Assessment Timepoint	NY-ESO-1 expression may be transient. Perform a time-course experiment, assessing mRNA and protein levels at various time points post-treatment (e.g., 24, 48, 72, 96 hours) to identify the peak expression window.
Promoter Remains Methylated	Verify the demethylation of the CTAG1B promoter using methylation-specific PCR or bisulfite sequencing. If the promoter remains methylated, consider increasing the drug concentration or duration, or combining with an HDAC inhibitor.[10]

Issue 2: High cell toxicity and death following treatment with epigenetic modifiers.

Potential Cause	Troubleshooting Step
Drug Concentration Too High	Reduce the concentration of the DNMT or HDAC inhibitor. Determine the IC50 value for your cell line and use concentrations at or below this value for initial experiments.[11][13]
Prolonged Exposure	Shorten the duration of drug exposure. A pulse-chase experiment, where the drug is removed after a certain period and cells are cultured in drug-free media, may reduce toxicity while still inducing expression.
Cell Line Sensitivity	Some cell lines are more sensitive to the cytotoxic effects of these agents. Ensure optimal cell culture conditions and consider using a lower, repeated dosing schedule instead of a single high dose.

Issue 3: Discrepancy between NY-ESO-1 mRNA and protein expression levels.

Potential Cause	Troubleshooting Step
Time Lag in Translation	There is often a delay between transcription (mRNA production) and translation (protein synthesis). Assess protein levels at later time points after detecting mRNA upregulation.
Post-transcriptional Regulation	MicroRNAs or other regulatory elements may be inhibiting the translation of NY-ESO-1 mRNA. This is a complex area and may require further investigation into the specific regulatory pathways of your cell line.
Protein Degradation	The newly synthesized NY-ESO-1 protein may be rapidly degraded. Consider using a proteasome inhibitor (e.g., MG132) as a positive control to see if protein levels can be stabilized, though this is not a long-term solution for enhancing expression for immunotherapy purposes.
Antibody Issues (for protein detection)	Ensure the primary antibody for Western blot or flow cytometry is specific and validated for NY-ESO-1. Use a positive control cell line known to express NY-ESO-1 to validate your antibody and detection method.[14][15]

Quantitative Data Summary

The following tables summarize the quantitative effects of decitabine (5-aza-2'-deoxycytidine) on NY-ESO-1 expression in various cancer cell lines as reported in the literature.

Table 1: Induction of NY-ESO-1 mRNA Expression by Decitabine

Cancer Type	Cell Line	Decitabine Concentration	Treatment Duration	Fold Increase in mRNA (approx.)	Reference
Colorectal Cancer	1076 Col	Not Specified	Not Specified	~10,000	[9]
Colorectal Cancer	1872 Col	Not Specified	Not Specified	~23,000	[9]
Glioma	U-251MG	Not Specified	4 days	166	[16]
Breast Cancer	MCF7	10 µM	72 hours	de novo induction	[1]
Multiple Myeloma	U266	10 µM	72 hours	Significant increase	[1]

Table 2: Upregulation of NY-ESO-1 Protein Expression by Decitabine

Cancer Type	Cell Line	Decitabine Concentration	Treatment Duration	Fold Increase in Protein (approx.)	Reference
Colorectal Cancer	1872 Col	Not Specified	Not Specified	5	[9]
Colorectal Cancer	1076 Col	Not Specified	Not Specified	1.4	[9]
Breast Cancer	MCF7	10 µM	72 hours	100% increase in surface peptides	[1]
Multiple Myeloma	U266	10 µM	72 hours	50% increase in surface peptides	[1]

Experimental Protocols

Protocol 1: Induction of NY-ESO-1 Expression in Adherent Cancer Cells using Decitabine

• Cell Seeding: Plate adherent cancer cells in a T-75 flask or 10 cm dish and allow them to attach and reach 50-60% confluency.

• Drug Preparation: Prepare a stock solution of decitabine (5-aza-2'-deoxycytidine) in DMSO. Further dilute the stock solution in complete cell culture medium to the desired final concentration (e.g., 1 µM, 5 µM, or 10 µM).

• Treatment: Remove the existing medium from the cells and replace it with the decitabine-containing medium.

• Incubation: Incubate the cells for 72 hours at 37°C in a 5% CO2 incubator.

• Harvesting: After 72 hours, harvest the cells. For RNA analysis, lyse the cells directly in the flask/dish using a lysis buffer (e.g., TRIzol). For protein analysis, wash the cells with PBS, detach them using trypsin-EDTA, and prepare cell lysates.

• Analysis: Analyze NY-ESO-1 expression using qRT-PCR for mRNA levels and Western blot or flow cytometry for protein levels.

Protocol 2: Western Blot for NY-ESO-1 Detection

• Protein Extraction: Lyse decitabine-treated and untreated control cells in RIPA buffer supplemented with protease inhibitors.[14]

• Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• Sample Preparation: Mix 20-30 µg of protein from each sample with Laemmli sample buffer and boil for 5-10 minutes.

• SDS-PAGE: Load the samples onto a 12% polyacrylamide gel and perform electrophoresis to separate proteins by size.

• Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.[17]

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for NY-ESO-1 (e.g., clone E978) overnight at 4°C with gentle agitation.[14][15]

• Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[18]

• Detection: Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.[18] A band at approximately 18-22 kDa is expected for NY-ESO-1.

Protocol 3: Intracellular Flow Cytometry for NY-ESO-1

• Cell Preparation: Harvest and wash approximately 1x10^6 decitabine-treated and untreated cells with PBS.

• Surface Staining (Optional): If co-staining for surface markers, incubate cells with fluorochrome-conjugated antibodies against surface antigens.

• Fixation: Fix the cells with a fixation buffer (e.g., 1-4% paraformaldehyde) for 10-20 minutes at room temperature.[19][20]

• Permeabilization: Wash the cells and then permeabilize them with a permeabilization buffer (e.g., containing saponin (B1150181) or Triton X-100) to allow the antibody to access intracellular antigens.[19]

• Intracellular Staining: Incubate the permeabilized cells with a fluorochrome-conjugated anti-NY-ESO-1 antibody or a primary anti-NY-ESO-1 antibody followed by a fluorescent secondary antibody for 30-60 minutes at room temperature, protected from light.[21][22]

• Washing: Wash the cells with permeabilization buffer.

• Acquisition: Resuspend the cells in FACS buffer and acquire the data on a flow cytometer.

• Analysis: Analyze the data to determine the percentage of NY-ESO-1 positive cells and the mean fluorescence intensity.

Visualizations

Caption: Epigenetic silencing of the NY-ESO-1 gene (CTAG1B) via DNA methylation.

References

• 1. Treatment with 5-Aza-2'-Deoxycytidine Induces Expression of NY-ESO-1 and Facilitates Cytotoxic T Lymphocyte-Mediated Tumor Cell Killing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inducible expression of cancer-testis antigens in human prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. oncotarget.com [oncotarget.com]
• 4. Epigenetic biomarkers of promoter DNA methylation in the new era of cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Epigenetic regulation of gene expression in cancer: techniques, resources and analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The expression, modulation and use of cancer-testis antigens as potential biomarkers for cancer immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Induction of cancer testis antigen expression in circulating acute myeloid leukemia blasts following hypomethylating agent monotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Synergistic Therapeutic Effects of Low Dose Decitabine and NY-ESO-1 Specific TCR-T Cells for the Colorectal Cancer With Microsatellite Stability [frontiersin.org]
• 9. Treatment with decitabine induces the expression of stemness markers, PD-L1 and NY-ESO-1 in colorectal cancer: potential for combined chemoimmunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. NY-ESO-1 Vaccination in Combination with Decitabine Induces Antigen-Specific T-Lymphocyte Responses in Patients with Myelodysplastic Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Frontiers | 5-Azacytidine Potentiates Anti-tumor Immunity in a Model of Pancreatic Ductal Adenocarcinoma [frontiersin.org]
• 13. benchchem.com [benchchem.com]
• 14. A Novel Murine T Cell Receptor Targeting NY-ESO-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Epigenetic Induction of Cancer-Testis Antigens and Endogenous Retroviruses at Single-Cell Level Enhances Immune Recognition and Response in Glioma - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Western blot protocol | Abcam [abcam.com]
• 18. origene.com [origene.com]
• 19. (IC) Intracellular Staining Flow Cytometry Protocol Using Detergents: R&D Systems [rndsystems.com]
• 20. antibody-creativebiolabs.com [antibody-creativebiolabs.com]
• 21. BestProtocols: Staining Intracellular Antigens for Flow Cytometry | Thermo Fisher Scientific - JP [thermofisher.com]
• 22. Flow Cytometry Protocol | Abcam [abcam.com]

Reference Data & Comparative Studies

A Researcher's Guide to Validating a New Commercial NY-ESO-1 Antibody for Research

For researchers, scientists, and drug development professionals, the selection of a high-quality antibody is paramount for generating reliable and reproducible data. This guide provides a framework for validating a new commercial NY-ESO-1 antibody, using two well-established clones, E978 and D1Q2U, as examples for comparison.

New York esophageal squamous cell carcinoma-1 (NY-ESO-1) is a cancer-testis antigen that is a promising target for cancer immunotherapy.[1][2] Its expression is primarily restricted to germ cells in healthy adults but is aberrantly expressed in a variety of tumors, including melanoma, lung, and ovarian cancers.[1][2] Accurate detection of NY-ESO-1 is crucial for both basic research and clinical trial sample analysis.

Antibody Clone Comparison

Two of the most commonly used monoclonal antibodies for NY-ESO-1 detection are clone E978 (mouse monoclonal) and clone D1Q2U (rabbit monoclonal). The choice between these antibodies often depends on the specific application and the experimental design.

Feature	New Commercial Antibody (Clone E978)	Alternative Antibody (Clone D1Q2U)
Host Species	Mouse	Rabbit
Isotype	IgG1	IgG
Immunogen	Recombinant human NY-ESO-1 protein	Synthetic peptide near the C-terminus of human NY-ESO-1
Reported Applications	Western Blot (WB), Immunohistochemistry (IHC), Immunoprecipitation (IP), ELISA	Western Blot (WB), Immunohistochemistry (IHC), Immunoprecipitation (IP), Immunofluorescence (IF), Flow Cytometry (FCM)
Specificity	Recognizes human NY-ESO-1	Recognizes human NY-ESO-1. May cross-react with NY-ESO-2/LAGE-1S.[3]

Performance in Key Applications

The performance of an antibody is application-dependent. Below is a summary of recommended starting dilutions and expected results for Western Blotting and Immunohistochemistry based on available data. Direct side-by-side comparative data under identical experimental conditions is limited, and researchers should perform their own optimization.

Western Blot (WB)

Western blotting is a key technique for confirming the specificity of an antibody by detecting the target protein at its expected molecular weight.

Parameter	New Commercial Antibody (Clone E978)	Alternative Antibody (Clone D1Q2U)
Recommended Dilution	1:200 - 1:1000	1:1000
Positive Control Cell Lines	SK-MEL-37, NCI-H1299, HT-1080	293T cells transfected with human NY-ESO-1
Negative Control Cell Lines	HeLa, Jurkat	HeLa, Jurkat
Expected Band Size	~22 kDa	~20 kDa (monomer)
Published Data	Detects a band at the expected molecular weight in positive control cell lysates.[4]	Shows a specific band in transfected cells and no band in negative control cells.[5]

Immunohistochemistry (IHC)

IHC is crucial for visualizing the expression and localization of NY-ESO-1 within tissue samples.

Parameter	New Commercial Antibody (Clone E978)	Alternative Antibody (Clone D1Q2U)
Recommended Dilution	1:50 - 1:500 (for paraffin-embedded sections)	1:100 - 1:400 (for paraffin-embedded sections)
Positive Control Tissue	Human testis, Melanoma, Lung Cancer	Human testis, Melanoma, Lung Cancer
Negative Control Tissue	Normal somatic tissues (e.g., normal lung adjacent to tumor)	Normal somatic tissues (e.g., normal lung adjacent to tumor)
Staining Pattern	Cytoplasmic and nuclear	Cytoplasmic
Published Data	Shows specific staining in spermatogonia of testis and in various tumor tissues.[6]	Demonstrates specific staining in positive control tissues.

Experimental Protocols

Detailed and optimized protocols are critical for successful antibody validation. The following are recommended starting protocols for the key applications.

Western Blot Protocol

This protocol is a general guideline and should be optimized for specific experimental conditions.

Caption: Western Blot Experimental Workflow.

• Lysate Preparation: Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE: Load 20-30 µg of protein per well onto a 4-20% Tris-glycine gel.

• Transfer: Transfer proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat dry milk in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (e.g., E978 at 1:500 or D1Q2U at 1:1000) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate.

Immunohistochemistry (IHC) Protocol for Paraffin-Embedded Tissues

This protocol provides a general procedure for IHC staining.

Caption: Immunohistochemistry (IHC) Workflow.

• Deparaffinization and Rehydration: Deparaffinize slides in xylene and rehydrate through a graded series of ethanol (B145695) to water.

• Antigen Retrieval: Perform heat-induced epitope retrieval using a citrate-based buffer (pH 6.0).

• Blocking: Block endogenous peroxidase activity with 3% hydrogen peroxide and block non-specific binding with a serum-based blocking solution.

• Primary Antibody Incubation: Incubate slides with the primary antibody (e.g., E978 at 1:200 or D1Q2U at 1:200) overnight at 4°C.

• Secondary Antibody Incubation: Apply a biotinylated secondary antibody followed by a streptavidin-HRP conjugate.

• Chromogen Development: Use DAB as the chromogen and monitor for signal development.

• Counterstaining, Dehydration, and Mounting: Counterstain with hematoxylin, dehydrate, and mount with a permanent mounting medium.

Logical Framework for Antibody Validation

A systematic approach is essential for robust antibody validation. The following diagram illustrates the key steps and their logical relationships.

Caption: Antibody Validation Logic.

Conclusion

Validating a new commercial NY-ESO-1 antibody is a critical process that requires careful planning and execution. While both the E978 and D1Q2U clones have been widely used, this guide emphasizes the importance of in-house validation to ensure the antibody performs as expected in the specific context of your research. By following a systematic approach that includes a thorough review of available data, optimization of experimental protocols, and the use of appropriate controls, researchers can confidently select and validate an antibody that will yield accurate and reproducible results. The lack of direct comparative studies for many commercial antibodies highlights the necessity for researchers to perform their own head-to-head comparisons when establishing new assays.

References

• 1. Frontiers | NY-ESO-1 Based Immunotherapy of Cancer: Current Perspectives [frontiersin.org]
• 2. onclive.com [onclive.com]
• 3. NY-ESO-1 (D1Q2U) Rabbit Monoclonal Antibody (#45437) Datasheet Without Images | Cell Signaling Technology [cellsignal.com]
• 4. A novel human-derived antibody against NY-ESO-1 improves the efficacy of chemotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. NY-ESO-1 (D1Q2U) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]
• 6. researchgate.net [researchgate.net]

A Researcher's Guide to NY-ESO-1 ELISA Kits: A Comparative Analysis of Sensitivity and Performance

For researchers, scientists, and drug development professionals embarking on studies involving the cancer-testis antigen NY-ESO-1, the selection of a sufficiently sensitive and reliable quantification method is paramount. Enzyme-linked immunosorbent assays (ELISAs) are a primary tool for this purpose, yet a direct comparison of commercially available kits can be challenging. This guide provides an objective overview of several NY-ESO-1 ELISA kits, presenting their performance characteristics and experimental protocols to aid in making an informed decision for your research needs.

Performance Comparison of NY-ESO-1 ELISA Kits

The sensitivity of an ELISA kit, often defined by its limit of detection (LOD), is a critical parameter for the accurate quantification of low-abundance antigens like NY-ESO-1 in biological samples. The following table summarizes the key performance characteristics of several commercially available NY-ESO-1 ELISA kits based on manufacturer-provided data. It is important to note that while some companies provide complete, ready-to-use kits, others offer antibody pairs for researchers to develop their own assays, which allows for greater flexibility but requires in-house optimization.

Manufacturer	Catalog Number	Assay Format	Sensitivity (LOD)	Detection Range	Sample Types
MyBioSource	MBS7608119	Sandwich ELISA	0.094 ng/mL[1]	0.156 - 10 ng/mL[1]	Serum, Plasma, Cell Culture Supernatant, Cell/Tissue Lysate[1]
FineTest	EH10736	Sandwich ELISA	0.094 ng/mL[2]	0.156 - 10 ng/mL[2]	Serum, Plasma, Cell Culture Supernatant, Cell/Tissue Lysate[2]
FineTest	QT-EH10736 (QuickTest)	Sandwich ELISA	0.094 ng/mL[3]	0.156 - 10 ng/mL[3]	Serum, Plasma, Cell Culture Supernatant, Cell/Tissue Lysate[3]
Biomatik	EKU06333	Sandwich ELISA	0.059 ng/mL	0.156 - 10 ng/mL	Serum, Plasma, Tissue homogenates, Cell lysates
Cusabio	CSB-E13580h (CTAG1A)	Sandwich ELISA	Not explicitly stated	Not explicitly stated	Serum, Plasma, Tissue Homogenates, Cell Lysates[4]
R&D Systems	DuoSet	Antibody Pair	User-determined	User-determined	Cell Culture Supernatant, Serum, Plasma (requires optimization)[5]
BioLegend	ELISA MAX™ Deluxe	Antibody Pair	User-determined	User-determined	Varies by application

Experimental Methodologies

The general principle behind the sandwich ELISA kits listed above involves the capture of the NY-ESO-1 antigen between two specific antibodies. The following is a generalized experimental workflow. For specific details, it is crucial to consult the manual provided with each kit.

General Sandwich ELISA Protocol

A typical sandwich ELISA protocol involves the following key steps:

• Plate Coating: A 96-well microplate is pre-coated with a capture antibody specific for NY-ESO-1.

• Sample/Standard Incubation: Standards with known NY-ESO-1 concentrations and unknown samples are added to the wells. The NY-ESO-1 antigen present in the samples binds to the capture antibody.

• Detection Antibody Incubation: A biotinylated detection antibody, which recognizes a different epitope on the NY-ESO-1 antigen, is added to the wells.

• Enzyme Conjugate Incubation: A streptavidin-horseradish peroxidase (HRP) conjugate is added, which binds to the biotinylated detection antibody.

• Substrate Reaction: A chromogenic substrate (e.g., TMB) is added, which is converted by HRP into a colored product.

• Signal Measurement: The reaction is stopped, and the absorbance of the colored product is measured using a microplate reader at a specific wavelength (commonly 450 nm). The intensity of the color is proportional to the amount of NY-ESO-1 in the sample.

The concentration of NY-ESO-1 in the samples is then determined by interpolating from a standard curve generated using the known concentrations of the standards.

The "QuickTest" format from FineTest is designed to reduce the overall assay time, typically to around 120 minutes, by combining or shortening incubation steps.[3]

For DuoSet or ELISA MAX™ Deluxe formats, the researcher is responsible for optimizing several steps, including coating the plate with the capture antibody, determining the optimal concentrations of the detection antibody and streptavidin-HRP, and preparing all necessary buffers.[5]

References

• 1. mybiosource.com [mybiosource.com]
• 2. Human NY-ESO-1(Cancer/testis antigen 1) ELISA Kit - FineTest ELISA Kit | FineTest Antibody | FineTest® [fn-test.com]
• 3. Human NY-ESO-1 (Cancer/testis antigen 1) QuickTest ELISA Kit - FineTest ELISA Kit | FineTest Antibody | FineTest® [fn-test.com]
• 4. cusabio.com [cusabio.com]
• 5. DuoSet ELISA Protocol: R&D Systems [rndsystems.com]

A Comparative Guide to NY-ESO-1 and MAGE-A4 as Lung Cancer Biomarkers

For Researchers, Scientists, and Drug Development Professionals

The landscape of lung cancer treatment is rapidly evolving, with a growing emphasis on personalized medicine and immunotherapy. Central to this progress is the identification and validation of robust biomarkers to guide therapeutic decisions. Among the most promising candidates are the cancer-testis antigens (CTAs), a class of proteins with expression largely restricted to tumor cells and adult reproductive tissues. This guide provides a detailed comparison of two leading CTAs, New York esophageal squamous cell carcinoma 1 (NY-ESO-1) and Melanoma-associated antigen A4 (MAGE-A4), as biomarkers in lung cancer.

Introduction to NY-ESO-1 and MAGE-A4

NY-ESO-1 and MAGE-A4 are both well-characterized cancer-testis antigens that have garnered significant interest as targets for cancer immunotherapy due to their tumor-specific expression and immunogenicity.[1][2][3] Their expression in normal tissues is primarily confined to the testis, an immune-privileged site, rendering them attractive targets for therapies designed to minimize off-tumor toxicities.[2][3] In lung cancer, the expression of both NY-ESO-1 and MAGE-A4 has been associated with various clinicopathological features and patient outcomes, making them valuable prognostic and predictive biomarkers.

Quantitative Data Summary

The following tables summarize the expression frequency and prognostic significance of NY-ESO-1 and MAGE-A4 in lung cancer, based on data from multiple studies.

Table 1: Expression of NY-ESO-1 and MAGE-A4 in Non-Small Cell Lung Cancer (NSCLC)

Biomarker	Overall Expression Rate in NSCLC	Expression in Squamous Cell Carcinoma (SCC)	Expression in Adenocarcinoma (ADC)	Data Source(s)
NY-ESO-1	8.3% - 25%	More frequent than in ADC	Less frequent than in SCC	[2][4][5][6]
MAGE-A4	24% - 71.4%	51% - 58.33%	8% - 94.7%	[2][7][8][9]

Table 2: Prognostic Value of NY-ESO-1 and MAGE-A4 in Lung Cancer

Biomarker	Association with Overall Survival (OS)	Association with Progression-Free Survival (PFS)	Predictive Value	Data Source(s)
NY-ESO-1	Associated with poorer OS	Associated with worse PFS	May predict improved response to neoadjuvant chemotherapy but is also a poor prognostic marker.[4][10][11] Serum antibodies may predict response to anti-PD-1 therapy.[12][13]	[4][10][11][12][13][14]
MAGE-A4	Associated with poorer OS, particularly in advanced stages.[2][15] Nuclear MAGEA4 is an independent poor prognostic factor in the absence of p53.[15]	Information not consistently available	Expression is associated with factors indicating poor prognosis.[16]	[2][15][16][17]

Experimental Protocols

Detailed methodologies are crucial for the reproducible and reliable assessment of biomarker expression. Below are representative protocols for the detection of NY-ESO-1 and MAGE-A4.

Immunohistochemistry (IHC) for NY-ESO-1 and MAGE-A4

IHC is a widely used technique to detect the presence and localization of proteins in tissue samples.

Objective: To determine the protein expression of NY-ESO-1 or MAGE-A4 in formalin-fixed, paraffin-embedded (FFPE) lung cancer tissue sections.

Materials:

• FFPE lung tumor tissue blocks

• Microtome

• Glass slides

• Primary antibodies: Anti-NY-ESO-1 monoclonal antibody (e.g., clone E978)[18], Anti-MAGE-A4 monoclonal antibody

• Secondary antibody and detection system (e.g., HRP-conjugated secondary antibody and DAB substrate)

• Antigen retrieval solution (e.g., citrate (B86180) buffer, pH 6.0)

• Wash buffers (e.g., PBS or TBS)

• Hematoxylin (B73222) for counterstaining

• Mounting medium

Procedure:

• Sectioning: Cut 4-5 µm thick sections from the FFPE tissue blocks using a microtome and mount them on positively charged glass slides.

• Deparaffinization and Rehydration: Deparaffinize the sections in xylene and rehydrate through a graded series of ethanol (B145695) solutions to water.

• Antigen Retrieval: Perform heat-induced epitope retrieval by immersing the slides in antigen retrieval solution and heating in a water bath or pressure cooker. Allow slides to cool to room temperature.

• Blocking: Block endogenous peroxidase activity with a hydrogen peroxide solution. Block non-specific antibody binding with a protein block solution.

• Primary Antibody Incubation: Incubate the sections with the primary antibody (anti-NY-ESO-1 or anti-MAGE-A4) at a predetermined optimal concentration and duration, typically overnight at 4°C.

• Washing: Wash the slides with wash buffer to remove unbound primary antibody.

• Secondary Antibody Incubation: Incubate the sections with the HRP-conjugated secondary antibody for a specified time at room temperature.

• Washing: Repeat the washing step.

• Detection: Apply the DAB substrate, which will produce a brown precipitate at the site of the antigen-antibody reaction.

• Counterstaining: Counterstain the sections with hematoxylin to visualize the cell nuclei.

• Dehydration and Mounting: Dehydrate the sections through a graded series of ethanol and clear in xylene. Mount a coverslip using a permanent mounting medium.

• Analysis: Evaluate the staining intensity and the percentage of positive tumor cells under a light microscope.[18] A scoring system is typically used to quantify the expression.

Reverse Transcription Polymerase Chain Reaction (RT-PCR) for NY-ESO-1 and MAGE-A4 mRNA

RT-PCR is used to detect and quantify the messenger RNA (mRNA) expression of a specific gene.

Objective: To determine the mRNA expression levels of NY-ESO-1 or MAGE-A4 in lung cancer tissue or cell lines.

Materials:

• Fresh-frozen lung tumor tissue or cultured lung cancer cells

• RNA extraction kit

• Reverse transcriptase enzyme

• dNTPs

• Primers specific for NY-ESO-1 or MAGE-A4 and a reference gene (e.g., GAPDH)

• Taq DNA polymerase

• PCR tubes and thermocycler

• Agarose (B213101) gel and electrophoresis equipment

• UV transilluminator for visualization

Procedure:

• RNA Extraction: Isolate total RNA from the tissue or cells using a commercial RNA extraction kit according to the manufacturer's instructions.

• RNA Quantification and Quality Control: Measure the concentration and purity of the extracted RNA using a spectrophotometer. Assess RNA integrity via gel electrophoresis.

• Reverse Transcription (cDNA Synthesis): Synthesize complementary DNA (cDNA) from the extracted RNA using reverse transcriptase, dNTPs, and random or oligo(dT) primers.

• PCR Amplification: Set up the PCR reaction with the synthesized cDNA as a template, gene-specific primers for NY-ESO-1 or MAGE-A4, Taq DNA polymerase, and dNTPs. Use primers for a housekeeping gene as an internal control.

• Thermocycling: Perform the PCR amplification in a thermocycler with appropriate cycles of denaturation, annealing, and extension.

• Gel Electrophoresis: Separate the PCR products by size on an agarose gel containing a DNA stain (e.g., ethidium (B1194527) bromide).

• Visualization and Analysis: Visualize the PCR products under UV light. The presence of a band at the expected size indicates the expression of the target gene. The intensity of the band can provide a semi-quantitative measure of expression relative to the control gene.[2] For quantitative analysis (qRT-PCR), a real-time PCR machine and fluorescent dyes (e.g., SYBR Green) are used.

Diagrams

The following diagrams illustrate key concepts related to the use of NY-ESO-1 and MAGE-A4 as biomarkers and therapeutic targets.

Caption: Workflow for biomarker-guided therapy in lung cancer.

Caption: TCR-T cell therapy targeting NY-ESO-1 or MAGE-A4.

Conclusion

Both NY-ESO-1 and MAGE-A4 are highly specific and immunogenic biomarkers in lung cancer, with significant potential to guide patient selection for targeted immunotherapies. MAGE-A4 appears to be more frequently expressed than NY-ESO-1 in NSCLC, particularly in squamous cell carcinoma, potentially making it a more broadly applicable target.[9] However, the expression of both antigens is associated with a poorer prognosis, highlighting their role in tumor progression.[10][14][16]

The development of T-cell receptor (TCR)-engineered T-cell therapies targeting NY-ESO-1 and MAGE-A4 has shown promise in clinical trials for various solid tumors, including lung cancer.[1][5][19] Continued research and standardized assays for the detection of these biomarkers are essential for their successful integration into clinical practice and the advancement of personalized immunotherapy for lung cancer patients.

References

• 1. NY-ESO-1 targeting in non-small cell lung cancer: promise and challenges of letetresgene autoleucel - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Expression of the MAGE-A4 and NY-ESO-1 cancer-testis antigens and T cell infiltration in non-small cell lung carcinoma and their prognostic significance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. spandidos-publications.com [spandidos-publications.com]
• 4. ascopubs.org [ascopubs.org]
• 5. Treatment of metastatic non-small cell lung cancer with NY-ESO-1 specific TCR engineered-T cells in a phase I clinical trial: A case report - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Analysis of GAGE, NY-ESO-1 and SP17 cancer/testis antigen expression in early stage non-small cell lung carcinoma | Semantic Scholar [semanticscholar.org]
• 7. Myeloid-derived suppressor cells infiltration in non-small-cell lung cancer tumor and MAGE-A4 and NY-ESO-1 expression - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Adaptimmune Presents MAGE-A4 and MAGE-A10 pre-clinical data at American Association for Cancer Research (AACR) Annual Meeting :: Adaptimmune (ADAPY) [adaptimmune.com]
• 9. MAGE-A is more highly expressed than NY-ESO-1 in a systematic immunohistochemical analysis of 3668 cases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. NY-ESO-1 expression in solid tumors predicts prognosis: A systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ascopubs.org [ascopubs.org]
• 12. Immune checkpoint therapy and response biomarkers in non-small-cell lung cancer: Serum NY-ESO-1 and XAGE1 antibody as predictive and monitoring markers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ascopubs.org [ascopubs.org]
• 14. Frontiers | NY-ESO-1 Based Immunotherapy of Cancer: Current Perspectives [frontiersin.org]
• 15. Prognostic value of MAGEA4 in primary lung cancer depends on subcellular localization and p53 status - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. MAGE‐A gene expression in peripheral blood serves as a poor prognostic marker for patients with lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 17. biorxiv.org [biorxiv.org]
• 18. jitc.bmj.com [jitc.bmj.com]
• 19. news-medical.net [news-medical.net]

A Comparative Guide to NY-ESO-1 TCR-T Cell Efficacy Against Other Prominent Tumor Antigens

For Researchers, Scientists, and Drug Development Professionals

The field of adoptive T-cell therapy has witnessed significant advancements, with T-cell receptor (TCR)-engineered T cells (TCR-T) emerging as a potent therapeutic modality against various cancers. This guide provides a comparative analysis of the efficacy of TCR-T cells targeting the cancer-testis antigen New York-esophageal squamous cell carcinoma-1 (NY-ESO-1) against other well-known tumor-associated antigens: MAGE-A4, PRAME, and WT1. The data presented is compiled from various clinical trials and preclinical studies to offer a comprehensive overview for the research and drug development community.

Clinical Efficacy of TCR-T Cell Therapies: A Comparative Summary

The following tables summarize key efficacy data from clinical trials investigating TCR-T cells targeting NY-ESO-1, MAGE-A4, PRAME, and WT1. It is important to note that these trials were not head-to-head comparisons, and variations in study design, patient populations, cancer types, and lymphodepletion regimens may influence the reported outcomes.

Table 1: Efficacy of NY-ESO-1 TCR-T Cells

Clinical Trial Identifier	Cancer Type	Number of Patients	Overall Response Rate (ORR)	Disease Control Rate (DCR)	Median Duration of Response (DoR)	Median Progression-Free Survival (PFS)
NCT01343043	Synovial Sarcoma	45	20%-50% (across cohorts)	Not Reported	8.6-32.1 weeks (across cohorts)	8.6-22.4 weeks (across cohorts)[1]
NCT04318964	Soft Tissue Sarcoma	12	41.7%	83.3%	13.1 months	7.2 months[2][3]
Phase I/II (NCI)	Synovial Sarcoma	Not Specified	61%	Not Reported	Not Reported	Not Reported[4]
Phase I/II (NCI)	Melanoma	Not Specified	55%	Not Reported	Not Reported	Not Reported[4]
Phase I/II	Multiple Myeloma	20	80% (clinical responses)	Not Reported	Not Reported	19.1 months[5]

Table 2: Efficacy of MAGE-A4 TCR-T Cells

Clinical Trial Identifier	Cancer Type	Number of Patients	Overall Response Rate (ORR)	Disease Control Rate (DCR)	Median Duration of Response (DoR)	Median Progression-Free Survival (PFS)
Phase I (ADP-A2M4)	Multiple Solid Tumors	38	23.7%	71.1%	28 weeks (in synovial sarcoma)	20 weeks (in synovial sarcoma)[6]
SPEARHEAD-1 (NCT04044768)	Synovial Sarcoma	44	39%	Not Reported	11.6 months	3.8 months[7]
SURPASS (NCT04044859)	Multiple Solid Tumors	43	33%	81%	12 weeks	Not Reported[8]

Table 3: Efficacy of PRAME TCR-T Cells

Clinical Trial Identifier	Cancer Type	Number of Patients	Overall Response Rate (ORR)	Disease Control Rate (DCR)	Median Duration of Response (DoR)	Median Progression-Free Survival (PFS)
IMA203 (NCT03686124)	Multiple Solid Tumors	27 (Phase 1a) + 5 (Phase 1b)	50% (at target dose or higher)	Not Reported	Not Reached (at time of report)	Not Reported[9]
IMA203 (Melanoma)	Melanoma	26	54%	Not Reported	12.1 months	6 months[10]
IMA203 (Uveal Melanoma)	Uveal Melanoma	Not Specified	67%	Not Reported	Durable Responses Reported	Not Reported[11]

Table 4: Efficacy of WT1 TCR-T Cells

Clinical Trial Identifier	Cancer Type	Number of Patients	Key Efficacy Outcomes
NCT01640301	Acute Myeloid Leukemia (AML)	12	100% relapse-free survival at a median of 44 months[12]
Phase I	Refractory AML and High-Risk Myelodysplastic Syndrome (MDS)	8	2 patients showed transient decreases in bone marrow blast counts. 4 of 5 patients with persistent T cells survived >12 months[13]
NCT02550535	High-Risk Myeloid Malignancies	10	7 out of 10 patients had in vivo proliferation and persistence of WT1-specific TCR-T cells for 12 months. 2 patients showed decreased blast counts[14]

Experimental Protocols

Detailed experimental protocols are crucial for the replication and validation of scientific findings. Below are representative methodologies for key assays used in the evaluation of TCR-T cell efficacy.

Cytotoxicity Assay (Representative Protocol)

This protocol outlines a common method for assessing the cytotoxic potential of TCR-T cells against target tumor cells.

• Cell Preparation:

  • Effector Cells: TCR-T cells are thawed, washed, and resuspended in appropriate assay medium. Cell viability and count are determined.

  • Target Cells: Tumor cells expressing the target antigen and the appropriate HLA allele are harvested, washed, and resuspended. Target cells are often labeled with a fluorescent dye (e.g., Calcein-AM) or a radioactive isotope (e.g., ⁵¹Cr) for detection of cell lysis.

• Co-culture:

  • Effector and target cells are co-incubated at various effector-to-target (E:T) ratios (e.g., 40:1, 20:1, 10:1, 5:1) in a 96-well plate.

  • Control wells include target cells alone (spontaneous release) and target cells with a lysis agent (e.g., Triton X-100) for maximum release.

• Incubation:

  • The plate is incubated for a defined period (typically 4-18 hours) at 37°C in a CO₂ incubator.

• Data Acquisition:

  • For fluorescent assays, the supernatant is transferred to a new plate, and fluorescence is measured using a plate reader.

  • For radioactive assays, the supernatant is collected, and radioactivity is measured using a gamma counter.

• Calculation of Cytotoxicity:

  • Percent specific lysis is calculated using the formula: % Specific Lysis = [(Experimental Release - Spontaneous Release) / (Maximum Release - Spontaneous Release)] x 100

Cytokine Release Assay (Representative Protocol)

This assay measures the secretion of cytokines by TCR-T cells upon recognition of their target, indicating T-cell activation.

• Co-culture Setup:

  • TCR-T cells and target tumor cells are co-cultured at a specific E:T ratio (e.g., 10:1) in a 96-well plate.

  • Control wells include TCR-T cells alone and target cells alone.

• Incubation:

  • The plate is incubated for 24-48 hours at 37°C in a CO₂ incubator.

• Supernatant Collection:

  • After incubation, the plate is centrifuged, and the supernatant is carefully collected.

• Cytokine Measurement:

  • Cytokine levels (e.g., IFN-γ, TNF-α, IL-2) in the supernatant are quantified using methods such as:

    • ELISA (Enzyme-Linked Immunosorbent Assay): For measuring a single cytokine.

    • Multiplex Bead Array (e.g., Luminex): For simultaneous measurement of multiple cytokines.

    • Flow Cytometry-based Cytokine Bead Array (CBA): An alternative for multiplex analysis.

• Data Analysis:

  • Standard curves are generated using recombinant cytokine standards.

  • Cytokine concentrations in the experimental samples are interpolated from the standard curve.

Visualizations: Workflows and Signaling Pathways

Visual diagrams are essential for understanding complex biological processes and experimental designs. The following diagrams were created using the DOT language for Graphviz.

Figure 1: Generalized workflow for the manufacturing and administration of TCR-T cell therapy.

Figure 2: Simplified signaling pathway following TCR engagement with a peptide-MHC complex on a tumor cell.

Concluding Remarks

TCR-T cell therapies targeting NY-ESO-1 have demonstrated significant clinical activity, particularly in synovial sarcoma and multiple myeloma. When compared to other prominent antigens, the efficacy appears to be within a similar range, with notable responses observed for MAGE-A4 in various solid tumors, PRAME in melanoma, and WT1 in hematological malignancies.

The choice of target antigen is a critical determinant of therapeutic success and is contingent on the tumor type, antigen expression levels, and HLA restriction. The data presented in this guide underscore the potential of TCR-T cell therapy across a spectrum of cancers and highlight the ongoing efforts to optimize this promising immunotherapeutic approach. Further head-to-head clinical trials will be invaluable in definitively establishing the comparative efficacy of these different antigen-specific TCR-T cell therapies.

References

• 1. TCR-T cell therapy: current development approaches, preclinical evaluation, and perspectives on regulatory challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 2. T Cell Receptor Signaling | Cell Signaling Technology [cellsignal.com]
• 3. Antigen-Specific TCR-T Cells for Acute Myeloid Leukemia: State of the Art and Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ClinicalTrials.gov [clinicaltrials.gov]
• 5. Protocol for assessing T cell receptor-mediated human T cell cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. T-cell receptor - Wikipedia [en.wikipedia.org]
• 8. T Cell Activation via Anti-CD3 and Anti-CD28 Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 9. NY-ESO-1 specific TCR engineered T-cells mediate sustained antigen-specific antitumor effects in myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pnas.org [pnas.org]
• 12. Next Generation MAGE-A4 TCR-T cell program in China | JW Therapeutics [jwtherapeutics.com]
• 13. ascopubs.org [ascopubs.org]
• 14. Protocol for assessing T cell receptor-mediated human T cell cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]

The Dual Role of NY-ESO-1 in Oncology: A Prognostic Marker and Therapeutic Target

New York-esophageal squamous cell carcinoma-1 (NY-ESO-1) , a member of the cancer-testis antigen (CTA) family, has emerged as a molecule of significant interest in oncology. Its restricted expression in normal tissues, primarily to testicular germ cells and placental trophoblasts, contrasts with its aberrant expression in a wide range of malignancies, making it an attractive target for immunotherapy.[1][2][3] However, the correlation of NY-ESO-1 expression with patient prognosis is a complex and sometimes contradictory narrative, varying across different cancer types and influenced by the host's immune response. This guide provides a comparative overview of the prognostic significance of NY-ESO-1 expression, supported by quantitative data and detailed experimental methodologies.

NY-ESO-1 Expression and Patient Survival: A Complex Correlation

A comprehensive meta-analysis of 23 studies concluded that NY-ESO-1 expression in solid tumors is generally associated with a worse prognosis.[4][5] The pooled hazard ratios (HRs) indicated an increased risk of mortality and disease progression for patients with NY-ESO-1-positive tumors.[5]

However, the prognostic value of NY-ESO-1 is not uniform across all cancers and can be influenced by the specific tumor microenvironment. For instance, in triple-negative breast cancer, NY-ESO-1 expression has been associated with higher levels of tumor-infiltrating lymphocytes and a more favorable prognosis.[1] This highlights the importance of considering the immunological context when evaluating the role of NY-ESO-1.

Table 1: Meta-Analysis of NY-ESO-1 Expression and Prognosis in Solid Tumors

Prognostic Endpoint	Pooled Hazard Ratio (95% CI)	Interpretation
Overall Survival (OS)	1.41 (1.24-1.61)	NY-ESO-1 expression is associated with a 41% increased risk of death.[5]
Progression-Free Survival (PFS)	1.62 (1.42-1.84)	NY-ESO-1 expression is associated with a 62% increased risk of disease progression.[5]
Disease-Free Survival (DFS)	0.95 (0.56-1.59)	No statistically significant association was found for DFS in this meta-analysis.[4]

Table 2: Prognostic Significance of NY-ESO-1 Expression in Specific Cancer Types

Cancer Type	Correlation with Prognosis	Key Findings
Ovarian Cancer	Poor	NY-ESO-1 positivity was associated with higher tumor grade, advanced stage, and significantly shorter overall survival (42.9 vs. 50.0 months).[6]
Gastric Cancer	Poor	Patients with positive NY-ESO-1 expression had a significantly shorter median survival (19.0 months) compared to those with negative expression (52.0 months).[7]
Myxoid Liposarcoma	Poor	NY-ESO-1 positivity was correlated with higher tumor grade and a poorer overall survival rate.[8]
Cutaneous Melanoma	Poor	Tumor expression of NY-ESO-1 correlated with a significantly reduced median relapse-free survival (45 months vs. 70 months for negative expression).[1]
Non-Small Cell Lung Cancer (NSCLC)	Poor	Hypomethylation of the NY-ESO-1 gene, leading to increased expression, was associated with a significant reduction in overall survival.[1]
Multiple Myeloma	Poor	NY-ESO-1 is frequently expressed in multiple myeloma with cytogenetic abnormalities and is associated with a poor prognosis.[9]
Triple-Negative Breast Cancer	Favorable	NY-ESO-1 expression was associated with increased tumor-infiltrating lymphocytes and improved disease-free survival.[1][6]

The Immune Response to NY-ESO-1: A Critical Prognostic Determinant

The presence of a spontaneous immune response to NY-ESO-1 adds another layer of complexity to its prognostic significance. A distinction must be made between humoral (antibody-based) and cellular (T-cell-based) immunity.

• Humoral Response: The presence of NY-ESO-1 antibodies has been correlated with advanced disease stage and may increase with disease progression.[2][3]

• Cellular Response: Conversely, the presence of circulating NY-ESO-1-specific T cells is often associated with a better prognosis.[1][2] In metastatic melanoma, the presence of these T cells was linked to an improvement in overall survival from 6 to 21 months.[2][3]

This suggests that while the tumor's expression of NY-ESO-1 may indicate a more aggressive phenotype, the patient's ability to mount a T-cell response against it can lead to better outcomes. This is the foundational principle for NY-ESO-1-targeted immunotherapies.

Experimental Protocols for NY-ESO-1 Detection

The method of detection and the criteria for positivity can significantly impact the reported rates of NY-ESO-1 expression and its correlation with prognosis. The two most common methods are Immunohistochemistry (IHC) and Reverse Transcription Polymerase Chain Reaction (RT-PCR).

Immunohistochemistry (IHC)

IHC detects the NY-ESO-1 protein directly in tumor tissue sections.

• Antibodies: Various monoclonal antibodies are used, including E978, ES121, B.9.8.1.1, and D8.38.[5]

• Protocol Outline:

  • Paraffin-embedded tumor tissue sections are deparaffinized and rehydrated.

  • Antigen retrieval is performed, often using heat-induced epitope retrieval in a citrate (B86180) or EDTA buffer.

  • Endogenous peroxidase activity is blocked.

  • Sections are incubated with a primary antibody against NY-ESO-1.

  • A secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase) is applied.

  • The substrate-chromogen solution is added to visualize the antibody binding.

  • Sections are counterstained, dehydrated, and mounted.

• Scoring: Scoring systems vary but often consider both the percentage of positive tumor cells and the intensity of staining. A common cutoff for positivity is the presence of staining in at least 5% of tumor cells.[6]

Reverse Transcription Polymerase Chain Reaction (RT-PCR)

RT-PCR detects the mRNA transcript of the gene encoding NY-ESO-1 (CTAG1B).

• Protocol Outline:

  • Total RNA is extracted from fresh-frozen or formalin-fixed, paraffin-embedded (FFPE) tumor tissue.

  • The RNA is reverse transcribed into complementary DNA (cDNA).

  • The cDNA is then amplified using primers specific for the CTAG1B gene in a real-time PCR machine.

  • The amplification is monitored in real-time using a fluorescent probe or dye.

• Quantification: The expression level is often normalized to a housekeeping gene to account for variations in RNA quality and quantity. A threshold cycle (Ct) value is determined, and a lower Ct value indicates higher expression.

The concordance between IHC and RT-PCR is moderate, and using a combination of methods can provide a more comprehensive assessment of NY-ESO-1 expression.[6]

Visualizing the Prognostic Landscape of NY-ESO-1

The following diagrams illustrate the key concepts discussed.

Caption: Logical relationship between NY-ESO-1 expression and prognosis.

References

• 1. onclive.com [onclive.com]
• 2. Frontiers | NY-ESO-1 Based Immunotherapy of Cancer: Current Perspectives [frontiersin.org]
• 3. NY-ESO-1 Based Immunotherapy of Cancer: Current Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NY-ESO-1 expression in solid tumors predicts prognosis: A systematic review and meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. NY-ESO-1 expression in solid tumors predicts prognosis: A systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. NY-ESO-1 expression predicts an aggressive phenotype of ovarian cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The role of the NY-ESO-1 in the prognosis of gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. NY-ESO-1 as a diagnostic and prognostic marker for myxoid liposarcoma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ashpublications.org [ashpublications.org]

Navigating the Immunological Landscape of NY-ESO-1 and LAGE-1: A Guide to Antibody Cross-Reactivity

For Researchers, Scientists, and Drug Development Professionals

The cancer-testis antigens New York Esophageal Squamous Cell Carcinoma-1 (NY-ESO-1) and L-Antigen Family Member-1 (LAGE-1) are highly homologous proteins and prominent targets in cancer immunotherapy. Their significant sequence similarity often leads to immunological cross-reactivity, a critical consideration in the development and evaluation of antibody-based therapeutics and diagnostics. This guide provides an objective comparison of antibody reactivity to these two antigens, supported by experimental data and detailed protocols to aid in the design and interpretation of research in this area.

High Homology Underpins Cross-Reactivity

NY-ESO-1 and LAGE-1a, an isoform of LAGE-1, share a high degree of amino acid sequence homology, estimated to be between 84% and 87%.[1][2] This similarity is the primary basis for the observed cross-reactivity of both T-cell and antibody responses. Consequently, patient sera often contain polyclonal antibodies that can recognize both antigens, and some monoclonal antibodies have been developed that bind to shared epitopes. However, highly specific monoclonal antibodies that can distinguish between the two have also been generated.

Quantitative Comparison of Antibody Specificity

The specificity of monoclonal antibodies is a key factor in their therapeutic and diagnostic application. The following table summarizes the reactivity of well-characterized monoclonal antibodies against NY-ESO-1 and their cross-reactivity with LAGE-1.

Monoclonal Antibody	Target Antigen	Cross-Reactivity with LAGE-1 Peptides	Experimental Method	Reference
ES121	NY-ESO-1	No binding observed	Peptide ELISA	[2][3]
E978	NY-ESO-1	No binding observed	Peptide ELISA	[2][3]
219-510-23	NY-ESO-1 and LAGE-1	Reactive with both antigens	Immunohistochemistry	[4]

Experimental Protocols

Accurate assessment of antibody cross-reactivity is paramount. Below are detailed methodologies for key experiments used to characterize the binding of antibodies to NY-ESO-1 and LAGE-1.

Enzyme-Linked Immunosorbent Assay (ELISA) for Antibody Specificity

This protocol is designed to determine the specificity of antibodies against NY-ESO-1 and LAGE-1 proteins or peptides.

Materials:

• Recombinant NY-ESO-1 and LAGE-1 proteins/peptides

• 96-well ELISA plates

• Phosphate-buffered saline (PBS)

• Coating Buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Blocking Buffer (e.g., 5% non-fat dry milk or BSA in PBS-T)

• Wash Buffer (PBS with 0.05% Tween-20, PBS-T)

• Primary antibody (test antibody)

• HRP-conjugated secondary antibody

• TMB substrate

• Stop solution (e.g., 2N H₂SO₄)

• Plate reader

Procedure:

• Antigen Coating: Coat separate wells of a 96-well plate with 100 µL of 1 µg/mL NY-ESO-1 or LAGE-1 antigen diluted in Coating Buffer. Incubate overnight at 4°C.

• Washing: Wash the wells three times with 200 µL of Wash Buffer.

• Blocking: Block the wells by adding 200 µL of Blocking Buffer to each well and incubate for 2 hours at room temperature.

• Washing: Repeat the washing step as in step 2.

• Primary Antibody Incubation: Add 100 µL of serially diluted primary antibody to the wells. Incubate for 2 hours at room temperature.

• Washing: Repeat the washing step as in step 2.

• Secondary Antibody Incubation: Add 100 µL of HRP-conjugated secondary antibody, diluted according to the manufacturer's instructions, to each well. Incubate for 1 hour at room temperature.

• Washing: Repeat the washing step as in step 2, but increase the number of washes to five.

• Detection: Add 100 µL of TMB substrate to each well and incubate in the dark for 15-30 minutes.

• Stop Reaction: Stop the reaction by adding 50 µL of Stop Solution to each well.

• Data Acquisition: Read the absorbance at 450 nm using a plate reader.

Immunohistochemistry (IHC) for Tissue Cross-Reactivity

This protocol allows for the visualization of antibody binding to NY-ESO-1 and LAGE-1 in tissue sections.

Materials:

• Formalin-fixed, paraffin-embedded (FFPE) tissue sections expressing NY-ESO-1 and/or LAGE-1

• Xylene and graded alcohols for deparaffinization and rehydration

• Antigen retrieval solution (e.g., citrate (B86180) buffer, pH 6.0)

• Hydrogen peroxide (3%) to block endogenous peroxidase activity

• Blocking buffer (e.g., normal goat serum)

• Primary antibody (test antibody)

• Biotinylated secondary antibody

• Streptavidin-HRP conjugate

• DAB substrate-chromogen solution

• Hematoxylin for counterstaining

• Mounting medium

Procedure:

• Deparaffinization and Rehydration: Deparaffinize the tissue sections in xylene and rehydrate through a graded series of alcohol to water.

• Antigen Retrieval: Perform heat-induced epitope retrieval by immersing the slides in antigen retrieval solution and heating (e.g., in a microwave or pressure cooker).

• Peroxidase Blocking: Incubate the sections with 3% hydrogen peroxide for 10 minutes to block endogenous peroxidase activity.

• Blocking: Block non-specific binding by incubating the sections with blocking buffer for 30 minutes.

• Primary Antibody Incubation: Incubate the sections with the primary antibody at the optimal dilution overnight at 4°C.

• Secondary Antibody Incubation: Incubate the sections with the biotinylated secondary antibody for 30 minutes at room temperature.

• Streptavidin-HRP Incubation: Incubate the sections with streptavidin-HRP conjugate for 30 minutes at room temperature.

• Detection: Visualize the antibody binding by adding DAB substrate-chromogen solution and incubating for 5-10 minutes.

• Counterstaining: Counterstain the sections with hematoxylin.

• Dehydration and Mounting: Dehydrate the sections through graded alcohols and xylene, and mount with a coverslip.

Visualizing Antigen Homology and Experimental Workflow

To further clarify the relationship between NY-ESO-1 and LAGE-1 and the process of evaluating antibody cross-reactivity, the following diagrams are provided.

References

• 1. jitc.bmj.com [jitc.bmj.com]
• 2. jitc.bmj.com [jitc.bmj.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Evaluation of LAGE-1 and NY-ESO-1 expression in multiple myeloma patients to explore possible benefits of their homology for immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to DNA vs. Peptide Vaccines for Inducing NY-ESO-1 Immunity

New York-esophageal squamous cell carcinoma-1 (NY-ESO-1) is a cancer-testis antigen expressed in various malignancies but not in normal adult tissues, making it a prime target for cancer immunotherapy.[1][2] Both DNA and peptide-based vaccines have been developed to elicit an immune response against NY-ESO-1-expressing tumors. This guide provides a comparative analysis of these two vaccine platforms, supported by clinical trial data, to inform researchers and drug development professionals.

Mechanism of Action: Distinct Pathways to T-Cell Activation

DNA and peptide vaccines employ fundamentally different strategies to present the NY-ESO-1 antigen and stimulate an immune response. DNA vaccines deliver the genetic blueprint for the antigen, while peptide vaccines provide short, specific fragments of the antigen.

A DNA vaccine, typically a plasmid, is introduced into the patient's cells. These host cells then transcribe and translate the DNA, producing the full-length NY-ESO-1 protein. This endogenously synthesized antigen is processed and primarily presented on MHC class I molecules, leading to the activation of cytotoxic CD8+ T-cells. Antigen-presenting cells (APCs) can also take up the plasmid or cells expressing the antigen, enabling cross-presentation on MHC class II molecules to activate helper CD4+ T-cells.[3][4]

Peptide vaccines, in contrast, deliver specific, exogenously produced NY-ESO-1 epitopes. These peptides are taken up by APCs, processed, and primarily presented on MHC class II molecules, which activates CD4+ T-helper cells. For CD8+ T-cell activation, the peptide must be cross-presented by APCs onto MHC class I molecules. Peptide vaccines are almost always co-administered with an adjuvant to enhance the immune response.[5]

References

• 1. NY-ESO-1 Protein Vaccine Combining Alum, CpG ODN, and HH2 Complex Adjuvant Induces Protective and Therapeutic Anti-Tumor Responses in Murine Multiple Myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Use of tumor cell lysate to develop peptide vaccine targeting cancer-testis antigens - Malhotra - Translational Lung Cancer Research [tlcr.amegroups.org]
• 3. Current advances in cancer vaccines targeting NY-ESO-1 for solid cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Neoantigen cancer vaccines: a new star on the horizon | Cancer Biology & Medicine [cancerbiomed.org]
• 5. mdpi.com [mdpi.com]

Validating NY-ESO-1 as a Therapeutic Target in Ovarian Cancer: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of New York Esophageal Squamous Cell Carcinoma-1 (NY-ESO-1) as a therapeutic target in ovarian cancer against other established and emerging alternatives. Experimental data, detailed methodologies, and visual representations of key pathways and workflows are presented to support a comprehensive evaluation.

Executive Summary

NY-ESO-1, a cancer-testis antigen, is expressed in a significant subset of ovarian cancers and is associated with a more aggressive disease phenotype.[1][2] Its restricted expression in normal tissues makes it an attractive target for immunotherapy.[3] Various therapeutic strategies targeting NY-ESO-1, including vaccines and adoptive T-cell therapies, have shown promise in clinical trials, demonstrating the potential to elicit robust anti-tumor immune responses.[4][5][6] However, the efficacy of these therapies is being evaluated in the context of a growing landscape of targeted treatments for ovarian cancer, including PARP inhibitors, anti-angiogenic agents, and folate receptor-alpha inhibitors. This guide provides a data-driven comparison to aid in the strategic assessment of NY-ESO-1 as a therapeutic target.

Data Presentation: NY-ESO-1 vs. Alternative Therapeutic Targets in Ovarian Cancer

The following tables summarize the performance of NY-ESO-1 targeted therapies in comparison to other key therapeutic modalities for ovarian cancer, based on available clinical trial data.

Table 1: Efficacy of NY-ESO-1 Targeted Therapies in Ovarian Cancer

Therapeutic Strategy	Clinical Trial Phase	Key Efficacy Data	Citation(s)
NY-ESO-1 Vaccine + Decitabine + Chemotherapy	Phase I	60% of patients with recurrent ovarian cancer showed stable disease.
NY-ESO-1 Peptide Vaccine	Phase I	Induced specific immune responses without serious adverse events. Long-lasting T-cell responses observed up to 12 months post-vaccination.	[5]
NY-ESO-1 Immunotherapy (unspecified)	Retrospective Analysis	NY-ESO-1 positive patients who received immunotherapy had a median Overall Survival (OS) of 52.6 months vs. 27.2 months for those who did not.	[1]
NY-ESO-1 Vaccine + Nivolumab (PD-1 Inhibitor)	Phase II (Recruiting)	Aims to prevent resistance to anti-PD-1 therapy by using the vaccine as a priming agent.	[5][7]

Table 2: Efficacy of Alternative Targeted Therapies in Ovarian Cancer

Therapeutic Class	Drug(s)	Key Efficacy Data	Citation(s)
PARP Inhibitors	Olaparib, Niraparib, Rucaparib	Recurrent Ovarian Cancer (Maintenance): Significant Progression-Free Survival (PFS) benefit vs. placebo (HR 0.34). BRCA Mutant: Even greater PFS benefit (HR 0.24). Newly-Diagnosed (Maintenance): Improved PFS vs. placebo (HR 0.46).	[8]
Anti-Angiogenic Agents	Bevacizumab	In combination with chemotherapy: Improved PFS. For platinum-sensitive recurrent disease, median PFS of 12.4 months vs. 8.4 months with chemotherapy alone. For newly diagnosed Stage III/IV disease, median PFS of 18.2 months vs. 12.0 months. No significant improvement in Overall Survival (OS) has been consistently demonstrated.	[9]
Folate Receptor-α (FRα) Inhibitors	Mirvetuximab Soravtansine	Platinum-Resistant Ovarian Cancer (FRα-high): Objective Response Rate (ORR) of 32.4% with a median duration of response of 6.9 months. In a Phase III trial, significantly improved median PFS (5.62 vs. 3.98 months) and OS (16.46 vs. 12.75 months) compared to chemotherapy.	[10]
Immune Checkpoint Inhibitors (ICI)	Pembrolizumab (B1139204), Nivolumab, Atezolizumab	Monotherapy: Modest single-agent objective response rates of approximately 6-15%. Combination with Chemotherapy +/- Bevacizumab (Platinum-Resistant): Adding pembrolizumab improved median PFS (8.3 vs 7.2 months) and OS (18.2 vs 14.0 months).	[11]

Experimental Protocols

Detailed methodologies for key experiments used in the validation of NY-ESO-1 as a therapeutic target are provided below.

Immunohistochemistry (IHC) for NY-ESO-1 Expression

Objective: To detect the presence and localization of the NY-ESO-1 protein in ovarian cancer tissue.

Protocol:

• Tissue Preparation: Formalin-fixed, paraffin-embedded (FFPE) ovarian tumor tissue sections (4-5 µm) are deparaffinized in xylene and rehydrated through a graded series of ethanol (B145695).

• Antigen Retrieval: Heat-induced epitope retrieval is performed by immersing slides in a high pH antigen retrieval solution (e.g., DAKO high pH solution) and heating for 20 minutes, followed by a 20-minute cooling period at room temperature.

• Blocking: Endogenous peroxidase activity is quenched with a hydrogen peroxide solution. Non-specific antibody binding is blocked using a suitable blocking serum.

• Primary Antibody Incubation: The slides are incubated with a primary antibody specific for NY-ESO-1 (e.g., clone E978 or ES121) overnight at 4°C.

• Secondary Antibody and Detection: A biotinylated secondary antibody is applied, followed by a streptavidin-horseradish peroxidase (HRP) conjugate.

• Visualization: The signal is developed using a chromogen such as 3,3'-Diaminobenzidine (DAB), resulting in a brown precipitate at the site of antigen expression.

• Counterstaining: The sections are counterstained with hematoxylin (B73222) to visualize cell nuclei.

• Dehydration and Mounting: The slides are dehydrated through a graded series of ethanol and xylene and mounted with a permanent mounting medium.

• Analysis: The staining intensity and the percentage of positive tumor cells are evaluated by a pathologist.

ELISpot Assay for NY-ESO-1 Specific T-Cells

Objective: To quantify the frequency of NY-ESO-1-specific T-cells that secrete cytokines (e.g., IFN-γ) upon antigen stimulation.

Protocol:

• Plate Coating: A 96-well ELISpot plate is coated with a capture antibody specific for the cytokine of interest (e.g., anti-IFN-γ) and incubated overnight at 4°C.

• Blocking: The plate is washed and blocked with a blocking buffer to prevent non-specific binding.

• Cell Plating: Peripheral blood mononuclear cells (PBMCs) or tumor-infiltrating lymphocytes (TILs) are plated in the wells.

• Antigen Stimulation: Cells are stimulated with NY-ESO-1 peptides or whole protein. A positive control (e.g., phytohemagglutinin) and a negative control (no antigen) are included.

• Incubation: The plate is incubated for 18-24 hours at 37°C in a humidified CO2 incubator to allow for cytokine secretion.

• Detection: The cells are removed, and a biotinylated detection antibody specific for the cytokine is added, followed by a streptavidin-alkaline phosphatase (ALP) or HRP conjugate.

• Spot Development: A substrate is added that forms a colored precipitate at the site of cytokine secretion, creating a "spot".

• Analysis: The spots are counted using an automated ELISpot reader. Each spot represents a single cytokine-secreting cell.

Chromium Release Assay for Cytotoxicity

Objective: To measure the cytotoxic activity of NY-ESO-1-specific T-cells against target tumor cells expressing NY-ESO-1.

Protocol:

• Target Cell Labeling: Target cells (e.g., an ovarian cancer cell line expressing NY-ESO-1) are labeled with radioactive Chromium-51 (⁵¹Cr) for 1-2 hours.

• Washing: The labeled target cells are washed multiple times to remove excess ⁵¹Cr.

• Co-incubation: The labeled target cells are co-incubated with effector T-cells (NY-ESO-1 specific T-cells) at various effector-to-target (E:T) ratios in a 96-well plate.

• Controls:

  • Spontaneous release: Target cells incubated with media alone (measures baseline leakage of ⁵¹Cr).

  • Maximum release: Target cells lysed with a detergent (e.g., Triton X-100) to determine the total amount of incorporated ⁵¹Cr.

• Incubation: The plate is incubated for 4-6 hours at 37°C.

• Supernatant Collection: The plate is centrifuged, and the supernatant containing the released ⁵¹Cr is collected.

• Measurement: The radioactivity in the supernatant is measured using a gamma counter.

• Calculation of Specific Lysis: The percentage of specific lysis is calculated using the formula: % Specific Lysis = [(Experimental Release - Spontaneous Release) / (Maximum Release - Spontaneous Release)] x 100

Mandatory Visualizations

NY-ESO-1 Antigen Presentation and T-Cell Activation Pathway

Caption: NY-ESO-1 protein is processed and presented by MHC class I molecules on tumor cells, leading to recognition and activation of CD8+ T-cells.

Experimental Workflow for Validating NY-ESO-1 as a Therapeutic Target

Caption: A streamlined workflow for the validation of NY-ESO-1 as a therapeutic target, from patient sample screening to clinical development.

Logical Relationship of Therapeutic Strategies in Ovarian Cancer

Caption: An overview of the current therapeutic landscape for ovarian cancer, highlighting the position of NY-ESO-1 targeted therapies.

Conclusion

NY-ESO-1 presents a compelling, immunogenic target for a subset of ovarian cancer patients. The data suggests that therapies directed against NY-ESO-1 can induce meaningful anti-tumor immune responses and may improve survival outcomes, particularly in combination with other modalities that can enhance antigen presentation or overcome the immunosuppressive tumor microenvironment. While direct comparative efficacy against newer targeted therapies like PARP inhibitors and folate receptor-alpha inhibitors is still being established through ongoing clinical trials, the unique mechanism of action and the potential for durable responses position NY-ESO-1 targeted immunotherapy as a valuable and complementary strategy in the evolving landscape of ovarian cancer treatment. Further research into biomarker-driven patient selection and rational combination therapies will be crucial to fully realize the therapeutic potential of targeting NY-ESO-1 in this disease.

References

• 1. NY-ESO-1 expression predicts an aggressive phenotype of ovarian cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NY-ESO-1 antigen: A promising frontier in cancer immunotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What are NY-ESO-1 inhibitors and how do they work? [synapse.patsnap.com]
• 4. cancerresearch.org [cancerresearch.org]
• 5. NY-ESO-1 Vaccine + Nivolumab for Ovarian Cancer · Info for Participants · Phase Phase 2 Clinical Trial 2025 | Power | Power [withpower.com]
• 6. youtube.com [youtube.com]
• 7. Facebook [cancer.gov]
• 8. PARP inhibitor era in ovarian cancer treatment: a systematic review and meta-analysis of randomized controlled trials - PMC [pmc.ncbi.nlm.nih.gov]
• 9. targetedonc.com [targetedonc.com]
• 10. Frontiers | Therapeutic strategies targeting folate receptor α for ovarian cancer [frontiersin.org]
• 11. medpagetoday.com [medpagetoday.com]

A Comparative Guide to the Immunogenicity of NY-ESO-1 Epitopes for Cancer Immunotherapy

For researchers, scientists, and drug development professionals, the selection of the most immunogenic epitopes is a critical step in the design of effective cancer vaccines and T-cell therapies. This guide provides a comparative assessment of the immunogenicity of various epitopes derived from the cancer-testis antigen New York-esophageal squamous cell carcinoma 1 (NY-ESO-1), supported by experimental data and detailed methodologies.

NY-ESO-1 is a highly immunogenic tumor antigen, and numerous studies have focused on identifying its most potent T-cell epitopes to harness the immune system against cancer. This guide synthesizes data from key research to facilitate a direct comparison of the immunogenic potential of different NY-ESO-1 epitopes, focusing on their ability to elicit CD8+ and CD4+ T-cell responses.

Comparative Immunogenicity of NY-ESO-1 CD8+ T-Cell Epitopes

The HLA-A2-restricted epitopes in the 157-167 region of NY-ESO-1 have been extensively studied. The following table summarizes the key findings on the immunogenicity of the natural peptides NY-ESO-1 157-165 (SLLMWITQC), NY-ESO-1 157-167 (SLLMWITQCFL), and NY-ESO-1 155-163 (QLSLLMWIT).

Epitope	Key Immunogenicity Findings	References
NY-ESO-1 157-165 (9-mer)	- Efficiently recognized by specific CTL clones from multiple melanoma patients, despite suboptimal binding to HLA-A0201.[1] - In vitro stimulation of peripheral blood mononuclear cells (PBMCs) with this peptide leads to the expansion of tetramer-positive CD8+ T cells.[2]	[1][2]
NY-ESO-1 157-167 (11-mer)	- Exhibits strong binding to HLA-A0201 but is recognized less efficiently by CTL clones compared to the 157-165 peptide.[1] - Demonstrates good in vitro immunogenicity, leading to the expansion of specific CD8+ T cells.[1] - Its immunogenicity may be influenced by its resistance to degradation by serum proteases.[3]	[1][3]
NY-ESO-1 155-163 (9-mer)	- Shows strong binding to HLA-A*0201 but is poorly immunogenic in vitro and recognized less efficiently by CTLs.[1]	[1]

Immunogenicity of NY-ESO-1 CD4+ T-Cell Epitopes

CD4+ T-helper cells play a crucial role in orchestrating an effective anti-tumor immune response. Several immunogenic CD4+ T-cell epitopes have been identified within the NY-ESO-1 protein.

Epitope Region	HLA Restriction	Key Immunogenicity Findings	References
NY-ESO-1 80-109	Promiscuous (e.g., HLA-DR7)	- Most frequently recognized CD4+ T-cell epitope region in patients with NY-ESO-1 antibodies.[4] - 10 out of 11 seropositive patients showed a CD4+ T-cell response to this peptide region.[4]	[4]
NY-ESO-1 87-98	Promiscuous	- Elicits CD4+ T-cell responses in a promiscuous HLA class II-restricted manner.[4]	[4]
NY-ESO-1 108-119	HLA-DP4	- Recognized by CD4+ T cells in the context of the common HLA-DP4 allele.[4]	[4]
NY-ESO-1 121-132	HLA-DR4, HLA-DR7	- A shorter determinant from a previously described HLA-DR4 epitope, also presented by HLA-DR7.[4]	[4]
NY-ESO-1 145-156	HLA-DR4, HLA-DR7	- Another shorter epitope derived from a previously identified HLA-DR4 peptide, also presented by HLA-DR7.[4]	[4]
NY-ESO-1 157-170	HLA-DP4	- Contains an embedded HLA-A2 restricted CD8+ T-cell epitope and is recognized by CD4+ T cells in the context of HLA-DP4.

Experimental Protocols

IFN-γ ELISPOT Assay for Assessing T-Cell Responses

The Enzyme-Linked Immunospot (ELISPOT) assay is a highly sensitive method for quantifying cytokine-secreting cells at the single-cell level. The following is a general protocol for an IFN-γ ELISPOT assay to measure T-cell responses to NY-ESO-1 peptides.

Day 1: Plate Coating

• Pre-wet a 96-well PVDF membrane plate with 15 µL of 35% ethanol (B145695) for 1 minute.

• Wash the plate three times with 150 µL of sterile PBS per well.

• Coat the plate with 100 µL/well of anti-human IFN-γ capture antibody (typically at 10 µg/mL in sterile PBS).

• Incubate the plate overnight at 4°C.

Day 2: Cell Stimulation

• Decant the capture antibody solution and wash the plate once with 100 µL of PBS.

• Block the membrane with 150 µL/well of T-cell medium (e.g., RPMI-1640 with 10% fetal bovine serum) for at least 2 hours at 37°C.

• Prepare peripheral blood mononuclear cells (PBMCs) from patient or donor blood.

• Decant the blocking medium from the ELISPOT plate.

• Add 50 µL of the desired NY-ESO-1 peptide solution (at 2x the final concentration) to the appropriate wells. Include a negative control (medium with DMSO) and a positive control (e.g., PHA).

• Add 50 µL of the PBMC suspension (typically 2-3 x 10^5 cells/well) to each well.

• Incubate the plate for 16-20 hours at 37°C in a 5% CO2 incubator.

Day 3: Detection and Development

• Discard the cells and wash the plate six times with PBS containing 0.05% Tween 20 (PBS-T).

• Add 100 µL/well of biotinylated anti-human IFN-γ detection antibody diluted in PBS with 0.5% BSA.

• Incubate for at least 2 hours at 37°C.

• Wash the plate three times with PBS-T.

• Add 100 µL/well of streptavidin-alkaline phosphatase (or another suitable enzyme conjugate).

• Incubate for at least 1 hour at room temperature.

• Wash the plate three times with PBS-T, followed by three washes with PBS.

• Add 100 µL/well of a suitable substrate (e.g., BCIP/NBT) and monitor for spot formation (typically 5-15 minutes).

• Stop the reaction by washing the plate with tap water.

• Allow the plate to dry completely before counting the spots using an ELISPOT reader.

Signaling Pathways and Experimental Workflows

To visualize the complex biological processes and experimental procedures involved in assessing NY-ESO-1 immunogenicity, the following diagrams are provided.

Caption: MHC Class I Antigen Presentation Pathway for NY-ESO-1.

Caption: MHC Class II Antigen Presentation Pathway for NY-ESO-1.

Caption: Experimental Workflow for Assessing Epitope Immunogenicity.

References

• 1. CD8+ T-cell response to NY-ESO-1: relative antigenicity and in vitro immunogenicity of natural and analogue sequences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Multiepitope CD8+ T cell response to a NY-ESO-1 peptide vaccine results in imprecise tumor targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]

Safety & Regulatory Compliance

A Guide to the Safe Disposal of NY-ESO-1 and Associated Materials

For Immediate Use by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of the recombinant cancer-testis antigen NY-ESO-1 and all associated contaminated materials. Adherence to these procedures is critical to ensure laboratory safety and regulatory compliance. All waste generated from procedures involving recombinant proteins like NY-ESO-1 is classified as biohazardous waste and must be decontaminated prior to final disposal.[1][2][3][4][5]

Core Principles of Recombinant Protein Waste Management

The primary methods for decontaminating biohazardous waste are chemical disinfection and steam sterilization (autoclaving).[1][2][3][4][6] The choice of method depends on the type of waste generated. All personnel handling NY-ESO-1 waste must be trained in biohazardous waste management and wear appropriate Personal Protective Equipment (PPE), including a buttoned lab coat, disposable nitrile gloves, and safety glasses with side shields.[6] For activities with a significant splash hazard, a face shield should be worn in addition to safety glasses.[6]

Quantitative Data on Decontamination Agents

While specific quantitative data for NY-ESO-1 inactivation is not available, the following table provides standard concentrations and contact times for commonly used chemical disinfectants for biohazardous liquid waste.

Disinfectant	Final Concentration	Minimum Contact Time	Notes
Sodium Hypochlorite (Bleach)	10% final volume	30 minutes	Freshly prepared daily. May be corrosive to metals.
Wescodyne	>1%	As per manufacturer's instructions	An iodophor-based disinfectant.

Experimental Protocol: Decontamination of Waste from a Typical NY-ESO-1 Cellular Assay

This protocol outlines the steps for decontaminating waste generated from an in vitro experiment involving NY-ESO-1 protein, such as a T-cell cytotoxicity assay.

Materials:

• Appropriate PPE (lab coat, gloves, safety glasses)

• Biohazard waste bags (autoclavable)

• Puncture-proof sharps container

• Rigid, leak-proof container for liquid waste collection, labeled with a biohazard symbol

• Freshly prepared 10% bleach solution (or other approved disinfectant)

• Autoclave

Procedure:

• Segregation at the Source:

  • Solid Waste: All contaminated solid materials, including pipette tips, microcentrifuge tubes, flasks, gloves, and other PPE, must be collected in a biohazard bag lining a rigid, leak-proof container.[1][2][6]

  • Liquid Waste: All contaminated liquids, such as cell culture media, buffers, and wash solutions containing NY-ESO-1, should be collected in a labeled, leak-proof container.[1][2][6]

  • Sharps Waste: Needles, syringes, and other contaminated sharps must be placed directly into a designated puncture-proof sharps container.[2] Do not recap needles.

• Decontamination:

  • Liquid Waste:

    • Carefully add fresh 10% bleach solution to the liquid waste container to achieve a final concentration of 10% bleach.[1][2]

    • Allow a minimum contact time of 30 minutes.[1][2]

    • After decontamination, the liquid can be disposed of down the sanitary sewer, followed by flushing with copious amounts of water.[1][2]

  • Solid Waste:

    • Once the biohazard bag is three-quarters full, loosely tie the bag to allow for steam penetration during autoclaving.[1][3]

    • Place the bag in a secondary, rigid, leak-proof, and autoclavable container for transport to the autoclave.

    • Autoclave the waste following your institution's standard operating procedures for biohazardous waste.

    • After a successful autoclave cycle (verified by an indicator), the cooled, decontaminated waste can be disposed of in the regular trash.[3][5]

• Final Disposal:

  • Decontaminated and cooled solid waste can be placed in the regular municipal waste stream.

  • Full sharps containers should be sealed and disposed of through the institution's hazardous waste program.

Visualizing the NY-ESO-1 Waste Disposal Workflow

The following diagram illustrates the logical flow of waste segregation and disposal for materials contaminated with NY-ESO-1.

References

• 1. Biohazardous Waste | UW Environmental Health & Safety [ehs.washington.edu]
• 2. Biohazardous Waste [ehs.tcu.edu]
• 3. ibc.utah.edu [ibc.utah.edu]
• 4. Biological Waste Disposal – Environment, Health & Safety – UW–Madison [ehs.wisc.edu]
• 5. ehs.berkeley.edu [ehs.berkeley.edu]
• 6. benchchem.com [benchchem.com]

Safeguarding Researchers: Personal Protective Equipment and Handling Protocols for NY-ESO-1

For Immediate Implementation: This document provides crucial safety and logistical guidance for laboratory personnel handling materials related to the New York Esophageal Squamous Cell Carcinoma-1 (NY-ESO-1) antigen. The protocols outlined herein are designed to ensure the safety of researchers, scientists, and drug development professionals by establishing clear operational and disposal plans. Adherence to these procedures is mandatory to minimize risk and maintain a safe laboratory environment.

It is critical to understand that research involving NY-ESO-1, a cancer-testis antigen, primarily involves the handling of human-derived biological materials, such as human cell lines and potentially genetically modified T-cells. Therefore, safety protocols are governed by biosafety standards, not chemical safety guidelines. All unfixed human tissue and cells are to be treated as potentially infectious, necessitating Biosafety Level 2 (BSL-2) practices and containment at a minimum.[1][2][3]

Personal Protective Equipment (PPE) at Biosafety Level 2

Consistent and correct use of Personal Protective Equipment is the primary defense against exposure to potentially infectious materials. The following table summarizes the mandatory PPE for all personnel handling NY-ESO-1 related biological materials.

PPE Category	Item	Standard and Use
Protective Clothing	Laboratory Coat/Gown	Must be worn buttoned over street clothes. Solid-front or wrap-around gowns are preferred. Should be removed before leaving the laboratory.[4][5][6]
Hand Protection	Disposable Gloves	Must be worn when handling any biological materials, contaminated surfaces, or equipment. Nitrile gloves are a common alternative to latex.[4][5] Gloves should be disposed of as biohazardous waste and hands must be washed after removal.[4][6]
Face and Eye Protection	Safety Glasses/Goggles or Face Shield	Required when there is a potential for splashes, sprays, or aerosol generation of infectious materials.[5][6][7][8]
Footwear	Closed-toe Shoes	Required for all laboratory work to protect from spills.[5][6]

Operational Plan: Step-by-Step Handling Procedures

All work with human-derived materials must be performed with meticulous care to prevent contamination and exposure. The following step-by-step guidance outlines the standard operating procedure for handling NY-ESO-1 related materials.

1. Preparation and Pre-Handling:

• Ensure all necessary PPE is donned correctly before entering the designated BSL-2 laboratory area.

• Prepare the work area within a certified Class II Biological Safety Cabinet (BSC).[9]

• Disinfect the work surface of the BSC with an appropriate disinfectant (e.g., 70% ethanol) before and after use.

• Assemble all required sterile materials (e.g., pipette tips, culture flasks, media) within the BSC to minimize movement in and out of the cabinet.

2. Handling of Materials:

• All manipulations of human cell lines or other potentially infectious materials must be conducted within the BSC to contain any potential aerosols or splashes.[7]

• Use aseptic techniques throughout the process to prevent contamination of the cell cultures and the laboratory environment.[10]

• Employ disposable plastic pipettes and tubes where possible to reduce the risk of cross-contamination.[9]

• For work involving genetically modified T-cells, additional specific institutional and regulatory guidelines must be followed, as these materials may present unique biological considerations.[11][12][13]

3. Post-Handling and Decontamination:

• Once handling is complete, securely close all containers of biological material.

• Disinfect the exterior of all containers and equipment before removing them from the BSC.

• Dispose of all contaminated disposable materials in designated biohazard waste containers within the BSC.[5]

• Thoroughly disinfect the work surface of the BSC.

Disposal Plan for NY-ESO-1 Related Materials

Proper disposal of biological waste is critical to prevent the release of potentially infectious agents into the environment.

1. Waste Segregation:

• Sharps: Needles, syringes, and other sharp objects must be disposed of in a designated, puncture-resistant sharps container.[9][14]

• Solid Biohazardous Waste: Non-sharp, contaminated items such as gloves, lab coats, petri dishes, and plastic tubes should be collected in biohazard bags.[15]

• Liquid Biohazardous Waste: Contaminated liquid waste, such as cell culture media, must be collected in a leak-proof container and decontaminated before disposal.[15]

2. Decontamination and Disposal:

• All biohazardous waste, including solid and decontaminated liquid waste, must be sterilized, typically by autoclaving, before final disposal.[9][14]

• Follow all institutional, local, and federal regulations for the disposal of biological waste.[16][17]

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for safely handling NY-ESO-1 related biological materials in a BSL-2 laboratory.

Caption: BSL-2 workflow for handling NY-ESO-1 biological materials.

References

• 1. Chapter 9, Biosafety Manual: Human Tissue and Cell Culture | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
• 2. innov-research.com [innov-research.com]
• 3. Guidelines for Working Safely with Human Cell Lines | Texas Research [research.utexas.edu]
• 4. ors.od.nih.gov [ors.od.nih.gov]
• 5. addgene.org [addgene.org]
• 6. wm.edu [wm.edu]
• 7. labconco.com [labconco.com]
• 8. bio.libretexts.org [bio.libretexts.org]
• 9. Biological materials — safety and containment requirements – University of Auckland [auckland.ac.nz]
• 10. What Are the Biosafety Considerations When Working with Cell Lines? [synapse.patsnap.com]
• 11. Immunotherapy with genetically modified T cells: unintended exposure and potential risks | COGEM [cogem.net]
• 12. ashpublications.org [ashpublications.org]
• 13. Safety Strategies of Genetically Engineered T Cells in Cancer Immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. How to Handle Biohazardous Waste in Labs | Waste Managed [wastemanaged.co.uk]
• 15. Biological Waste Disposal - Environmental Health & Safety [ehs.utoronto.ca]
• 16. Biological Waste Guide | Environment, Health and Safety [ehs.cornell.edu]
• 17. mainelabpack.com [mainelabpack.com]